(1-nitrosopiperidin-2-yl)methanol

• CAS: 64605-07-8

Core Science & Biosynthesis

Comprehensive Technical Guide on (1-Nitrosopiperidin-2-yl)methanol: Chemical Properties, Toxicological Profiling, and Analytical Workflows

Executive Summary

(1-nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) is a critical N-nitrosamine compound that has garnered significant attention in pharmaceutical development and environmental chemistry. Structurally, it consists of a piperidine ring substituted with an N-nitroso group and a hydroxymethyl group at the 2-position.

In the pharmaceutical industry, this compound is primarily monitored as a Nitrosamine Drug Substance-Related Impurity (NDSRI) . It acts as a structural fragment or direct degradation byproduct associated with active pharmaceutical ingredients (APIs) containing a piperidine moiety, most notably the antimalarial drug [1] and the antiarrhythmic agent Flecainide. Beyond pharmaceuticals, it is a known toxic degradation product in [2], necessitating strict environmental monitoring.

This whitepaper provides an in-depth analysis of its chemical properties, mechanisms of formation, toxicological risk assessment under current regulatory frameworks, and robust analytical protocols for trace-level quantification.

Chemical and Physical Properties

The physicochemical behavior of (1-nitrosopiperidin-2-yl)methanol is dictated by the interplay between the hydrophobic piperidine ring, the highly polar N-nitroso group, and the hydrogen-bonding capability of the hydroxymethyl group.

Table 1: Core Molecular Properties

Property	Value / Description
Chemical Name	(1-nitrosopiperidin-2-yl)methanol
CAS Number	64605-07-8
Molecular Formula	C₆H₁₂N₂O₂
Molecular Weight	144.17 g/mol
SMILES String	O=NN1C(CO)CCCC1
Hydrogen Bond Donors	1 (Hydroxyl group)
Hydrogen Bond Acceptors	3 (Hydroxyl oxygen, Nitroso oxygens)
Solubility Profile	Soluble in polar organic solvents (Methanol, Acetonitrile, Dichloromethane) and moderately soluble in water.

Chemical Reactivity and Stability

• Photolytic Degradation: The N-nitroso functional group exhibits characteristic UV absorption maxima (typically around 230–240 nm and 330–350 nm). Exposure to UV light induces homolytic cleavage of the N–NO bond, generating aminyl and nitric oxide radicals. This photolability is actively exploited to [2] in carbon capture facilities.

• Denitrosation: Under highly acidic conditions in the presence of strong nucleophiles (e.g., thiocyanate), the compound can undergo denitrosation, reverting to its secondary amine precursor (2-piperidinemethanol).

• Chromatographic Behavior: The presence of the hydroxymethyl group increases the molecule's polarity compared to unsubstituted N-nitrosopiperidine. This structural nuance requires carefully optimized reversed-phase LC gradients to prevent early co-elution with the solvent front.

Mechanisms of Formation

The formation of (1-nitrosopiperidin-2-yl)methanol is fundamentally driven by the nitrosation of its secondary amine precursor. In pharmaceutical manufacturing, this typically occurs when an API or intermediate is exposed to nitrosating agents under acidic conditions.

Nitrite impurities ( NO2−​ ), commonly found in trace amounts within excipients like microcrystalline cellulose, undergo protonation in acidic environments (pH 3–4) to form nitrous acid ( HNO2​ ). This further dehydrates to yield the highly electrophilic nitrosonium ion ( NO+ ) or dinitrogen trioxide ( N2​O3​ ). The electrophile then attacks the nucleophilic lone pair of the secondary amine nitrogen, forming the N-nitrosamine.

Caption: Nitrosation pathway of secondary amines forming (1-nitrosopiperidin-2-yl)methanol.

Toxicological Profiling & Regulatory Acceptable Intake (AI)

Nitrosamines are classified within the "cohort of concern" under ICH M7 guidelines due to their potent mutagenic and carcinogenic properties. The established mechanism of toxicity involves metabolic activation by Cytochrome P450 enzymes (specifically CYP2E1) via α -hydroxylation. This activation leads to the formation of highly reactive diazonium ions that irreversibly alkylate DNA bases, triggering mutagenesis.

However, the toxicological potency of NDSRIs is highly dependent on their localized steric environment. The [3] assigns nitrosamines into five categories based on structural features that activate or deactivate this metabolic pathway.

Causality in Toxicity: Bulky functional groups adjacent to the N-nitroso group create severe steric hindrance, physically blocking the CYP450 enzyme from accessing the α -carbon. Because α -hydroxylation is prevented, the compound cannot form the DNA-alkylating diazonium ion. Consequently, complex NDSRIs containing the (1-nitrosopiperidin-2-yl)methanol scaffold—such as [4]—exhibit significantly reduced mutagenicity.

As outlined in recent [5], N-nitroso-mefloquine is classified as a Category 4 NDSRI.

Table 2: FDA CPCA Categories and Acceptable Intake (AI) Limits

CPCA Category	Carcinogenic Potency	Acceptable Intake (AI) Limit	Example Compound
Category 1	Highest	18 ng/day	N-nitrosodimethylamine (NDMA)
Category 2	High	100 ng/day	N-nitroso-desmethyl-methylene blue
Category 3	Moderate	400 ng/day	N-nitroso-methamphetamine
Category 4	Low	1500 ng/day	N-nitroso-mefloquine
Category 5	Lowest	1500 ng/day	N-nitroso-diclofenac

Analytical Methodologies & Workflows

Detecting trace-level NDSRIs in complex, high-dose API matrices requires extraordinary sensitivity and selectivity. The following protocol outlines a self-validating LC-MS/MS workflow designed to prevent false positives and correct for matrix suppression.

Experimental Design Causality

• Why Solid-Phase Extraction (SPE)? Direct injection of high-concentration APIs can saturate the mass spectrometer detector and cause severe ion suppression. SPE isolates the trace nitrosamine from the bulk API matrix, ensuring reliable quantification.

• Why APCI over ESI? Atmospheric Pressure Chemical Ionization (APCI) is deliberately chosen over Electrospray Ionization (ESI). Nitrosamines are relatively low-molecular-weight, neutral compounds that do not easily accept a proton in solution. APCI relies on gas-phase ion-molecule reactions, providing vastly superior ionization efficiency for nitrosamines while resisting the matrix suppression commonly seen in ESI.

• Why a Deuterated Internal Standard? To make the protocol a self-validating system, a stable isotope-labeled internal standard (e.g., N-nitroso-flecainide-d4) is spiked into the sample before extraction. Any loss of the analyte during SPE, or any signal suppression during MS analysis, affects the standard and the target equally. The ratio remains constant, mathematically guaranteeing the accuracy of the final quantitative result.

Step-by-Step LC-MS/MS Protocol

• Sample Preparation: Accurately weigh 100 mg of the API and dissolve in 5 mL of an aqueous buffer (pH 7.0). Spike the solution with 10 ng of the deuterated internal standard.

• Solid-Phase Extraction (SPE):

  • Condition an HLB (Hydrophilic-Lipophilic Balance) cartridge with 3 mL methanol, followed by 3 mL water.

  • Load the spiked API solution.

  • Wash with 3 mL of 5% methanol in water to elute polar interferences.

  • Elute the target nitrosamine with 2 mL of 100% dichloromethane. Evaporate to dryness under gentle nitrogen and reconstitute in 1 mL of Mobile Phase A.

• Chromatographic Separation: Inject 10 µL onto a UHPLC system equipped with a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Run a gradient using 0.1% formic acid in water (Mobile Phase A) and methanol (Mobile Phase B).

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in APCI positive mode. Monitor specific Multiple Reaction Monitoring (MRM) transitions (e.g., precursor → product ion fragmentation) specific to the (1-nitrosopiperidin-2-yl)methanol derivative.

Caption: Self-validating LC-MS/MS analytical workflow for trace nitrosamine quantification.

Mitigation and Control Strategies

To ensure pharmaceutical products remain below the FDA/EMA Acceptable Intake limits, drug development professionals must implement proactive mitigation strategies during the manufacturing process:

• Excipient Screening: The primary source of nitrosating agents is trace nitrites in excipients. Formulators must screen and select lots of microcrystalline cellulose, sodium starch glycolate, and crospovidone that demonstrate ultra-low nitrite levels (<1 ppm).

• pH Modulation: Because the formation of the nitrosonium ion ( NO+ ) requires an acidic environment, maintaining the formulation microenvironment at a neutral or basic pH (e.g., via the addition of sodium carbonate) effectively halts the nitrosation kinetics.

• Antioxidant Scavengers: Incorporating scavengers such as ascorbic acid (Vitamin C) or α -tocopherol (Vitamin E) into the formulation provides a competitive sink. These antioxidants rapidly reduce nitrosating agents into harmless nitric oxide (NO) gas before they can react with the secondary amine of the API.

References

• PubChem. "N-nitroso-mefloquine Compound Summary." National Institutes of Health. URL:[Link]

• Google Patents. "Solvent treatment process (US20130053614A1)." United States Patent Application.

• U.S. Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs - Guidance for Industry." FDA Center for Drug Evaluation and Research. URL:[Link]

• Veeprho Pharmaceuticals. "N-Nitroso Mefloquine Reference Standard." Veeprho Product Catalog. URL: [Link]

• Medicines for Europe. "Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments." Medicines for Europe Publications. URL:[Link]

An In-Depth Technical Guide to the Molecular Structure of (1-nitrosopiperidin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the molecular structure of (1-nitrosopiperidin-2-yl)methanol, a compound of significant interest within the class of N-nitrosamines, particularly as a potential impurity in pharmaceutical products. This document moves beyond a simple recitation of facts to offer a detailed analysis of its structural features, the methodologies for their determination, and the profound implications of its stereochemistry and conformation on its biological activity and analytical detection.

Introduction: The Significance of (1-nitrosopiperidin-2-yl)methanol in Pharmaceutical Safety

N-nitrosamines are a class of compounds that have garnered considerable attention from regulatory bodies and the pharmaceutical industry due to their classification as probable human carcinogens.[1][2][3] The formation of N-nitrosamines can occur during the synthesis of active pharmaceutical ingredients (APIs) or in the final drug product, often arising from the reaction of secondary or tertiary amines with nitrosating agents. (1-nitrosopiperidin-2-yl)methanol (Figure 1) is a nitrosamine derivative of 2-piperidinemethanol, a common synthetic intermediate. Its potential emergence as a nitrosamine drug substance-related impurity (NDSRI) necessitates a thorough understanding of its molecular structure to inform risk assessment, analytical method development, and control strategies.[4]

This guide will delve into the nuanced structural aspects of (1-nitrosopiperidin-2-yl)methanol, providing a foundational understanding for professionals engaged in drug development and safety assessment.

Molecular Structure and Key Physicochemical Properties

The fundamental characteristics of (1-nitrosopiperidin-2-yl)methanol are summarized in the table below, providing a snapshot of its molecular identity.

Property	Value	Source
Chemical Formula	C₆H₁₂N₂O₂	[5]
Molecular Weight	144.17 g/mol	[5]
CAS Number	64605-07-8	[5]
IUPAC Name	(1-nitrosopiperidin-2-yl)methanol
Smiles	OCC1N(N=O)CCCC1	[5]

Figure 1: 2D Structure of (1-nitrosopiperidin-2-yl)methanol

Caption: 2D chemical structure of (1-nitrosopiperidin-2-yl)methanol.

Conformational Analysis and Stereochemistry: A Deeper Look

The biological activity and analytical behavior of (1-nitrosopiperidin-2-yl)methanol are intrinsically linked to its three-dimensional structure. The piperidine ring is not planar and, similar to cyclohexane, adopts a chair conformation to minimize steric and torsional strain.[6] The presence of the nitroso group and the hydroxymethyl substituent introduces significant conformational complexity.

The N-Nitroso Group and its Influence on Ring Conformation

The N-nitroso group introduces a partial double bond character to the N-N bond due to resonance, which restricts rotation and influences the geometry around the nitrogen atom. This results in the potential for syn and anti conformers with respect to the piperidine ring. The substituent at the C2 position (the hydroxymethyl group) will have a profound effect on the preferred conformation. Studies on 2-substituted N-nitrosopiperidines have shown a preference for the substituent to occupy an axial position to alleviate steric interactions with the nitroso group.[7]

Conformational Preferences of the Hydroxymethyl Group

The hydroxymethyl group at the C2 position can also exist in different rotational conformations (rotamers). The orientation of this group relative to the piperidine ring can be influenced by intramolecular hydrogen bonding, potentially with the oxygen of the nitroso group, which would further stabilize certain conformations. Computational modeling is a powerful tool to predict the most stable conformers by calculating their relative energies.[8]

Caption: Conformational isomers of (1-nitrosopiperidin-2-yl)methanol.

Experimental and Computational Approaches to Structure Elucidation

A multi-faceted approach combining experimental techniques and computational modeling is essential for a comprehensive understanding of the molecular structure of (1-nitrosopiperidin-2-yl)methanol.

Spectroscopic Methods

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is critical for confirming the elemental composition. Fragmentation patterns observed in tandem mass spectrometry (MS/MS) can provide structural information. Characteristic fragments would be expected from the loss of the nitroso group (NO), the hydroxymethyl group (CH₂OH), and fragmentation of the piperidine ring.[12]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of a molecule in the solid state, revealing precise bond lengths, bond angles, and conformational details. Obtaining suitable crystals of (1-nitrosopiperidin-2-yl)methanol would be a significant step in unequivocally determining its solid-state conformation. While no crystal structure for this specific molecule has been reported, structures of related N-nitrosopiperidine derivatives have been determined, providing valuable comparative data.

Computational Chemistry

In the absence of extensive experimental data, computational modeling using methods like Density Functional Theory (DFT) can predict the geometry, relative energies of different conformers, and spectroscopic properties of (1-nitrosopiperidin-2-yl)methanol. These theoretical calculations can guide the interpretation of experimental data and provide insights into the molecule's dynamic behavior in solution.[8]

Synthesis and Characterization

The synthesis of (1-nitrosopiperidin-2-yl)methanol typically involves the nitrosation of its precursor, 2-piperidinemethanol.

Synthetic Protocol

Reaction: Nitrosation of 2-Piperidinemethanol

Reagents and Conditions:

• 2-Piperidinemethanol

• Sodium nitrite (NaNO₂)

• Acidic medium (e.g., hydrochloric acid or acetic acid)

• Solvent: Water or an aqueous/organic mixture

• Temperature: Typically performed at low temperatures (0-5 °C) to control the reaction rate and minimize side reactions.

Step-by-Step Methodology:

• Dissolve 2-piperidinemethanol in the chosen acidic solvent system and cool the mixture in an ice bath.

• Slowly add an aqueous solution of sodium nitrite dropwise to the stirred solution of the amine.

• Maintain the temperature below 5 °C throughout the addition.

• After the addition is complete, allow the reaction to stir for a specified period at low temperature.

• Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, neutralize the reaction mixture carefully with a base (e.g., sodium bicarbonate).

• Extract the product into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., sodium sulfate), and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by a suitable method, such as column chromatography, to obtain pure (1-nitrosopiperidin-2-yl)methanol.

Causality Behind Experimental Choices: The use of a strong acid protonates the nitrite to form nitrous acid, the active nitrosating agent. Low temperatures are crucial to prevent the decomposition of nitrous acid and to control the exothermic nature of the reaction. The slow, dropwise addition of the nitrite solution ensures that the concentration of the highly reactive nitrosating species remains low, minimizing the formation of byproducts.

Characterization Workflow

Caption: Workflow for the characterization of synthesized product.

Biological Implications and Regulatory Context

The molecular structure of (1-nitrosopiperidin-2-yl)methanol is a key determinant of its biological activity, particularly its potential genotoxicity.

Metabolic Activation and Genotoxicity

N-nitrosamines are known to exert their carcinogenic effects after metabolic activation by cytochrome P450 enzymes.[13] A critical step in this process is the α-hydroxylation of the carbon atom adjacent to the nitroso group. In the case of (1-nitrosopiperidin-2-yl)methanol, this would occur at the C2 or C6 position of the piperidine ring. The resulting α-hydroxy nitrosamine is unstable and can decompose to form a reactive electrophile that can bind to DNA, leading to mutations and potentially initiating cancer. The presence of the hydroxymethyl group at C2 may influence the rate and regioselectivity of this metabolic activation. The stereochemical orientation of the hydroxymethyl group could also play a role in how the molecule interacts with the active site of metabolic enzymes.[6]

Regulatory Scrutiny of N-Nitrosamine Impurities

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have issued stringent guidance on the control of nitrosamine impurities in human drugs.[1][2] This guidance mandates that pharmaceutical manufacturers conduct risk assessments to evaluate the potential for nitrosamine formation in their products. If a risk is identified, validated analytical methods must be used to detect and quantify these impurities. The acceptable intake (AI) limits for nitrosamines are typically very low, in the nanogram per day range, reflecting their high carcinogenic potential.[4] A thorough understanding of the structure of potential impurities like (1-nitrosopiperidin-2-yl)methanol is essential for developing sensitive and specific analytical methods for their detection and for implementing effective control strategies in the manufacturing process.

Conclusion

The molecular structure of (1-nitrosopiperidin-2-yl)methanol is a complex interplay of its constituent functional groups and the conformational preferences of the piperidine ring. While a complete experimental structural elucidation is not yet publicly available, a comprehensive understanding can be built upon the well-established principles of N-nitrosamine chemistry and the analysis of closely related analogs. For researchers, scientists, and drug development professionals, a deep appreciation of the structural nuances of this and other potential nitrosamine impurities is paramount for ensuring the safety and quality of pharmaceutical products. Continued research, including the acquisition of detailed spectroscopic and crystallographic data, will further refine our understanding of this important molecule.

References

• U.S. Food and Drug Administration. (2024, August 30). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

• U.S. Food and Drug Administration. (2023, July). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

• New FDA Guidance: Control of Nitrosamine Impurities in Human Drugs (September 2024). (2024, October 21). Facet. [Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024, September 24). Goodwin. [Link]

• Seo, J. E., Yu, J., Mei, N., Heflich, R., & Guo, X. (2023). Genotoxicity assessment of eight nitrosamine impurities using 2D and 3D in vitro human HepaRG models. Food and Drug Administration. [Link]

• Fraser, R. R., & Grindley, T. B. (1975). Conformational Analysis of N-Nitrosopiperidines by 13 C Nuclear Magnetic Resonance. The Orientation Preference of an α-Methyl Group. Canadian Journal of Chemistry, 53(16), 2465–2472. [Link]

• Mahani, N. M. (n.d.). A Quantitative and Qualitative Investigation of Conformational Analysis, Tautomeric Preference and Intramolecular Hydrogen Bonding on N-nitroso N-thionitrosamine (NTA). Research Square. [Link]

• National Center for Biotechnology Information. (n.d.). N-Nitrosopiperidine. PubChem. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. [Link]

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The Formation and Control of (1-Nitrosopiperidin-2-yl)methanol: A Technical Guide for NDSRI Mitigation

Executive Summary

The pharmaceutical industry is currently navigating a critical regulatory landscape focused on the mitigation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Among these, (1-nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) represents a high-risk impurity formed via the nitrosation of its precursor secondary amine, piperidin-2-ylmethanol. This whitepaper provides an in-depth mechanistic analysis of its formation, outlines root causes in manufacturing, and establishes self-validating experimental protocols for its synthesis and quantification.

The Mechanistic Causality of Nitrosation

Understanding the formation of (1-nitrosopiperidin-2-yl)methanol requires a fundamental analysis of the chemical kinetics between secondary amines and nitrosating agents. According to the1 [1], secondary amines are highly susceptible to nitrosation due to their sterically accessible lone pair and strong nucleophilicity.

Unlike primary amines—which form highly unstable diazonium salts that rapidly decompose—and tertiary amines—which require a slow, energy-intensive dealkylation step before nitrosation—secondary amines react directly and rapidly to form stable N-nitroso derivatives [3].

The reaction is heavily dependent on the microenvironmental pH. In acidic conditions (pH < 5), nitrite salts ( NO2−​ ) are protonated to form nitrous acid ( HNO2​ ). This intermediate subsequently dehydrates to yield the highly electrophilic nitrosonium ion ( NO+ ). The lone pair of the nitrogen on the piperidin-2-ylmethanol ring executes a nucleophilic attack on the NO+ , forming an N-nitrosammonium intermediate that quickly loses a proton to yield the final NDSRI.

Mechanistic pathway for the formation of (1-nitrosopiperidin-2-yl)methanol.

Root Causes in Pharmaceutical Manufacturing

The 2 [2] and the 3 [5] have identified several critical root causes that facilitate this reaction during drug synthesis and formulation:

• Excipient Contamination: Common excipients (e.g., microcrystalline cellulose, magnesium stearate) frequently contain trace levels of nitrites (1-2 ppm). During wet granulation, the presence of water and localized acidic environments drastically accelerates the nitrosation of secondary amines [5].

• Azide Quenching: The use of sodium nitrite to quench residual azides in synthetic pathways provides a direct, high-concentration source of nitrosating agents [1].

• Solvent Degradation: Amide solvents such as N,N-dimethylformamide (DMF) or N-methylpyrrolidone (NMP) can degrade under high temperatures to yield secondary amines, which can act as precursors or catalysts for cross-nitrosation [2].

Quantitative Data & Physicochemical Profiling

To effectively monitor and control this impurity, we must establish its baseline physicochemical properties. The table below summarizes the critical data points required for analytical method development.

Parameter	Value / Description
Compound Name	(1-nitrosopiperidin-2-yl)methanol
CAS Registry Number	64605-07-8
Molecular Formula	C6H12N2O2
Monoisotopic Mass	144.08987 Da [4]
Precursor Amine	Piperidin-2-ylmethanol
Amine Classification	Secondary Amine
Nitrosation Risk Level	High (Direct nucleophilic substitution)

Experimental Methodologies: A Self-Validating Approach

A core tenet of modern analytical chemistry is the deployment of self-validating systems. The following protocols detail the synthesis of the reference standard and the subsequent LC-MS/MS quantification workflow, incorporating internal controls to prevent false positives caused by artifactual nitrosation during sample preparation.

Protocol A: Targeted Synthesis of (1-Nitrosopiperidin-2-yl)methanol Reference Standard

This protocol generates a high-purity standard necessary for instrument calibration.

• Reagent Preparation: Dissolve 10 mmol of piperidin-2-ylmethanol in 25 mL of 0.1 M sodium acetate buffer. Adjust the solution to pH 3.5 using glacial acetic acid to ensure optimal nitrosonium ion generation.

• Nitrosation Induction: Chill the reaction vessel to 0–5°C in an ice bath. Slowly add 12 mmol of sodium nitrite ( NaNO2​ ) dissolved in 5 mL of deionized water dropwise over 15 minutes to control the exothermic reaction.

• Reaction Monitoring: Stir the mixture at room temperature for 2 hours. Monitor the consumption of the secondary amine via Thin Layer Chromatography (TLC) using a Ninhydrin stain.

• Quenching & Extraction: Critical Step: Quench the reaction by adding 5 mL of 10% ascorbic acid. Ascorbic acid acts as a nitrosating agent scavenger, destroying excess nitrite and preventing further reaction. Extract the aqueous layer with dichloromethane (DCM) ( 3×20 mL).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure NDSRI.

Protocol B: Self-Validating LC-MS/MS Quantification Workflow

This workflow is designed to quantify trace NDSRIs while actively proving that the sample preparation itself did not generate the impurity.

• Matrix Spiking: Weigh 100 mg of the formulated drug product. Spike the sample with 10 ng of a deuterated internal standard (e.g., N-nitrosopiperidine-d4). This controls for matrix suppression and extraction losses.

• Extraction: Add 5 mL of methanol/water (80:20, v/v). Vortex for 5 minutes and sonicate for 15 minutes at room temperature.

• Centrifugation & Filtration: Centrifuge the homogenate at 10,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter into a deactivated glass autosampler vial.

• Chromatographic Separation: Inject 5 µL onto a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient mobile phase of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• MRM Detection: Analyze using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for (1-nitrosopiperidin-2-yl)methanol (m/z 145.1 → target fragment).

• Validation Check: Process a procedural blank (excipient matrix without the API) in parallel. The blank must show no detectable nitrosamine peak, validating that artifactual nitrosation did not occur during extraction.

Self-validating LC-MS/MS workflow for NDSRI quantification.

Mitigation Strategies

To prevent the formation of (1-nitrosopiperidin-2-yl)methanol during drug development, formulation scientists should implement the following controls:

• Antioxidant Integration: Incorporate scavengers such as ascorbic acid or alpha-tocopherol into the formulation to competitively react with nitrites before they can interact with the secondary amine.

• Microenvironmental pH Control: Buffer the formulation to maintain a pH > 5, which suppresses the conversion of nitrite to the reactive nitrous acid species.

• Excipient Screening: Mandate vendor testing for nitrite levels in high-risk excipients, prioritizing batches with < 1 ppm nitrite content.

References

• Control of Nitrosamine Impurities in Human Drugs, U.S.
• Information on nitrosamines for marketing authorisation holders, European Medicines Agency (EMA).
• An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals, National Institutes of Health (NIH) / PMC.
• 64605-07-8 (C6H12N2O2) - PubChemLite, Université du Luxembourg.
• Approaches and considerations for N-nitrosamine issues from a quality perspective, Pharmaceuticals and Medical Devices Agency (PMDA).

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The Hidden NDSRI: (1-Nitrosopiperidin-2-yl)methanol as a Flecainide Impurity

A Technical Guide for Drug Development Professionals

Executive Summary

Flecainide is a Class Ic antiarrhythmic agent characterized by a piperidine ring, making it inherently susceptible to the formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). While regulatory focus has predominantly centered on the primary API nitrosation product (N-nitroso-flecainide), fragmented precursors present a distinct and critical toxicological challenge. This whitepaper provides an in-depth mechanistic and analytical analysis of (1-nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) , a specific nitrosated impurity arising from the flecainide synthetic pathway.

Mechanistic Origins & Causality

To understand the presence of (1-nitrosopiperidin-2-yl)methanol, one must examine the synthetic route of the parent drug. Flecainide is typically synthesized via the amidation of a 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid derivative with 2-(aminomethyl)piperidine 12.

The starting material, 2-(aminomethyl)piperidine, is prone to harboring structurally related impurities such as piperidin-2-ylmethanol . This occurs due to incomplete amination or the reduction of pyridine-2-methanol precursors during upstream synthesis. When this residual piperidin-2-ylmethanol is carried over into the final formulation or API matrix, its secondary amine becomes a prime target for electrophilic substitution by nitrosating agents (derived from trace nitrites in excipients or environmental NOₓ) 34.

Figure 1: Mechanistic pathway for the formation of (1-nitrosopiperidin-2-yl)methanol.

Toxicological Assessment & Regulatory Limits

The U.S. FDA and EMA have established an Acceptable Intake (AI) limit of 1500 ng/day for the primary NDSRI, N-nitroso-flecainide, based on structural read-across methodologies 5. However, (1-nitrosopiperidin-2-yl)methanol is a smaller, less sterically hindered molecule. The absence of the bulky 2,5-bis(2,2,2-trifluoroethoxy)benzamide moiety means the N-nitroso group is more exposed, potentially increasing its reactivity with DNA (alpha-hydroxylation pathway). Consequently, unless Ames testing proves otherwise, this fragment may default to much stricter cohort-of-concern limits (e.g., 18 ng/day).

Quantitative Profile of Flecainide Nitrosamines

Compound	CAS Number	Molecular Weight	AI Limit (ng/day)	Origin
Flecainide Acetate	54143-56-5	474.4 g/mol	N/A (API)	Active Ingredient
N-Nitroso Flecainide	2901109-58-6	443.35 g/mol	1500	API Nitrosation
(1-Nitrosopiperidin-2-yl)methanol	64605-07-8	144.17 g/mol	Requires Assessment*	Precursor Nitrosation

*Subject to compound-specific Ames testing or strict read-across limits.

Analytical Methodology: Self-Validating LC-MS/MS Protocol

Detecting (1-nitrosopiperidin-2-yl)methanol at trace levels (parts-per-billion) requires an analytical protocol that overcomes severe matrix suppression from the high-dose Flecainide API. The following LC-MS/MS methodology is designed as a self-validating system, ensuring that any signal suppression or extraction loss is mathematically corrected in real-time.

Step-by-Step Experimental Protocol

• Sample Preparation (Liquid-Liquid Extraction):

  • Action: Dissolve 100 mg of Flecainide API in 1 mL of Methanol/Water (50:50 v/v). Spike the sample with 10 ng/mL of an isotopically labeled internal standard (ISTD), such as N-Nitrosopiperidine-d4.

  • Causality: The ISTD co-elutes and ionizes similarly to the target analyte. If the Flecainide matrix suppresses the ionization of the target by 40%, it will suppress the ISTD by 40%. The ratio remains constant, self-validating the quantitative accuracy.

• Chromatographic Separation:

  • Action: Inject 10 µL onto a reversed-phase UHPLC column (C18, 1.7 µm, 2.1 x 100 mm). Use a gradient mobile phase: Mobile Phase A (0.1% Formic acid in Water) and Mobile Phase B (0.1% Formic acid in Acetonitrile).

  • Causality: The highly polar hydroxyl group on (1-nitrosopiperidin-2-yl)methanol causes it to elute much earlier than the highly lipophilic Flecainide. This chromatographic separation prevents the API from entering the mass spectrometer at the same time as the impurity, mitigating detector saturation.

• Ionization (ESI+):

  • Action: Operate the mass spectrometer in Electrospray Ionization positive mode (ESI+).

  • Causality: The choice of 0.1% formic acid in the mobile phase is not merely conventional; it serves to protonate the nitrosamine in the ESI source, driving the formation of the [M+H]+ precursor ion. This is critical given the relatively low basicity of the nitrosamine functional group compared to a standard amine.

• Mass Spectrometry (MRM):

  • Action: Monitor specific Multiple Reaction Monitoring (MRM) transitions (e.g., [M+H]+ m/z 145.1 → characteristic product ions). Ensure the Signal-to-Noise (S/N) ratio at the Limit of Quantitation (LOQ) is ≥ 10.

Figure 2: Step-by-step LC-MS/MS analytical workflow for trace nitrosamine detection.

Mitigation and Purge Strategies

To ensure product safety, manufacturers must implement upstream purge strategies rather than relying solely on downstream testing:

• Precursor Purity Control: Tighten specifications for the 2-(aminomethyl)piperidine starting material to strictly limit piperidin-2-ylmethanol to < 0.05%.

• Excipient Nitrite Screening: Limit nitrite levels in formulation excipients (e.g., microcrystalline cellulose, starch) to < 1 ppm.

• Chemical Scavenging: Introduce ascorbic acid or primary amino acids during formulation. Causality: Ascorbic acid reduces the nitrosating agent (e.g., N2O3) to nitric oxide (NO), a species incapable of nitrosating secondary amines, thereby breaking the causal chain of impurity formation.

Conclusion

While N-nitroso-flecainide dominates regulatory discussions, the presence of fragmented precursors like (1-nitrosopiperidin-2-yl)methanol poses a stealthy risk to drug safety. By understanding the synthetic causality, implementing self-validating LC-MS/MS workflows, and applying targeted chemical mitigation, drug development professionals can ensure robust compliance and patient safety.

References

• Google Patents - WO2002066413A1 - Flecainide synthesis.
• ChemicalBook - Flecainide | 54143-55-4.
• Scribd - Nitrosamine Standards and Analysis Guide.
• Veeprho - Flecainide EP Impurity E | CAS 57415-36-8.
• Veeprho - N-Nitroso Flecainide | CAS 2901109-58-6.

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A Comprehensive Spectroscopic and Analytical Guide to (1-nitrosopiperidin-2-yl)methanol

This technical guide provides an in-depth analysis of the spectroscopic properties of (1-nitrosopiperidin-2-yl)methanol, a compound of significant interest to researchers in drug development and chemical safety. As an N-nitrosamine derivative, understanding its structural and electronic characteristics through various analytical techniques is paramount for its identification, quantification, and the assessment of its potential impact. This document offers a detailed exploration of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific principles and methodologies.

The molecular formula for (1-nitrosopiperidin-2-yl)methanol is C₆H₁₂N₂O₂, and its CAS number is 64605-07-8.[1][2]

Molecular Structure

The structural integrity of (1-nitrosopiperidin-2-yl)methanol is the foundation of its chemical behavior and spectroscopic signature. The molecule consists of a piperidine ring N-nitrosated at the 1-position and substituted with a hydroxymethyl group at the 2-position.

Caption: Molecular structure of (1-nitrosopiperidin-2-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise molecular structure of organic compounds by probing the magnetic properties of atomic nuclei.

¹H NMR Spectroscopy

Experimental Protocol:

A standard approach for ¹H NMR analysis involves the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of (1-nitrosopiperidin-2-yl)methanol in 0.6-0.7 mL of a suitable deuterated solvent, such as Dimethyl Sulfoxide-d₆ (DMSO-d₆) or Chloroform-d (CDCl₃). The choice of solvent is critical as it can influence chemical shifts.[3]

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing chemical shifts to 0 ppm.[4]

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer at room temperature (approximately 298 K).[5]

Predicted ¹H NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.8 - 5.2	m	1H	CH (C2)	Proton adjacent to the hydroxymethyl group and the nitrosamine group, expected to be deshielded.
~4.3 - 4.6	m	1H	OH	The chemical shift of the hydroxyl proton can vary depending on concentration and temperature.
~3.4 - 3.8	m	2H	CH₂ (C7)	Protons of the hydroxymethyl group, adjacent to an oxygen atom.
~3.2 - 3.6	m	2H	CH₂ (C6)	Protons on the carbon adjacent to the nitrosamine nitrogen.
~1.3 - 1.8	m	6H	CH₂ (C3, C4, C5)	Protons of the piperidine ring methylene groups.

Note: The exact chemical shifts and multiplicities can be influenced by the conformational isomers of the nitrosamine group.

¹³C NMR Spectroscopy

Experimental Protocol:

The methodology for ¹³C NMR is similar to that of ¹H NMR, with adjustments for the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.[3]

• Sample Preparation: A higher concentration of the sample (20-50 mg in 0.6-0.7 mL of deuterated solvent) is often required.

• Data Acquisition: Spectra are typically acquired on a 100 MHz or higher spectrometer with proton decoupling to simplify the spectrum to single lines for each unique carbon atom.[5] The solvent signal is commonly used as a secondary reference.[5][6]

Predicted ¹³C NMR Data (in DMSO-d₆):

Chemical Shift (δ, ppm)	Assignment	Rationale
~60 - 65	C7 (CH₂OH)	Carbon attached to the hydroxyl group.
~50 - 55	C2 (CH)	Carbon atom of the piperidine ring attached to both the hydroxymethyl and nitrosamine groups.
~45 - 50	C6 (CH₂)	Carbon adjacent to the nitrosamine nitrogen.
~20 - 30	C3, C4, C5 (CH₂)	Carbons of the piperidine ring methylene groups.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a thin film between two salt (e.g., NaCl) plates or as a potassium bromide (KBr) pellet.

• Data Acquisition: The spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3400 - 3200 (broad)	O-H	Stretching
2950 - 2850	C-H	Stretching (Aliphatic)
1490 - 1425	N=O	Stretching
1150 - 1010	N-N	Stretching
1050 - 1000	C-O	Stretching

The N=O stretching vibration is a characteristic feature of N-nitrosamines.[7] The presence of a broad absorption band in the 3400-3200 cm⁻¹ region is indicative of the hydroxyl group.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique used to measure the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a compound.

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

A robust method for the analysis of nitrosamines is LC-MS, often employing a high-resolution mass spectrometer like a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument.[8][9]

Caption: A typical workflow for LC-MS analysis.

• Sample Preparation: Prepare a dilute solution of the analyte (e.g., 1 µg/mL) in a suitable solvent such as methanol or acetonitrile.[10]

• Chromatographic Separation: Inject the sample into a liquid chromatograph, typically with a C18 column, to separate the analyte from any impurities.

• Ionization: The eluent from the LC is introduced into the mass spectrometer's ion source. Electrospray ionization (ESI) is a common technique for polar molecules like nitrosamines.

• Mass Analysis and Detection: The generated ions are separated based on their m/z ratio by the mass analyzer and detected.

Predicted Fragmentation Pattern:

The molecular weight of (1-nitrosopiperidin-2-yl)methanol is 144.17 g/mol .[1] In positive ion mode ESI, the protonated molecule [M+H]⁺ would be expected at m/z 145.0977.

m/z (Predicted)	Ion Formula	Description
145.0977	[C₆H₁₃N₂O₂]⁺	Protonated parent molecule [M+H]⁺
127.0871	[C₆H₁₁N₂O]⁺	Loss of water (H₂O) from the [M+H]⁺ ion
114.0922	[C₅H₁₂N₂O]⁺	Loss of the hydroxymethyl radical (•CH₂OH)
97.0813	[C₅H₉N₂]⁺	Subsequent loss of CO from the [M-CH₂OH]⁺ fragment
84.0813	[C₅H₁₀N]⁺	Piperidine ring fragment from cleavage of substituents.[8]

Synthesis Overview

(1-nitrosopiperidin-2-yl)methanol is an N-nitrosamine, a class of compounds typically synthesized by the nitrosation of secondary amines.[7] This reaction generally involves treating the corresponding secondary amine, in this case, piperidin-2-ylmethanol, with a nitrosating agent such as nitrous acid (generated in situ from sodium nitrite and a strong acid) or an alkyl nitrite under acidic conditions.[7]

Conclusion

The spectroscopic data presented in this guide provide a comprehensive analytical framework for the identification and characterization of (1-nitrosopiperidin-2-yl)methanol. The combination of NMR, IR, and MS techniques allows for an unambiguous structural elucidation and serves as a critical reference for researchers working with this and related N-nitrosamine compounds. The methodologies described herein are based on standard, validated practices in the field of analytical chemistry, ensuring the reliability and reproducibility of the data.

References

• The Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, DMSO-d6) δ 1.39.
• Chemicea Pharmaceuticals. (n.d.). (1-Nitrosopiperidin-2-yl)methanol | CAS No- 64605-07-8.
• Clearsynth. (n.d.). (1-nitrosopiperidin-2-yl)methanol.
• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 500 MHz, methanol, simulated) (NP0002916).
• MDPI. (2022). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions.
• SpectraBase. (n.d.). 1-Nitrosopiperidine - Optional[FTIR] - Spectrum.
• PubChem. (n.d.). N-Nitrosopiperidine.
• Pharmaffiliates. (n.d.). CAS No : 64605-07-8 | Product Name : (1-Nitrosopiperidin-2-yl)methanol.
• Benchchem. (n.d.). Mass spectrometry analysis of (1-Tosylpiperidin-2-yl)methanol.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., ... & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667.
• Sim, J. H., & Kim, J. (2017). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Journal of the Korean Magnetic Resonance Society, 21(4), 101-112.
• Piskorz, M., & Urbański, T. (1963). Ultraviolet and Infrared Spectra of Some Nitrosamines. Bulletin de l'Academie Polonaise des Sciences. Serie des Sciences Chimiques, 11(11), 597-602.
• Eurisotop. (n.d.). NMR Solvent data chart.
• ResearchGate. (n.d.). 1H and 13C NMR Spectroscopic Data for 4, 5, and 7 in Methanol-d4.
• Cleanchem. (n.d.). (1-nitrosopiperidin-2-yl)methanamine | CAS No: NA.
• Thermo Fisher Scientific. (2015). Analysis of Nine N-Nitrosamines Using Liquid Chromatography—High-Resolution, Accurate-Mass Mass Spectrometry.
• Shimadzu. (n.d.). Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system.
• Thermo Fisher Scientific. (n.d.). HRAM LC-MS method for the determination of nitrosamine impurities in drugs.
• ResearchGate. (n.d.). Synthesis of (1‐methyl‐5‐nitro‐1H‐imidazol‐2‐yl)methanol (2).
• Science of Synthesis. (n.d.). Product Class 4: N-Nitrosoamines.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., & Bercaw, J. E. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

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Protocols & Analytical Methods

Application Note: High-Sensitivity Analytical Methods for the Detection of (1-nitrosopiperidin-2-yl)methanol in Pharmaceutical Materials

Abstract

The emergence of nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and specific analytical methods to ensure patient safety. (1-nitrosopiperidin-2-yl)methanol, a potential nitrosamine drug substance-related impurity (NDSRI), requires robust analytical strategies for its detection and quantification at trace levels. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on state-of-the-art analytical methodologies, primarily focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). We delve into the causality behind experimental choices, from sample preparation to instrumental parameters, and provide detailed, self-validating protocols to ensure data integrity and regulatory compliance.

Introduction: The Challenge of Nitrosamine Impurities

Nitrosamine impurities are classified as probable human carcinogens by the International Agency for Research on Cancer (IARC) and are designated as a "cohort of concern" by the International Council for Harmonisation (ICH).[1][2] Their unexpected discovery in various drug products has triggered widespread regulatory action, mandating that pharmaceutical manufacturers conduct risk assessments and implement control strategies to limit patient exposure.[1][3]

(1-nitrosopiperidin-2-yl)methanol is an NDSRI that can potentially form from the reaction of a piperidine-2-yl-methanol-containing moiety (present in an API, intermediate, or degradation product) with a nitrosating agent, such as nitrite salts.[2] The detection of such impurities is analytically challenging due to:

• Trace-Level Concentrations: Acceptable Intake (AI) limits for nitrosamines are typically in the nanogram-per-day range, requiring analytical methods with exceptionally low limits of detection (LOD) and quantitation (LOQ), often in the parts-per-billion (ppb) range.[1][4][5]

• Complex Matrices: Active Pharmaceutical Ingredients (APIs) and drug product formulations are complex mixtures that can interfere with the analysis, causing matrix effects that suppress or enhance the analyte signal.[6][7]

• Analyte Instability: Nitrosamines can be susceptible to degradation under certain conditions (e.g., light, heat) and are at risk of artifactual formation during sample preparation if conditions are not carefully controlled.[6][8][9]

This guide provides validated, high-sensitivity protocols to overcome these challenges and ensure accurate quantification of (1-nitrosopiperidin-2-yl)methanol.

Analytical Strategy: A Multi-faceted Approach

A robust analytical strategy for nitrosamine detection hinges on two pillars: meticulous sample preparation and highly selective instrumental analysis. The choice between Liquid Chromatography (LC) and Gas Chromatography (GC) depends on the analyte's volatility and thermal stability, as well as the sample matrix. Both LC-MS/MS and GC-MS/MS are powerful techniques capable of achieving the required sensitivity and selectivity.[10][11]

Caption: General workflow for nitrosamine analysis.

Protocol I: Sample Preparation

Effective sample preparation is the most critical step in nitrosamine analysis.[8][9] Its goal is to extract the target analyte from the sample matrix while removing interferences and concentrating the analyte to a level suitable for instrumental detection.

Causality in Solvent and Technique Selection

• Solvent Choice: The selection of solvents is paramount to prevent artifactual nitrosamine formation. Amine-containing solvents must be avoided.[6] Dichloromethane (DCM) is a common extraction solvent for many nitrosamines, while methanol and acetonitrile are suitable for initial sample dissolution and as chromatographic mobile phases.[6][12][13]

• Extraction Technique:

  • Liquid-Liquid Extraction (LLE) is a versatile technique suitable for a wide range of matrices. It relies on the differential solubility of the analyte in two immiscible liquids. Basification of the aqueous phase (e.g., with NaOH solution) can help ensure that amine-containing matrix components remain in the aqueous layer while the neutral nitrosamine is extracted into the organic solvent (e.g., DCM).[14]

  • Solid-Phase Extraction (SPE) offers a higher degree of cleanup and concentration. For nitrosamines in complex matrices like cough syrups, strong cation-exchange cartridges can be used to trap basic API components while allowing the neutral nitrosamine to pass through or be selectively eluted.[5]

Step-by-Step Sample Preparation Protocol (LLE)

This protocol is a general guideline and should be optimized for the specific drug product matrix.

• Sample Weighing: Accurately weigh a quantity of ground tablets or API equivalent to 250 mg of the active substance into a 15 mL centrifuge tube.[14]

• Internal Standard Spiking: Add a known volume of an isotopic internal standard (e.g., (1-nitrosopiperidin-2-yl)methanol-d4) solution.

  • Rationale: The internal standard compensates for variability in extraction efficiency and matrix effects, ensuring accurate quantification.

• Sample Dissolution: Add 10 mL of 1M NaOH solution. Vortex briefly and shake for a minimum of 5 minutes to dissolve the sample and create a basic suspension.[14]

  • Rationale: The basic solution ensures that any primary or secondary amines from the API or excipients are deprotonated and remain in the aqueous phase, preventing them from being co-extracted.

• Organic Extraction: Add 2.0 mL of dichloromethane (DCM). Vortex briefly and then shake vigorously for at least 5 minutes to facilitate the transfer of (1-nitrosopiperidin-2-yl)methanol into the organic phase.[14]

• Phase Separation: Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to achieve clear separation of the aqueous and organic layers.[14]

• Extract Collection: Carefully transfer the lower DCM layer to a clean vial, avoiding any of the aqueous layer or precipitate.

• Analysis: The collected extract is now ready for direct injection into the GC-MS/MS or for evaporation and reconstitution in a suitable solvent for LC-MS/MS analysis.

  • Caution: Nitrosamines can degrade under UV light. Use amber vials and protect solutions from light where possible.[9]

Caption: Liquid-Liquid Extraction (LLE) workflow.

Protocol II: Instrumental Analysis by LC-MS/MS

LC-MS/MS is the preferred method for many nitrosamines due to its high sensitivity, selectivity, and applicability to non-volatile or thermally labile compounds.[11]

Rationale for Parameter Selection

• Chromatography: Reversed-phase chromatography using a C18 column provides excellent retention and separation for moderately polar compounds like (1-nitrosopiperidin-2-yl)methanol.[15][16] The addition of a small amount of formic acid to the mobile phase protonates the analyte, leading to better peak shape and improved ionization efficiency.[17][18]

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) is often more effective than Electrospray Ionization (ESI) for the analysis of small, less polar nitrosamines, as it can provide better sensitivity and reduced matrix effects.[7]

• Detection: Multiple Reaction Monitoring (MRM) is a tandem MS technique that provides exceptional selectivity. It involves isolating a specific precursor ion (the protonated molecule), fragmenting it, and then monitoring for a specific product ion. This two-stage filtering process virtually eliminates background noise and matrix interferences.

LC-MS/MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
LC System	UHPLC System	Provides high resolution and fast analysis times.
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Good retention for moderately polar nitrosamines.[15][17]
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier improves peak shape and ionization.[17]
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Organic phase for gradient elution.
Gradient	5% B to 95% B over 8 minutes	Ensures separation from matrix components and elution of the analyte.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temp.	40 °C	Ensures reproducible retention times.
Injection Vol.	5 µL	Balances sensitivity with potential for column overload.
MS System	Tandem Quadrupole Mass Spectrometer	Required for MRM analysis.
Ionization Source	APCI, Positive Ion Mode	Often provides superior sensitivity for small nitrosamines.[7]
Precursor Ion	m/z 145.1 [M+H]⁺	Corresponds to the protonated molecule of C₆H₁₂N₂O₂.
Product Ions	e.g., m/z 115.1 (loss of NO), m/z 97.1 (loss of NO+H₂O)	Specific fragments used for quantification and confirmation.
Collision Energy	Optimize empirically	Tuned to maximize the signal of the product ions.

Protocol III: Instrumental Analysis by GC-MS/MS

For nitrosamines that are sufficiently volatile and thermally stable, GC-MS/MS offers an excellent alternative, often with simpler sample introduction.[4][12]

Rationale for Parameter Selection

• Injection: Direct liquid injection is effective for a wide range of nitrosamines and is generally preferred over headspace for less volatile compounds.[4] A splitless injection mode is used to transfer the maximum amount of analyte onto the column for trace-level analysis.

• GC Column: A mid-to-high polarity column (e.g., a WAX or '624' type phase) is recommended to provide good peak shape and separation for polar nitrosamines.[10]

• Detection: As with LC-MS/MS, MRM is used for its superior selectivity and sensitivity, which is critical for meeting regulatory detection limits.[10]

GC-MS/MS Instrumental Parameters

Parameter	Recommended Setting	Rationale
GC System	Gas Chromatograph with Autosampler	For precise and automated injections.
Inlet	Splitless, 250 °C	Maximizes analyte transfer to the column for trace analysis.
Injection Vol.	2 µL	Standard volume for liquid injections.
Column	Wax-type or 624-type phase (e.g., 30 m x 0.25 mm, 1.4 µm)	Provides good separation and peak shape for polar analytes.[10][12]
Carrier Gas	Helium, Constant Flow (e.g., 1.2 mL/min)	Inert carrier gas standard for MS applications.
Oven Program	70 °C (2 min), ramp 20 °C/min to 240 °C (hold 5 min)	Separates analytes based on volatility.
MS System	Tandem Quadrupole Mass Spectrometer	Required for MRM analysis.
Ionization Source	Electron Ionization (EI), 70 eV	Standard, robust ionization for GC-MS.
MS Source Temp.	230 °C	Standard operating temperature.
Precursor Ion	m/z 144 [M]⁺	Corresponds to the molecular ion.
Product Ions	e.g., m/z 114 (loss of NO), m/z 113 (loss of CH₂OH)	Specific fragments for quantification and confirmation.
Collision Energy	Optimize empirically	Tuned to maximize the signal of the product ions.

Method Validation: Ensuring Trustworthy Results

Any analytical method used for impurity testing must be validated to prove it is fit for purpose.[19] Validation should be performed according to ICH Q2(R1) guidelines, demonstrating the method's performance characteristics.[8]

Validation Parameter	Acceptance Criteria	Purpose
Specificity	No interference at the retention time of the analyte.	Confirms the method can unequivocally assess the analyte in the presence of matrix components.
Linearity	Correlation coefficient (r²) ≥ 0.99	Demonstrates a proportional response across a range of concentrations.[4][12]
LOD / LOQ	LOQ should be ≤ 30% of the Acceptable Intake (AI) limit.	Defines the lowest concentration that can be reliably detected and quantified.[2][19]
Accuracy	Recovery of 80-120% for spiked samples.	Measures the closeness of the test results to the true value.[5][17]
Precision	Repeatability/Intermediate Precision RSD ≤ 20%.	Measures the degree of scatter between a series of measurements.[17]
Robustness	No significant impact on results from minor method variations.	Demonstrates the method's reliability during normal usage.

Conclusion

The analytical control of (1-nitrosopiperidin-2-yl)methanol requires a combination of careful, optimized sample preparation and highly sensitive, selective instrumental techniques. Both LC-MS/MS and GC-MS/MS, when properly developed and validated, are capable of meeting the stringent regulatory requirements for nitrosamine analysis. The protocols and rationale provided in this application note serve as a comprehensive framework for laboratories to establish reliable methods, ensuring the quality and safety of pharmaceutical products. By understanding the causality behind each step, scientists can confidently adapt and troubleshoot these methods for their specific applications.

References

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation.
• Sample Preparation Strategies for Nitrosamine Testing. ResolveMass.
• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek Resource Hub.
• ICH M7 for Nitrosamines: Steps for a Lifecycle Management. Zamann Pharma Support.
• An Automated Sample Preparation Workflow for the Analysis of Nitrosamines in Drug Substance. Thermo Fisher Scientific.
• SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups.
• High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Shimadzu.
• Nitrosamines Analysis in Pharmaceuticals. Agilent.
• Control of Nitrosamine Impurities in Human Drugs. U.S.
• Nitrosamines by GC-MS/MS. Swissmedic.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass.
• Addendum to ICH M7 on Risk Assessment and Control of N-Nitrosamine Impurities.
• Simultaneous Determination and Quantification of Nine Nitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. MDPI.
• Control of Nitrosamine Impurities in Human Drugs Guidance for Industry. U.S.
• Approaches and considerations for N-nitrosamine issues from a quality perspective. Pharmaceuticals and Medical Devices Agency (PMDA), Japan.
• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. Lachman Consultants.
• Analytical Methods for impurities in drug substances and drug products. Republic of Korea Ministry of Food and Drug Safety.
• HRAM LC-MS method for the determination of nitrosamine impurities in drugs. Thermo Fisher Scientific.
• Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter. Sigma-Aldrich.
• A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. Journal of Food and Drug Analysis.
• APPLICATION OF LC-MS FOR THE IDENTIFICATION AND QUANTIFICATION OF NITROSAMINE IMPURITIES IN ORAL METFORMIN-BASED PHARMACEUTICAL. Farmacia Journal.
• Analytical Methods.
• Quantitative Analysis of 1-Nitroso-2,2,6,6-tetramethylpiperidine using High-Performance Liquid Chrom
• Analytical Methods. Royal Society of Chemistry.
• HPLC-MS ANALYSIS OF 15 NITROSAMINES. Docuchem.

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• 19. resolvemass.ca [resolvemass.ca]

Application Note: Advanced GC-MS/MS Methodologies for Trace-Level Quantification of Nitrosamine Impurities

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredients (APIs) and Formulated Drug Products (e.g., Sartans, Metformin) Analytes: Volatile N-Nitrosamines (NDMA, NDEA, NDIPA, NEIPA, NDBA)

Executive Summary & Regulatory Context

Trace-level nitrosamine impurities in pharmaceuticals have emerged as a critical global safety concern due to their classification as probable human carcinogens[1]. Following the initial discovery of N-nitrosodimethylamine (NDMA) in angiotensin II receptor blockers (ARBs) in 2018, regulatory bodies including the and the have mandated rigorous risk assessments and confirmatory testing[2].

To meet the stringent Acceptable Intake (AI) limits—often requiring Limits of Quantitation (LOQs) ≤ 0.03 ppm—analytical methods must possess extraordinary sensitivity and specificity[1][3]. While USP General Chapter <1469> outlines multiple procedures, Procedure 4 (GC-MS/MS) is recognized as the gold standard for volatile and semi-volatile nitrosamines[4][5]. This application note details a self-validating Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) protocol, explaining the mechanistic causality behind every experimental choice to ensure absolute data integrity.

Mechanistic Causality: The GC-MS/MS Advantage

Why Gas Chromatography (GC)?

Low-molecular-weight nitrosamines (such as NDMA and NDEA) are highly volatile and thermally stable under specific injector conditions, making them perfectly amenable to capillary gas chromatography[3][6]. GC provides superior peak capacity and chromatographic resolution compared to LC for these specific low-mass analytes.

Why Triple Quadrupole (MS/MS) over Single Quadrupole (SIM)?

Single quadrupole MS operating in Selected Ion Monitoring (SIM) mode is highly susceptible to matrix interferences. For example, N,N-dimethylformamide (DMF), a common solvent in API synthesis, can co-elute with NDMA and produce isobaric background noise, leading to false positives[7].

Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode eliminates this issue. By isolating a specific precursor ion in the first quadrupole (Q1), fragmenting it via collision-induced dissociation (CID) in Q2, and selecting a specific product ion in Q3, the system effectively filters out all chemical noise[3][8]. This double-mass-filtering mechanism achieves Signal-to-Noise (S/N) ratios that allow for LOQs 2 to 20 times lower than current regulatory requirements[8].

Multiple Reaction Monitoring (MRM) logic for targeted nitrosamine quantification.

Experimental Protocol: A Self-Validating System

A robust analytical method must be a closed-loop, self-validating system where any matrix suppression, extraction inefficiency, or instrument drift is immediately flagged and corrected[3][9].

Reagents and Isotope Dilution

To correct for sample loss during extraction and matrix-induced ionization effects, stable isotopically labeled internal standards (IS) are mandatory.

• Standards Used: NDMA-d6, NDEA-d10, NDIPA-d14, NDBA-d18[3][10].

• Mechanistic Rationale: Deuterated standards possess virtually identical physicochemical properties to their target analytes. They co-elute chromatographically and experience the exact same matrix suppression/enhancement in the MS source, allowing the ratio of Analyte/IS to remain perfectly constant regardless of matrix complexity[3].

Sample Preparation: Matrix Isolation

The goal of sample preparation is to quantitatively extract trace nitrosamines while precipitating or leaving the bulk API and excipients behind[9].

• Matrix Disruption: Weigh 500 mg of the homogenized drug product or API into a centrifuge tube. Spike with 50 µL of the deuterated IS mixture (100 ng/mL).

• Solvent Extraction: Add 5.0 mL of Dichloromethane (DCM) and vortex vigorously for 3 minutes[8].

  • Causality of DCM: Dichloromethane is selected because volatile nitrosamines partition highly favorably into it. Furthermore, its low boiling point (39.6 °C) ensures rapid expansion in the GC inlet without requiring excessive injector temperatures that could thermally degrade the API into artifactual nitrosamines[8][9].

• Phase Separation: Centrifuge at 4,000 rpm for 2.5 minutes to pellet the insoluble API and excipients[8].

• Filtration: Using a disposable pipette, transfer approximately 2 mL of the DCM layer through a 0.45 µm nylon filter directly into a GC autosampler vial[8].

Self-validating sample preparation and GC-MS/MS analytical workflow.

Instrument Parameters & Quantitative Data

The following parameters are optimized for a High-Efficiency Source (HES) Triple Quadrupole GC-MS/MS system[8][10].

Table 1: GC-MS/MS Operational Parameters & Causality

Parameter	Setting / Specification	Mechanistic Rationale
Instrument	Triple Quadrupole GC-MS/MS	Essential for MRM to filter out API/excipient matrix noise[3].
Column	DB-1701 or VF-WAXms (30m x 0.25mm, 1.0µm)	High polarity stationary phase separates volatile amines effectively[7][10].
Injection Volume	1.0 µL, Splitless	Maximizes trace-level analyte transfer to the column.
Inlet Temperature	250 °C	Ensures rapid volatilization without inducing thermal degradation[9].
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Provides optimal theoretical plate efficiency for capillary GC.
Oven Program	70°C (4 min) → 20°C/min to 240°C (Hold 3.5 min)	Focuses analytes at the head of the column, then rapidly elutes them[11].
Ionization	Electron Ionization (EI), 70 eV	Standard hard ionization for reproducible, library-matchable fragmentation[10].
Source Temp	230 °C	Prevents condensation of high-boiling matrix components on the lenses[11].

Table 2: MRM Transitions and Validation Metrics

Analyte	Precursor m/z	Product m/z (Quantifier)	Product m/z (Qualifier)	Collision Energy (eV)	LOD (ppb)	LOQ (ppb)
NDMA	74	42	44	15	0.05	1.0
NDEA	102	85	56	10	0.10	1.0
NDIPA	130	88	42	10	0.10	1.0
NEIPA	116	74	42	10	0.10	1.0
NDBA	158	116	99	10	0.20	2.0
NDMA-d6 (IS)	80	48	N/A	15	N/A	N/A

(Note: LOD and LOQ values are matrix-dependent but routinely achieve ≤ 1.0 ppb in optimized DCM extractions[10][12].)

Method Validation and System Suitability (The Self-Validation Loop)

To guarantee the integrity of the data prior to batch release, the analytical sequence must enforce the following self-validating quality control gates[3]:

• Solvent Blank (DCM): Injected first to unequivocally prove zero system carryover or column bleed.

• System Suitability Test (SST): Injection of the lowest calibration standard (e.g., 1.0 ppb). The system must automatically calculate a USP Signal-to-Noise (S/N) ratio ≥ 10[7]. If S/N < 10, the run halts immediately, indicating source cleaning or tuning is required.

• Linearity Check: A 6-point calibration curve (1–60 ppb) is generated. Acceptance criteria: R2≥0.995 [10].

• Matrix Spike Recovery: A known concentration (e.g., 30 ng/g) is spiked into a blank sample matrix. Recovery must fall between 80% and 120%[7]. This validates that the specific pharmaceutical matrix is not irreversibly binding the nitrosamines or suppressing ionization beyond the corrective capacity of the internal standard.

References

• U.S. Food and Drug Administration (FDA). "Information about Nitrosamine Impurities in Medications." Source: FDA.gov.

• European Medicines Agency (EMA). "Nitrosamines EMEA-H-A5(3)-1490 - Assessment Report." Source: EMA.europa.eu.

• Agilent Technologies. "Analysis of Five Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation." Source: Agilent.com.

• American Chemical Society (ACS). "Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation." Source: Organic Process Research & Development.

• ResolveMass Laboratories. "GC-MS Method Development for Nitrosamine Testing." Source: ResolveMass.ca.

• Shimadzu. "Analytical Solutions for Nitrosamines in Response to USP <1469>." Source: Shimadzu.com.

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• 4. Analytical Solutions for Nitrosamines in Response to USP 1469 : Shimadzu Scientific Instruments [ssi.shimadzu.com]
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• 12. agilent.com [agilent.com]

Application Note: Trace Quantification of (1-Nitrosopiperidin-2-yl)methanol using LC-MS/MS

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Methodological Guide

Introduction & Regulatory Landscape

The global pharmaceutical industry has undergone a paradigm shift regarding mutagenic impurities, specifically Nitrosamine Drug Substance-Related Impurities (NDSRIs). Regulatory authorities, including the FDA, EMA, USP, JP, and BP, enforce strict Acceptable Intake (AI) limits for these compounds to mitigate carcinogenic risks[1]. For instance, related nitrosamines in complex APIs are heavily regulated, with the U.S. FDA setting stringent AI limits (e.g., 1500 ng/day for N-Nitroso Flecainide)[2].

(1-nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) is a highly characterized N-nitroso reference standard. It is indispensable for analytical method development, Analytical Method Validation (AMV), and Quality Control (QC)[1]. Furthermore, precise quantification using this standard is a mandatory component for Abbreviated New Drug Applications (ANDA), New Drug Applications (NDA), and Drug Master File (DMF) submissions[1][3].

Mechanistic Causality & Chemical Profile

Why does this specific impurity form? (1-nitrosopiperidin-2-yl)methanol is an N-nitroso derivative associated with piperidine-containing APIs, such as the antiarrhythmic drug Flecainide[1]. Mechanistically, nitrosation occurs when a secondary amine—or a degradation product/synthetic precursor like piperidin-2-ylmethanol—reacts with nitrosating agents (e.g., residual nitrites under acidic conditions) during API synthesis, formulation, or long-term storage. Utilizing a structurally exact, high-purity reference standard allows laboratories to accurately isolate this specific isomer from the API matrix and assess the genotoxic potential of the drug product[3].

Table 1: Chemical and Physical Properties

Property	Specification
Chemical Name	(1-nitrosopiperidin-2-yl)methanol
CAS Number	64605-07-8
Molecular Formula	C₆H₁₂N₂O₂
Molecular Weight	144.17 g/mol
SMILES	O=NN1C(CO)CCCC1
Primary Application	AMV, QC, ANDA/NDA filing, Stability Studies

Self-Validating Analytical Protocol (LC-MS/MS)

To quantify (1-nitrosopiperidin-2-yl)methanol at trace parts-per-billion (ppb) levels, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry gold standard.

Expert Insight (Causality & Trustworthiness): A major pitfall in nitrosamine analysis is in situ artifactual formation. If an API is extracted under acidic conditions in the presence of trace environmental nitrites, the nitrosamine can form during sample preparation, leading to catastrophic false positives. To ensure this protocol is a self-validating system , we explicitly utilize an alkaline extraction strategy. The high pH quenches acid-catalyzed nitrosating chemistry, guaranteeing that the detected impurity reflects the true batch concentration rather than a laboratory artifact.

Step-by-Step Methodology

Phase 1: Reference Standard Preparation

• Accurately weigh 1.0 mg of the highly pure (1-nitrosopiperidin-2-yl)methanol reference standard.

• Dissolve in 10.0 mL of LC-MS grade methanol to yield a 100 µg/mL stock solution.

• Serially dilute with Water:Methanol (80:20, v/v) to construct a calibration curve ranging from 0.1 ng/mL to 50 ng/mL. (Best Practice: Spike with an isotopically labeled internal standard to correct for matrix ionization suppression).

Phase 2: Sample Extraction (Artifact Prevention)

• Weigh 100 mg of the API or crushed drug product into a 15 mL centrifuge tube.

• Add 10.0 mL of 0.1 M Ammonium Hydroxide (NH₄OH) in Water:Methanol (80:20, v/v). This is the critical step to maintain basic pH and prevent in situ nitrosation.

• Vortex for 10 minutes, followed by ultrasonication for 15 minutes at room temperature (avoid heating to prevent thermal degradation).

• Centrifuge at 10,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an LC vial.

Phase 3: Chromatographic Separation Inject 10 µL of the filtrate onto a high-resolution C18 Column (100 mm × 2.1 mm, 1.7 µm). Execute the gradient elution program below to resolve the trace nitrosamine from the massive API peak.

Table 2: LC Gradient Program

Time (min)	Mobile Phase A (0.1% FA in Water)	Mobile Phase B (0.1% FA in Acetonitrile)	Flow Rate (mL/min)
0.0	95%	5%	0.4
2.0	95%	5%	0.4
6.0	40%	60%	0.4
8.0	10%	90%	0.4
8.1	95%	5%	0.4
10.0	95%	5%	0.4

Phase 4: MS/MS Detection Parameters Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode using Positive Electrospray Ionization (ESI+). The transition from the protonated parent ion to the product ion via the loss of nitric oxide (-30 Da) provides high specificity.

Table 3: MS/MS Parameters (ESI+)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
(1-nitrosopiperidin-2-yl)methanol	145.1	115.1	15	Quantifier (Loss of NO)
(1-nitrosopiperidin-2-yl)methanol	145.1	97.1	25	Qualifier

Workflow Visualization

Fig 1: LC-MS/MS analytical workflow for trace nitrosamine quantification.

Conclusion

The rigorous quantification of mutagenic impurities is non-negotiable in modern drug development. By utilizing a highly characterized (1-nitrosopiperidin-2-yl)methanol reference standard and deploying an artifact-free LC-MS/MS protocol, analytical laboratories can confidently validate their methods, ensure regulatory compliance with global health authorities, and safeguard patient health[1][3].

References

• Title: (1-nitrosopiperidin-2-yl)methanol | CAS 64605-07-8 Source: Veeprho Pharmaceuticals URL: [Link]

• Title: Nitrosamines Impurities (Reference Standards) Source: SynZeal Research URL: [Link]

• Title: N-Nitroso Flecainide | CAS 2901109-58-6 Source: Veeprho Pharmaceuticals URL: [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamines Impurities | SynZeal [synzeal.com]

Application Note &amp; Protocols: Selective Oxidation of (1-nitrosopiperidin-2-yl)methanol to the Aldehyde

Abstract

This document provides a detailed guide for the selective oxidation of the primary alcohol, (1-nitrosopiperidin-2-yl)methanol, to its corresponding aldehyde, 1-nitroso-2-piperidinecarboxaldehyde. This transformation is challenging due to the sensitivity of the N-nitrosamine functional group, which is susceptible to degradation under harsh oxidative, acidic, or basic conditions. This guide presents two robust, field-proven protocols utilizing mild oxidation agents: Dess-Martin Periodinane (DMP) and a Parikh-Doering (SO₃•Pyridine) system. These methods are selected for their high selectivity, operational simplicity, and compatibility with sensitive functional groups. This document furnishes researchers, scientists, and drug development professionals with the necessary protocols, mechanistic insights, safety considerations, and characterization data to successfully perform this delicate transformation.

Introduction and Strategic Considerations

N-nitrosamines are a significant class of compounds, primarily known for their potential carcinogenicity, which makes their synthesis and reactivity a critical area of study in toxicology and drug metabolite research.[1] The target molecule, (1-nitrosopiperidin-2-yl)methanol, contains a primary alcohol appended to a nitrosamine-substituted piperidine ring. The synthetic objective is to oxidize this alcohol to an aldehyde without affecting the N-nitroso moiety.

The primary challenge lies in the chemical nature of the N-nitrosamine group. This functional group can be unstable, and its N-N bond is susceptible to cleavage under various conditions, including strong oxidants, UV light, and certain pH ranges.[2][3] Therefore, classic, aggressive oxidation methods such as those using permanganate or chromic acid are unsuitable as they would likely lead to decomposition or over-oxidation to the carboxylic acid.[4]

The protocols detailed herein are based on two widely accepted mild oxidation systems:

• Dess-Martin Periodinane (DMP): A hypervalent iodine reagent that operates under neutral pH and at room temperature, known for its excellent selectivity for primary alcohols and compatibility with a vast range of sensitive functional groups.[5][6]

• Parikh-Doering Oxidation: An activated dimethyl sulfoxide (DMSO) system using the sulfur trioxide-pyridine complex (SO₃•Py). This method avoids the cryogenic temperatures required for Swern oxidations and is renowned for its mild, non-acidic conditions.[7][8]

These methods were chosen to provide a self-validating system; their mild and neutral reaction conditions are mechanistically suited to preserve the integrity of the N-nitrosamine while achieving the desired oxidation.

Mechanistic Rationale and Reagent Selection

The selection of DMP and Parikh-Doering oxidation is grounded in their mechanisms, which avoid the harsh conditions that threaten the N-nitrosamine functional group.

• Dess-Martin Periodinane (DMP): The reaction proceeds via a ligand exchange mechanism where the alcohol displaces an acetate group on the hypervalent iodine center.[9][10] A subsequent base-assisted elimination, often intramolecular, generates the aldehyde, acetic acid, and a reduced iodinane byproduct.[11] The entire process occurs at or near neutral pH and typically at room temperature, minimizing acid- or base-catalyzed degradation of the nitrosamine.[5]

• Parikh-Doering Oxidation: This reaction involves the activation of DMSO with the SO₃•Pyridine complex to form a reactive electrophilic sulfur species.[12] The alcohol attacks this species, forming an alkoxysulfonium salt. A hindered, non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), then facilitates an intramolecular elimination through a five-membered ring transition state to yield the aldehyde, dimethyl sulfide, and a pyridinium sulfate salt.[7][13] The reaction can be run at temperatures from 0 °C to room temperature, offering a significant operational advantage over related DMSO-based oxidations.[14]

The following diagram outlines the overall transformation and the two proposed synthetic routes.

Caption: High-level workflow for the selective oxidation.

Detailed Experimental Protocols

Safety Precautions:

• N-Nitrosamines: (1-nitrosopiperidin-2-yl)methanol and its aldehyde product should be handled as potential carcinogens. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Reagents: Dess-Martin Periodinane is shock-sensitive and should be handled with care. Dichloromethane is a suspected carcinogen. SO₃•Pyridine complex is corrosive and moisture-sensitive. Triethylamine is flammable and corrosive. Handle all chemicals according to their Safety Data Sheet (SDS).

Protocol A: Dess-Martin Periodinane (DMP) Oxidation

This protocol is recommended for its reliability and simple workup procedure.[6] The reaction is typically fast and clean.[5]

Materials and Reagents:

• (1-nitrosopiperidin-2-yl)methanol

• Dess-Martin Periodinane (DMP, 15 wt. % in CH₂Cl₂) or solid

• Dichloromethane (CH₂Cl₂), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Argon or Nitrogen gas supply

• Standard laboratory glassware, magnetic stirrer

Step-by-Step Procedure:

• Reaction Setup: To a dry, round-bottomed flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add (1-nitrosopiperidin-2-yl)methanol (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (approx. 0.1 M concentration).

• Reagent Addition: To the stirred solution at room temperature, add Dess-Martin Periodinane (1.1 - 1.3 eq) portion-wise over 5-10 minutes. Causality Note: A slight excess of DMP ensures complete conversion of the alcohol. Adding it in portions helps to control any potential exotherm.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) (e.g., using a 1:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 1-3 hours.[15] The disappearance of the starting alcohol spot and the appearance of a new, typically higher Rf, product spot indicates completion.

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of CH₂Cl₂. Quench the excess DMP by adding saturated Na₂S₂O₃ solution (approx. 1/3 of the total reaction volume) and saturated NaHCO₃ solution (approx. 1/3 of the total reaction volume). Stir vigorously for 15-20 minutes until the organic layer becomes clear. Causality Note: Sodium thiosulfate reduces the excess DMP and its byproduct to a water-soluble form, while sodium bicarbonate neutralizes the acetic acid generated during the reaction, protecting the product from any acid-catalyzed degradation.[5]

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purification: Purify the crude product via flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to obtain the pure 1-nitroso-2-piperidinecarboxaldehyde.

Protocol B: Parikh-Doering Oxidation

This protocol is an excellent alternative, particularly for larger-scale reactions where the cost or handling of DMP may be a concern. It operates at mild temperatures and avoids heavy metal reagents.[7][14]

Materials and Reagents:

• (1-nitrosopiperidin-2-yl)methanol

• Sulfur trioxide pyridine complex (SO₃•Py)

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Argon or Nitrogen gas supply

• Standard laboratory glassware, magnetic stirrer

Step-by-Step Procedure:

• Reaction Setup: To a dry, round-bottomed flask equipped with a magnetic stir bar and under an inert atmosphere, add (1-nitrosopiperidin-2-yl)methanol (1.0 eq).

• Solvent Addition: Add anhydrous CH₂Cl₂ and anhydrous DMSO (typically a 2:1 to 3:1 ratio of CH₂Cl₂:DMSO, with the final alcohol concentration around 0.1-0.2 M).

• Base Addition: Add triethylamine (3.0 - 5.0 eq). Causality Note: A sufficient excess of base is required to facilitate the deprotonation steps and neutralize the pyridinium sulfate byproduct formed during the reaction.[7]

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Activator Addition: In a separate flask, dissolve the SO₃•Pyridine complex (1.5 - 2.0 eq) in anhydrous DMSO and add this solution dropwise to the cooled reaction mixture over 15-20 minutes, ensuring the internal temperature remains below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC as described in Protocol A.

• Quenching: Upon completion, carefully quench the reaction by slowly adding cold water.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer two more times with CH₂Cl₂. Combine all organic layers.

• Washing: Wash the combined organic layers sequentially with 5% HCl solution (to remove TEA), water, and finally brine. Causality Note: The acid wash removes the excess amine base, simplifying purification.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel as described in Protocol A.

Product Characterization and Data Interpretation

Confirmation of the successful synthesis of 1-nitroso-2-piperidinecarboxaldehyde requires thorough analytical characterization. The following table summarizes the expected changes in spectroscopic data upon conversion of the starting alcohol to the aldehyde product.

Analytical Technique	(1-nitrosopiperidin-2-yl)methanol (Starting Material)	1-nitroso-2-piperidinecarboxaldehyde (Product)	Rationale for Change
¹H NMR	Broad singlet for -OH proton; Diastereotopic protons (-CH₂OH) appear as complex multiplets.	Disappearance of -OH signal; Appearance of a new singlet/doublet for the aldehyde proton (-CHO) at ~9-10 ppm.	Oxidation of the alcohol removes the hydroxyl proton and converts the -CH₂OH group into a -CHO group with a characteristic downfield chemical shift.
¹³C NMR	Signal for the alcohol carbon (-CH₂OH) at ~60-65 ppm.	Disappearance of the ~60-65 ppm signal; Appearance of a new carbonyl carbon signal at ~190-200 ppm.	The carbon atom's oxidation state changes, resulting in a significant downfield shift into the characteristic aldehyde/ketone region.
IR Spectroscopy	Broad O-H stretching band at ~3300-3500 cm⁻¹.	Disappearance of the broad O-H band; Appearance of a strong, sharp C=O stretching band at ~1720-1740 cm⁻¹.	The hydroxyl group is replaced by a carbonyl group, which has a distinct and strong absorption in the infrared spectrum.
Mass Spectrometry	Molecular ion peak corresponding to the alcohol's mass.	Molecular ion peak corresponding to the aldehyde's mass (M-2).	The oxidation involves the net loss of two hydrogen atoms, resulting in a 2 Da decrease in the molecular weight.

Note: Specific chemical shifts and absorption frequencies may vary depending on the solvent and instrument used.

Troubleshooting and Field Insights

Problem	Potential Cause	Recommended Solution
Incomplete Reaction	Insufficient oxidant; Deactivated reagents due to moisture.	Add an additional 0.1-0.2 eq of the oxidant. Ensure all solvents and glassware are scrupulously dried and the reaction is run under a dry, inert atmosphere.
Low Yield / Product Decomposition	Reaction conditions too harsh; N-nitrosamine instability.	For Parikh-Doering, ensure the temperature is strictly maintained at 0 °C during SO₃•Py addition. For DMP, consider buffering the reaction with 1-2 eq of solid NaHCO₃ or pyridine to neutralize acetic acid as it forms.[5]
Difficult Purification	Byproducts from the oxidant co-elute with the product.	For DMP, ensure the Na₂S₂O₃ quench is performed thoroughly to remove all iodine-containing byproducts. For Parikh-Doering, a thorough aqueous workup, including an acid wash, is critical to remove DMSO and TEA.

Conclusion

The selective oxidation of (1-nitrosopiperidin-2-yl)methanol presents a common challenge in synthetic chemistry: achieving a transformation in the presence of a sensitive functional group. The Dess-Martin Periodinane and Parikh-Doering oxidation protocols outlined in this guide offer two effective, mild, and reliable solutions. By understanding the mechanistic principles behind reagent selection and adhering to the detailed procedures and safety precautions, researchers can confidently and successfully synthesize 1-nitroso-2-piperidinecarboxaldehyde, a valuable intermediate for further studies in medicinal chemistry and toxicology.

Visualized Reaction Mechanism

The following diagram illustrates the key steps in the Dess-Martin Periodinane oxidation mechanism.

Caption: Key steps of the DMP oxidation mechanism.

References

• Wikipedia contributors. (2024). Dess–Martin oxidation. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia contributors. (2023). Parikh–Doering oxidation. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Grokipedia. Parikh–Doering oxidation. Retrieved from [Link]

• Chemistry Steps. (2020). The Mechanism of Dess-Martin Oxidation. Retrieved from [Link]

• ChemTube3D. (2025). Dess-Martin-Periodinane oxidation. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. Retrieved from [Link]

• University of Rochester. DMSO Oxidation. Retrieved from [Link]

• Khan Academy. (2019). 07.13 Dess-Martin Periodinane. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. Dess-Martin Oxidation. Retrieved from [Link]

• ChemTube3D. (2025). Parikh-Doering oxidation. YouTube. Retrieved from [Link]

• Chem-Station. (2014). Parikh-Doering Oxidation. Retrieved from [Link]

• Organic Chemistry. (2020). Parikh-Doering Oxidation. YouTube. Retrieved from [Link]

• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer.

• Wipf Group, University of Pittsburgh. (2007). Alcohol Oxidations. Retrieved from [Link]

• Ivanov, I. et al. (2010). A new mild and selective method for oxidation of primary and secondary alcohols and amines, as well as amino acids. University of Ruse.

• ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. Retrieved from [Link]

• MDPI. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. Retrieved from [Link]

• StabilityHub. (2025). Stability Testing Challenges for N-Nitrosamine Impurities. Retrieved from [Link]

• Kündig, T. et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. Accounts of Chemical Research. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Can the guanidinium ion give stable N-nitrosamines under mild metalworking conditions?. Retrieved from [Link]

• Kündig, T. et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications. Retrieved from [Link]

• The Analytical Scientist. (2025). Trends and Challenges in Nitrosamine Testing: Part Two. Retrieved from [Link]

• Purdue University. Trace Analysis of N-Nitrosamines using chemical derivatization and reactive electrospray ionization mass spectrometry. Retrieved from [Link]

• Rainey, W. T. et al. (1978). Mass spectrometry of N-nitrosamines. PubMed. Retrieved from [Link]

• S. G. et al. (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC. Retrieved from [Link]

• MacMillan, D. W. C. et al. (2002). The Direct and Enantioselective Organocatalytic r-Oxidation of Aldehydes. J. Am. Chem. Soc. Retrieved from [Link]

• Forrester, A. R. et al. (2001). Preparations of C-Nitroso Compounds. PMC. Retrieved from [Link]

• Colacino, E. et al. (2017). Mechanically induced oxidation of alcohols to aldehydes and ketones in ambient air. PMC. Retrieved from [Link]

• Lang, T. et al. (2018). Selective TEMPO-Oxidation of Alcohols to Aldehydes in Alternative Organic Solvents. ChemistrySelect. Retrieved from [Link]

• White Rose eTheses Online. (2010). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Industrial Applications of 1-Nitroso-2-naphthol. Retrieved from [Link]

• Beilstein Journals. (2017). Mechanically induced oxidation of alcohols to aldehydes and ketones in ambient air: Revisiting TEMPO-assisted oxidations. Retrieved from [Link]

• Organic Syntheses. (2020). Oxidation of Aldehydes to Nitriles with an Oxoammonium Salt: Preparation of Piperonylonitrile. Retrieved from [Link]

• Google Patents. (1967). N-nitroso derivatives of aromatic amines and a method for their preparation.

• Challis, B. C. et al. (1982). The chemistry of nitroso-compounds. Part 11. Nitrosation of amines by the two-phase interaction of amines in solution with gaseous oxides of nitrogen. Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

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Application Note: Derivatization and Metabolic Profiling of the Hydroxyl Group in (1-Nitrosopiperidin-2-yl)methanol

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocols

Executive Summary & Mechanistic Context

The compound (1-nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) is a critical N-nitrosamine impurity frequently encountered during the synthesis, storage, or degradation of piperidine-containing Active Pharmaceutical Ingredients (APIs) such as the antiarrhythmic drug Flecainide[1]. Nitrosamines are heavily scrutinized in drug development due to their potential mutagenicity and carcinogenicity, which often arise from metabolic activation[2].

As a Senior Application Scientist, I have structured this guide to address the specific synthetic and analytical challenges associated with the primary hydroxyl group (-CH₂OH) of this molecule. Unlike standard aliphatic alcohols, the presence of the sensitive N-nitroso moiety dictates strict experimental boundaries. Harsh acidic conditions can cause denitrosation (loss of the NO group), while excessive heating can lead to ring expansion or degradation.

The protocols detailed below focus on three critical transformations of the hydroxyl group:

• Selective Oxidation to the aldehyde (for synthesizing downstream metabolic reference standards).

• Sulfonation (Mesylation) to convert the hydroxyl into a superior leaving group (for DNA-adduct modeling and analytical trapping).

• In Vitro Glucuronidation to evaluate Phase II metabolic clearance pathways.

Quantitative Data Presentation

To facilitate LC-MS/MS method development and tracking, the expected analytical shifts resulting from the derivatization of the hydroxyl group are summarized below.

Table 1: Analytical Characterization of Hydroxyl-Derived Products

Derivative	Reaction Type	Chemical Formula	Exact Mass	Expected [M+H]⁺	Relative RT Shift*	Primary Application
Parent Compound	N/A	C₆H₁₂N₂O₂	144.09	145.09	Baseline	Impurity Tracking
Aldehyde	Oxidation	C₆H₁₀N₂O₂	142.07	143.08	+0.5 min	Metabolite Standard
Mesylate	Sulfonation	C₇H₁₄N₂O₄S	222.07	223.07	+2.1 min	DNA Adduct Modeling
O-Glucuronide	Conjugation	C₁₂H₂₀N₂O₈	320.12	321.12	-1.8 min	Clearance Assays

*Relative Retention Time (RT) shifts are estimations based on a standard C18 Reverse-Phase LC gradient (Water/Acetonitrile with 0.1% Formic Acid).

Visual Workflow of Hydroxyl Transformations

Figure 1: Transformation pathways of the hydroxyl group in (1-nitrosopiperidin-2-yl)methanol.

Experimental Protocols

Every protocol below is designed as a self-validating system . Quality control checks are embedded directly into the workflow to ensure the integrity of the N-nitroso group is maintained throughout the modification of the hydroxyl group.

Protocol A: Selective Oxidation to the Aldehyde

Objective: Synthesize 1-nitrosopiperidine-2-carbaldehyde as a reference standard for CYP450-mediated alcohol dehydrogenase metabolism studies. Causality & Rationale: Dess-Martin Periodinane (DMP) is selected over Jones reagent or KMnO₄ to avoid strongly acidic or harsh oxidative conditions that would cleave the delicate N-NO bond[3]. DMP selectively oxidizes the primary alcohol to an aldehyde without over-oxidizing to the carboxylic acid.

Step-by-Step Procedure:

• Dissolve 50 mg of (1-nitrosopiperidin-2-yl)methanol in 2.0 mL of anhydrous Dichloromethane (DCM) under an argon atmosphere.

• Cool the reaction vial to 0 °C using an ice bath.

• Add 1.2 equivalents (176 mg) of Dess-Martin Periodinane portion-wise over 5 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by adding 2 mL of saturated aqueous NaHCO₃ and 2 mL of saturated aqueous Na₂S₂O₃. Stir vigorously for 15 minutes until the organic layer is clear.

• Extract the aqueous layer with DCM (3 x 5 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure (temperature < 30 °C to prevent thermal degradation).

Self-Validation Check: Spot the crude mixture on a TLC plate (Hexane:EtOAc 1:1). The disappearance of the parent spot (Rf ~0.3) and the appearance of a UV-active, less polar spot (Rf ~0.6) indicates success. Confirm via LC-MS by observing the disappearance of m/z 145.09 and the emergence of m/z 143.08.

Protocol B: O-Mesylation (Sulfonation)

Objective: Convert the hydroxyl group into a mesylate leaving group to facilitate downstream nucleophilic substitution or analytical trapping. Causality & Rationale: The hydroxyl group is a poor leaving group. By reacting it with Methanesulfonyl chloride (MsCl), we create a highly reactive electrophile. Triethylamine (TEA) is used as a base to immediately neutralize the HCl byproduct, preventing acid-catalyzed denitrosation of the piperidine ring.

Step-by-Step Procedure:

• Dissolve 50 mg of the parent compound in 2.0 mL of anhydrous DCM.

• Add 2.0 equivalents (96 µL) of Triethylamine (TEA) and cool the mixture to 0 °C.

• Dropwise, add 1.5 equivalents (40 µL) of Methanesulfonyl chloride (MsCl).

• Stir at 0 °C for 1 hour. Do not let the reaction warm to room temperature, as the resulting mesylate is highly reactive and prone to degradation.

• Quench with 2 mL of ice-cold water. Extract immediately with cold DCM (2 x 5 mL).

• Wash the organic layer with cold brine, dry over Na₂SO₄, and evaporate under a stream of nitrogen.

Self-Validation Check: Quench a 5 µL aliquot of the reaction mixture in 100 µL of Acetonitrile. Inject into the LC-MS. A successful reaction is validated by a clean peak at m/z 223.07 [M+H]⁺ with a retention time shift of approximately +2.1 minutes relative to the parent.

Protocol C: In Vitro O-Glucuronidation Assay

Objective: Evaluate the Phase II metabolic clearance of the impurity via UGT-mediated conjugation of the hydroxyl group. Causality & Rationale: Nitrosamines are often cleared from the body via glucuronidation. Using Human Liver Microsomes (HLM) supplemented with Alamethicin (a pore-forming peptide) ensures the UGT enzymes located inside the microsomal vesicles have full access to the (1-nitrosopiperidin-2-yl)methanol substrate and the UDPGA cofactor.

Step-by-Step Procedure:

• Prepare a 100 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl₂.

• In a microcentrifuge tube, combine the buffer, 1 mg/mL Human Liver Microsomes (HLM), and 25 µg/mL Alamethicin. Incubate on ice for 15 minutes to permeabilize the microsomes.

• Add (1-nitrosopiperidin-2-yl)methanol to achieve a final concentration of 10 µM.

• Pre-incubate the mixture at 37 °C for 5 minutes.

• Initiate the reaction by adding Uridine 5'-diphospho-glucuronic acid (UDPGA) to a final concentration of 2 mM. (Total reaction volume: 200 µL).

• Incubate at 37 °C for 60 minutes.

• Terminate the reaction by adding 200 µL of ice-cold Acetonitrile containing an internal standard. Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

Self-Validation Check: This protocol requires a negative control. Run an identical parallel reaction without the addition of UDPGA. The LC-MS analysis must show the O-Glucuronide metabolite (m/z 321.12) only in the complete system, proving that the transformation is strictly enzymatically driven and not an artifact of the buffer.

References

• Title : CAS No : 64605-07-8 | Product Name : (1-Nitrosopiperidin-2-yl)methanol Source : Pharmaffiliates URL :[Link]

• Title : Flecainide Impurities and Related Compound Source : Veeprho URL :[Link]

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Application Notes and Protocols for the Solid-Phase Synthesis of Piperidine Derivatives Utilizing (1-Nitrosopiperidin-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of the Piperidine Scaffold in Drug Discovery

The piperidine moiety is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a vast array of pharmaceuticals and natural products.[1] The ability to rapidly generate libraries of substituted piperidines is therefore of significant interest in the pursuit of novel therapeutics. Solid-phase organic synthesis (SPOS) offers a powerful platform for such endeavors, enabling efficient reaction execution and purification.[2][3] This application note details a proposed protocol for the utilization of (1-nitrosopiperidin-2-yl)methanol as a chiral building block in the solid-phase synthesis of piperidine-based compound libraries.

(1-Nitrosopiperidin-2-yl)methanol (CAS No: 64605-07-8) presents a unique starting material, combining a chiral piperidine core with a versatile hydroxymethyl handle for attachment to a solid support.[4][5] The N-nitroso group, while requiring stringent safety precautions due to the known carcinogenicity of many N-nitrosamines, can potentially serve as a unique modulating element or a protecting group that can be removed or transformed in later synthetic steps.[6][7][8][9]

This document provides a comprehensive, albeit theoretical, framework for the incorporation of (1-nitrosopiperidin-2-yl)methanol into a solid-phase synthesis workflow. The protocols outlined herein are grounded in established principles of SPOS and the known reactivity of related compounds.[2][3][10] Crucially, all work with N-nitroso compounds must be conducted with strict adherence to the safety protocols detailed within this document.

I. Foundational Principles and Strategic Considerations

The successful implementation of (1-nitrosopiperidin-2-yl)methanol in SPOS hinges on several key considerations:

• Resin Selection: The choice of solid support is dictated by the desired cleavage conditions and the stability of the final products. For the attachment of the primary alcohol of (1-nitrosopiperidin-2-yl)methanol, several resins are suitable, including Wang resin (for acid-labile cleavage) and 2-Chlorotrityl chloride (2-CTC) resin (for very mild acid-labile cleavage).[11][12][13][14][15]

• Immobilization Strategy: The primary alcohol of the building block can be attached to the resin via an ester linkage. The Mitsunobu reaction provides a reliable method for this transformation, particularly on resins like Wang resin.[16][17][18][19]

• On-Resin Chemistry: Once immobilized, the piperidine scaffold can be further functionalized. The reactivity of the N-nitroso group and the piperidine ring must be considered when planning subsequent synthetic steps.

• Cleavage and Deprotection: The final compound is released from the solid support using conditions that are orthogonal to the on-resin chemistry. For Wang resin, trifluoroacetic acid (TFA) is commonly used.[14]

• Safety: N-nitrosamines are a class of compounds with significant health risks.[6][9] A thorough risk assessment and adherence to strict safety protocols are paramount.

II. Safety First: Handling N-Nitrosamines in the Laboratory

WARNING: N-Nitrosamines are reasonably anticipated to be human carcinogens. All handling of (1-nitrosopiperidin-2-yl)methanol and its derivatives must be performed in a designated area, within a certified chemical fume hood, and with appropriate personal protective equipment (PPE).

Core Safety Protocols:

• Designated Work Area: All work with N-nitrosamines should be conducted in a designated and clearly labeled area of the laboratory.

• Engineered Controls: A certified chemical fume hood with a face velocity of at least 100 ft/min is mandatory for all manipulations of N-nitroso compounds.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately upon contamination.

  • Eye Protection: Chemical splash goggles and a face shield are mandatory.

  • Lab Coat: A dedicated, disposable lab coat should be worn.

• Waste Disposal: All solid and liquid waste contaminated with N-nitrosamines must be disposed of as hazardous chemical waste in clearly labeled, sealed containers.

• Decontamination: All surfaces and equipment must be decontaminated after use with a suitable decontamination solution (e.g., a solution of sodium hypochlorite followed by a thiosulfate quench).

For more detailed safety information, consult the Material Safety Data Sheet (MSDS) for (1-nitrosopiperidin-2-yl)methanol and institutional safety guidelines.[6][20]

III. Experimental Protocols: A Step-by-Step Guide

The following protocols outline a hypothetical workflow for the solid-phase synthesis of a small library of N-nitrosopiperidine derivatives.

A. Immobilization of (1-Nitrosopiperidin-2-yl)methanol onto Wang Resin

This protocol describes the attachment of the chiral building block to Wang resin via a Mitsunobu reaction.[16][17][18][19]

Materials:

Reagent	Molecular Weight ( g/mol )	Equivalents	Amount (for 1 g resin, 1 mmol/g loading)
Wang Resin	-	1.0	1.0 g
(1-Nitrosopiperidin-2-yl)methanol	144.17	3.0	432.5 mg (3.0 mmol)
Triphenylphosphine (PPh₃)	262.29	3.0	786.9 mg (3.0 mmol)
Diisopropyl azodicarboxylate (DIAD)	202.21	3.0	0.60 mL (3.0 mmol)
Anhydrous Tetrahydrofuran (THF)	-	-	~20 mL
Dichloromethane (DCM)	-	-	As needed for washing
N,N-Dimethylformamide (DMF)	-	-	As needed for washing
Methanol (MeOH)	-	-	As needed for washing

Protocol:

• Resin Swelling: Swell 1.0 g of Wang resin in anhydrous THF (10 mL) in a reaction vessel for 1 hour at room temperature with gentle agitation.

• Reagent Preparation: In a separate flask, dissolve (1-nitrosopiperidin-2-yl)methanol (432.5 mg) and triphenylphosphine (786.9 mg) in anhydrous THF (10 mL).

• Mitsunobu Reaction: Cool the resin slurry to 0 °C in an ice bath. Add the solution from step 2 to the resin. Slowly add DIAD (0.60 mL) dropwise to the reaction mixture.

• Reaction Incubation: Allow the reaction to proceed at 0 °C for 30 minutes, then warm to room temperature and agitate for 16-24 hours.

• Resin Washing: Filter the resin and wash sequentially with THF (3 x 10 mL), DCM (3 x 10 mL), DMF (3 x 10 mL), and MeOH (3 x 10 mL).

• Resin Drying: Dry the resin under high vacuum to a constant weight.

• Loading Determination (Optional): The loading of the building block onto the resin can be estimated by the weight gain of the resin or determined by cleaving a small sample and analyzing the product by HPLC.

Workflow Diagram: Immobilization of (1-Nitrosopiperidin-2-yl)methanol

Caption: Proposed on-resin alkylation of the immobilized piperidine scaffold.

C. Cleavage from the Solid Support

This protocol describes the cleavage of the final compound from the Wang resin using trifluoroacetic acid.

Materials:

Reagent	Composition	Volume (for 1 g resin)
Cleavage Cocktail	95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)	10 mL
Dichloromethane (DCM)	-	As needed for washing
Cold Diethyl Ether	-	~50 mL

Protocol:

• Resin Preparation: Place the dry, functionalized resin in a reaction vessel.

• Cleavage: Add the cleavage cocktail (10 mL) to the resin and agitate at room temperature for 2-3 hours.

• Filtration: Filter the resin and collect the filtrate. Wash the resin with additional DCM (2 x 5 mL).

• Precipitation: Combine the filtrates and concentrate under reduced pressure. Add cold diethyl ether to precipitate the crude product.

• Isolation: Centrifuge the mixture to pellet the product. Decant the ether and wash the pellet with cold ether.

• Drying: Dry the crude product under vacuum.

• Purification: Purify the crude product by reverse-phase HPLC.

Workflow Diagram: Cleavage and Purification

Caption: Workflow for the cleavage and purification of the final product.

IV. Characterization and Analysis

The purity and identity of the final cleaved products should be confirmed using standard analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the crude and purified product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight of the desired product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the structure of the final compound.

V. Concluding Remarks

This application note provides a foundational, yet theoretical, protocol for the use of (1-nitrosopiperidin-2-yl)methanol in solid-phase organic synthesis. The proposed workflows for immobilization, on-resin modification, and cleavage are based on well-established chemical principles. The successful implementation of these protocols will enable the generation of novel piperidine-based compound libraries for screening in drug discovery programs. It must be reiterated that due to the hazardous nature of N-nitroso compounds, all experimental work must be conducted with the utmost attention to safety.

VI. References

• Lassaletta, J. M., & Gordillo, R. (2002). Solid-Phase Synthesis of Polysubstituted Piperidines by Imino-Diels−Alder Cycloaddition of 2-Amino-1,3-butadienes with Solid-Supported Imines. Organic Letters, 4(20), 3471–3474.

• Houghten, R. A., Pinilla, C., Blondelle, S. E., Appel, J. R., Dooley, C. T., & Cuervo, J. H. (1991). Generation and use of synthetic peptide combinatorial libraries for basic research and drug discovery. Nature, 354(6348), 84–86.

• Armstrong, R. W., Combs, A. P., Tempest, P. A., Brown, S. D., & Keating, T. A. (1996). Multiple-Component Condensation Strategies for Combinatorial Library Synthesis. Accounts of Chemical Research, 29(3), 123–131.

• AAPPTec. (n.d.). Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. Retrieved from [Link]

• Western University. (n.d.). GUIDELINES FOR THE USE OF N-NITROSAMINES IN ANIMAL RESEARCH. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1175 - DHP Resin (Dihydropyranyl resin). Retrieved from [Link]

• Ferrer-Gago, F. J., & Koh, L. Q. (2020). Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. ChemPlusChem, 85(4), 641–652.

• Al-Obeidi, F., & Hruby, V. J. (1989). Alcohols Immobilization onto 2-Chlorotritylchloride Resin under Microwave Irradiation. Journal of Organic Chemistry, 54(7), 1735-1738.

• Fancelli, D., et al. (2016). Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. Green Chemistry, 18(2), 438-444.

• Ferrer-Gago, F. J., & Koh, L. Q. (2020). Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols. ChemPlusChem, 85(4), 641-652.

• White, E., & Woodcock, D. (1968). Nitramino acids. Synthesis and biological evaluation of 1-nitroproline, 1-nitropipecolic acid, and N-nitrosarcosine. Journal of Medicinal Chemistry, 11(4), 683-685.

• Hughes, D. L. (1992). The Mitsunobu Reaction. Organic Reactions, 42, 335-656.

• Nielsen, J., & Lyngsø, L. O. (2003). Solid-phase polyamine synthesis using piperazine and piperidine building blocks. Organic Letters, 5(22), 4183-4185.

• Hodges, J. C. (2010). Direct Conversion of Resin-Bound Peptides to C-Terminal Esters. Organic Letters, 12(9), 2044-2047.

• Mitsunobu, O. (1981). The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products. Synthesis, 1981(1), 1-28.

• Poh, J. S., & Toste, F. D. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. Accounts of Chemical Research, 54(4), 1081-1094.

• Wang, P., et al. (2010). Studies of esterification of Wang resin and fmoc/t-Bu tyrosin in solid phase peptide synthesis. Chinese Journal of Chemical Engineering, 18(4), 683-688.

• Poh, J. S., & Toste, F. D. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Central Science, 7(2), 219-231.

• EFPIA. (n.d.). Workflows for Quality risk management of nitrosamine risks in medicines. Retrieved from [Link]

• Gremmen, C., et al. (2000). Synthesis of novel pipecolic acid derivatives. Part 2. Addition of trimethylsilyl cyanide to 3,4,5,6-tetrahydropyridines. Tetrahedron, 56(25), 4253-4259.

• Chaudhary, P., et al. (2016). An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite. Green Chemistry, 18(8), 2323-2330.

• AAPPTEC. (n.d.). Peptide Synthesis Resins. Retrieved from [Link]

• Wang, B., et al. (2021). Generation of a Sulfinamide Species from Facile N–O Bond Cleavage of Nitrosobenzene by a Thiolate-Bridged Diiron Complex. Journal of the American Chemical Society, 143(41), 17186-17195.

• Chida, N., et al. (2010). Stereoselective Syntheses of l-Pipecolic Acid and (2S,3S)-3-Hydroxypipecolic Acid from a Chiral N-Imino-2-phenyl-1,2-dihydropyridine Intermediate. The Journal of Organic Chemistry, 75(6), 2034-2041.

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Nanda, K. K., et al. (2022). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development, 26(11), 2975-2990.

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitrosamine synthesis by nitrosation. Retrieved from [Link]

• Almac. (n.d.). Accurate determination of resin substitution in solid phase peptide synthesis - an illustrated case study for a highly moisture. Retrieved from [Link]

• O'Hagan, D. (2000). Application of chiral building blocks to the synthesis of drugs. Journal of the Chemical Society, Perkin Transactions 1, (10), 143-158.

• Fields, G. B., Lauer, J. L., Dalleska, N. F., & Barany, G. (2001). Optimized aminolysis conditions for cleavage of N-protected hydrophobic peptides from solid-phase resins. Journal of Peptide Research, 57(6), 487-498.

• Anselme, J. P. (1977). The Organic Chemistry of N-Nitrosamines: A Brief Review. In N-Nitrosamines (pp. 1-10). American Chemical Society.

• Gong, Y. D., & Kurth, M. J. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Pharmaceuticals, 14(5), 449.

• Rogozińska-Szymczak, M., & Mlynarski, J. (2012). Reactions of nitroxides XIII: Synthesis of the Morita–Baylis–Hillman adducts bearing a nitroxyl moiety using 4-acryloyloxy-2,2,6,6-tetramethylpiperidine-1-oxyl as a starting compound, and DABCO and quinuclidine as catalysts. Beilstein Journal of Organic Chemistry, 8, 1546-1552.

• World Health Organization. (2023). Annex 2. Retrieved from [Link]

• Veeprho. (n.d.). N-Nitroso-D,L-pipecolic Acid | CAS 4515-18-8. Retrieved from [Link]

• Ager, D. J., & Prakash, I. (1996). Synthesis of Chiral Building Blocks for Use in Drug Discovery. In Chirality in Industry (pp. 239-261). John Wiley & Sons, Inc.

• Manufacturing Chemist. (2022, November 25). Photosynthesis of chiral building blocks for drug discovery. Retrieved from [Link]

• Borths, C. J., et al. (2020). Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. Organic Process Research & Development, 24(10), 2097-2108.

• Li, F., et al. (2012). Determination of Nine N-Nitroso Compounds in Meat Products by Solid Phase Extraction Purification and High Performance Liquid Chromatography. Food Science, 33(18), 226-230.

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• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. cdn.who.int [cdn.who.int]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. peptide.com [peptide.com]
• 12. researchgate.net [researchgate.net]
• 13. Methods and Approaches for the Solid-Phase Synthesis of Peptide Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. peptide.com [peptide.com]
• 15. Peptide Resin Loading Protocols [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 18. tcichemicals.com [tcichemicals.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Substituted Piperidinemethanols

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of substituted piperidinemethanols. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing these valuable scaffolds. Piperidine and its derivatives are among the most prevalent N-heterocycles in pharmaceuticals and natural products, making their efficient and controlled synthesis a critical task in medicinal chemistry.[1][2]

This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges. We will explore the causality behind common experimental failures and provide scientifically-grounded solutions to optimize your synthetic outcomes.

Section 1: Troubleshooting Guide & FAQs

This section addresses specific issues encountered during the synthesis of piperidinemethanols, primarily focusing on two cornerstone synthetic strategies: organometallic addition to piperidone precursors and the reduction of functionalized piperidines or pyridines.

Category A: Grignard & Organolithium Reactions on Piperidine Scaffolds

The addition of Grignard or organolithium reagents to piperidine-4-ones or corresponding esters is a powerful method for creating tertiary and secondary piperidinemethanols. However, these reactions are notoriously sensitive and prone to failure.

Question 1: My Grignard reaction to form a tertiary piperidinemethanol from N-protected-4-piperidone fails to initiate. What are the primary causes?

Answer: Failure of a Grignard reaction to initiate is almost always due to the inhibition of the initial electron transfer from the magnesium metal to the organohalide. This can be traced back to several key factors:

• Inactive Magnesium Surface: Magnesium turnings readily form a passivating layer of magnesium oxide upon exposure to air, which prevents the reaction.[3][4] The shiny appearance of the metal is crucial.[5]

  • Solution: Activate the magnesium surface. This can be achieved by gently crushing the turnings with a glass rod in the reaction flask (under inert atmosphere) to expose a fresh surface.[4] Alternatively, chemical activation using a small crystal of iodine or a few drops of 1,2-dibromoethane is highly effective.[3][6] The disappearance of the characteristic iodine color is a visual indicator of successful activation.[3]

• Presence of Water: Grignard reagents are potent bases and will be quenched by even trace amounts of water or other protic sources (e.g., alcohols) in the glassware or solvent.[7] This is a much faster reaction than the desired Grignard formation.[7]

  • Solution: Ensure all glassware is rigorously flame-dried under vacuum or oven-dried and cooled under a stream of inert gas (Nitrogen or Argon).[6] Solvents must be anhydrous. While diethyl ether is common, tetrahydrofuran (THF) is often a superior solvent due to its higher solvating power, which helps stabilize the Grignard reagent.[3][6]

• Poor Quality Organohalide: The organohalide starting material must be pure and anhydrous.

dot

Caption: Workflow for troubleshooting Grignard reaction initiation.

Question 2: My Grignard reaction works, but the yield of the desired 4-aryl-4-hydroxypiperidine is very low. What are the common side reactions?

Answer: Low yields are typically the result of competing reaction pathways that consume the Grignard reagent or the piperidone starting material. The most common side reactions are:

• Enolization of the 4-Piperidone: The Grignard reagent is a strong base and can deprotonate the acidic α-protons of the ketone, forming an enolate.[3][7] This is especially problematic with sterically hindered Grignard reagents or ketones. After aqueous workup, this pathway simply regenerates the starting piperidone.

• Reduction of the 4-Piperidone: If the Grignard reagent possesses β-hydrogens (e.g., ethylmagnesium bromide), it can reduce the ketone to the corresponding secondary alcohol via a hydride transfer mechanism (Meerwein–Ponndorf–Verley-type reduction).

• Wurtz Coupling: The Grignard reagent can react with unreacted organohalide in the flask to form a biaryl or dialkyl byproduct.[3] This is minimized by the slow, dropwise addition of the organohalide during the initial formation of the reagent, which keeps its concentration low.

To mitigate these issues, the addition of the Grignard reagent to the piperidone should be performed at low temperatures (e.g., -78 °C to 0 °C) to favor the nucleophilic addition pathway over enolization or reduction.[3]

dot

Caption: Competing pathways in the Grignard addition to 4-piperidone.

Question 3: My final tertiary alcohol product is unstable and dehydrates during workup or purification. How can this be avoided?

Answer: Tertiary alcohols, particularly those with adjacent functionalities like the piperidine nitrogen, can be susceptible to elimination (dehydration) under acidic conditions to form a tetrahydropyridine byproduct.[3] Standard acidic workups (e.g., with HCl) can promote this side reaction.

• Solution: Use a milder quenching agent. A saturated aqueous solution of ammonium chloride (NH₄Cl) is the preferred method for quenching Grignard reactions.[3] It is weakly acidic and effectively decomposes the magnesium alkoxide complex without causing significant dehydration of the sensitive tertiary alcohol product. Avoid strong acids and excessive heat during purification steps like distillation or chromatography.

Category B: Reduction of Pyridine & Piperidine Precursors

Reduction is a fundamental strategy, either to form the piperidine ring from a pyridine or to unmask a methanol group from an ester or carboxylic acid.

Question 1: My catalytic hydrogenation of a substituted pyridine is slow and gives a mixture of partially and fully reduced products. How can I drive it to completion?

Answer: Catalytic hydrogenation of pyridines can be challenging compared to benzenoid aromatics due to the ability of the nitrogen lone pair to coordinate to and poison the catalyst surface.[8]

• Catalyst Choice: Rhodium on carbon (Rh/C) is often more active than Palladium on carbon (Pd/C) for pyridine reduction.[8] For simple piperidine synthesis, Raney Nickel is also a cost-effective and active catalyst, though it often requires higher temperatures and pressures.[9][10]

• Reaction Conditions: The addition of an acid, typically glacial acetic acid, is often necessary.[8] The acid protonates the pyridine nitrogen, forming a pyridinium salt. This prevents the nitrogen lone pair from poisoning the catalyst and activates the ring toward reduction.

• Pressure and Temperature: Increasing hydrogen pressure (from 50 psi up to several atmospheres) and temperature (e.g., 60-80°C) can significantly increase the reaction rate.[8] However, monitor for potential side reactions or degradation at higher temperatures.

Catalyst	Typical Pressure (atm)	Typical Temp (°C)	Common Solvents/Additives	Notes
Rh/C	3 - 5	60 - 80	Acetic Acid, Alcohols	Generally more active than Palladium for pyridine reduction.[8]
Pd/C	3 - 5	60 - 80	Alcohols, Ethyl Acetate	Can be effective but is more prone to catalyst poisoning by the nitrogen.[8]
Raney Ni	High (>50)	170 - 200	-	Often used for the industrial synthesis of piperidine itself.[10]
PtO₂	1 - 4	Room Temp - 50	Ethanol, Acetic Acid	Effective for reducing pyridine N-oxides to N-hydroxylpiperidines as an intermediate step.[11]

Question 2: I am reducing ethyl piperidine-4-carboxylate with lithium aluminum hydride (LiAlH₄) to get 4-piperidinemethanol, but my workup is problematic and the yield is inconsistent. What is the best practice?

Answer: LiAlH₄ is an excellent reagent for this transformation, providing the desired product in high yield.[12] The challenges almost always lie in the workup procedure, which is designed to quench excess hydride and precipitate the aluminum salts in a filterable form.

• The Fieser Workup: A carefully controlled sequential addition of water and aqueous sodium hydroxide is critical. A widely adopted and reliable method is the "1:1:3" Fieser workup. For every X grams of LiAlH₄ used, add sequentially and dropwise at 0°C:

  • X mL of water

  • X mL of 15% aqueous NaOH

  • 3X mL of water

• Causality: The initial slow addition of water quenches the excess LiAlH₄. The subsequent addition of NaOH helps to form a granular, easily filterable precipitate of aluminum salts (often referred to as "lithium aluminates").[12] Adding too much water too quickly can result in a gelatinous, unfilterable mess that traps the product, leading to low isolated yields. After the additions, vigorous stirring at room temperature for 30 minutes is often required to ensure the precipitate is fully formed before filtration.[12]

Section 2: Experimental Protocols

Protocol 1: Synthesis of 1-(tert-butoxycarbonyl)-4-phenyl-4-piperidinol via Grignard Reaction

This protocol details the synthesis of a tertiary piperidinemethanol using a Grignard reagent and a commercially available N-Boc protected piperidone.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a dropping funnel, all under an inert atmosphere of dry nitrogen. Flame-dry all glassware before use.

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 equivalents) in the flask.

  • Add a single crystal of iodine to activate the magnesium.[3]

  • In the dropping funnel, prepare a solution of bromobenzene (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the bromobenzene solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and gentle refluxing.[3][4]

  • Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the gray-to-brown solution for an additional 30-60 minutes to ensure full conversion.

• Addition to Piperidone:

  • In a separate flask under nitrogen, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF.

  • Cool this solution to 0 °C in an ice bath.

  • Slowly add the prepared Grignard reagent to the piperidone solution via cannula or syringe over 30 minutes.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Workup and Purification:

  • Cool the reaction mixture back to 0 °C.

  • Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Synthesis of 4-Piperidinemethanol by LiAlH₄ Reduction

This protocol describes the reduction of a piperidine ester to the primary alcohol.[12]

Step-by-Step Methodology:

• Apparatus Setup: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, suspend lithium aluminum hydride (LiAlH₄, 2.2 equivalents) in anhydrous THF.

• Reagent Addition:

  • Cool the LiAlH₄ suspension to 0 °C using an ice bath.

  • Dissolve ethyl piperidine-4-carboxylate (1.0 equivalent) in anhydrous THF and add it slowly to the LiAlH₄ suspension via a dropping funnel.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature overnight.

• Workup (Fieser Method):

  • Cool the reaction mixture back to 0 °C.

  • Let X = mass of LiAlH₄ used in grams.

  • Slowly and carefully add X mL of water dropwise.

  • Slowly add X mL of 15% aqueous NaOH solution dropwise.

  • Slowly add 3X mL of water dropwise.

  • Remove the ice bath and stir the resulting slurry vigorously at room temperature for 30 minutes.

• Purification:

  • Filter the granular white precipitate through a pad of Celite, washing the filter cake thoroughly with THF.

  • Combine the filtrate and washings and concentrate under reduced pressure to yield 4-piperidinemethanol, which is often a viscous liquid or low-melting solid.[9]

dot

Caption: Step-by-step workflow for the LiAlH4 reduction of a piperidine ester.

References

• A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols.
• Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
• 4-Piperidinemethanol 6457-49-4 wiki. Guidechem.
• Piperidine synthesis. Organic Chemistry Portal.
• Piperidine Synthesis.
• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. MDPI.
• Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction. Benchchem.
• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds.
• 4-Piperidinemethanol synthesis. ChemicalBook.
• Technical Support Center: Overcoming Challenges in Piperidine Synthesis. Benchchem.
• Grignard Reaction. University of Minnesota.
• Grignard Formation - Troubleshooting and Perfecting. Reddit.
• Cyclisations and Strategies for Stereoselective Synthesis of Piperidine Iminosugars. Semantic Scholar.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Enantioselective Synthesis of Substituted Piperidines by Addition of Aryl Grignard Reagents to Pyridine N-Oxides.
• Troubleshooting my grignard reactions. Reddit.
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. Benchchem.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Reddit - Please wait for verification [reddit.com]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. wap.guidechem.com [wap.guidechem.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 4-Piperidinemethanol synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Minimizing Side Reactions in N-Nitrosopiperidine Synthesis

Welcome to the Technical Support Center for N-nitrosamine synthesis. As researchers and drug development professionals, you are well aware that the synthesis of N-nitrosopiperidine (NNP) is fraught with kinetic and thermodynamic challenges. Poorly controlled nitrosation doesn't just reduce yield; it generates toxic, volatile, and oxidative byproducts that complicate downstream purification and compromise analytical integrity.

This guide is engineered to provide you with the mechanistic causality behind standard protocols, empowering you to troubleshoot proactively and implement self-validating workflows.

I. Reaction Pathway & Side Reaction Mapping

Understanding the divergence points in your reaction mechanism is the first step to controlling them. The diagram below illustrates the critical junctures where suboptimal parameters force the reaction down parasitic pathways.

Reaction pathways in nitrosopiperidine synthesis highlighting optimal conditions and side reactions.

II. Troubleshooting Guide & FAQs

Q1: Why is my yield low with significant unreacted piperidine remaining? A1: This is almost always a pH-dependent kinetic failure. The nitrosation of secondary amines requires the amine to be in an equilibrium between its protonated (piperidinium) and free-base form, while simultaneously generating the active nitrosating species (NO⁺ or N₂O₃) from nitrite. If the pH drops below 1.0, piperidine becomes fully protonated and loses its nucleophilicity. Conversely, at pH > 5.0, the concentration of the nitrosating agent is too low. To resolve this, maintain exactly a 10% stoichiometric excess of hydrochloric acid (1.10 equivalents) to ensure an optimal pH buffer without over-protonating the amine[1].

Q2: How do I prevent the formation of oxidative byproducts like N-nitropiperidine? A2: Over-oxidation occurs when excess nitrous acid (HNO₂) is left unquenched in the reaction mixture. Nitrous acid is a strong oxidant; prolonged exposure—especially as the reaction warms to room temperature during workup—drives the oxidation of the newly formed nitroso group into a nitro group. To prevent this, strictly limit sodium nitrite to a 1.01 molar equivalent[1]. Furthermore, implement a chemical quench using sulfamic acid or urea immediately after the reaction completes to destroy residual HNO₂ before extraction[2].

Q3: Why is there a brown gas evolving during the sodium nitrite addition, and how does it affect the reaction? A3: The brown gas is nitrogen dioxide (NO₂), a component of NOx gases formed from the thermal decomposition of nitrous acid ( 2HNO2​→NO+NO2​+H2​O ). This side reaction is highly temperature-dependent. When NOx escapes, you lose your active nitrosating agent, leading to incomplete conversion. This is mitigated by maintaining the reaction strictly between 0–5 °C and ensuring vigorous agitation to prevent localized concentration and thermal spikes during addition[3].

Q4: Can the choice of extraction solvent induce further side reactions? A4: Yes. Solvents containing secondary or tertiary amines (like DMF or DMA) can undergo collateral nitrosation if residual nitrosating agents are present. It is critical to extract using low-risk, non-nitrosatable solvents such as dichloromethane or 2-MeTHF[4].

III. Quantitative Impact of Reaction Parameters

To illustrate the narrow operational window of this synthesis, the following table summarizes how specific deviations from the optimal protocol directly drive side reactions.

Parameter	Condition	Target Yield (%)	Major Side Reaction	Mechanistic Rationale
Optimal Baseline	0–5 °C, 1.01 eq NaNO₂, 1.1 eq HCl	> 90%	None (Trace)	Balanced kinetics; maximizes NO⁺ while preserving amine nucleophilicity.
Elevated Temperature	> 15 °C	< 70%	NOx Gas Evolution	Thermal decomposition of HNO₂ depletes the nitrosating agent.
Excess Acid	> 2.0 eq HCl (pH < 1)	< 50%	Unreacted Piperidine	Complete protonation of piperidine eliminates its nucleophilic lone pair.
Excess Nitrite	> 1.5 eq NaNO₂	~ 75%	N-Nitropiperidine	Excess oxidant drives the conversion of the nitroso group to a nitro group.

IV. Self-Validating Protocol: Optimized N-Nitrosopiperidine Synthesis

A robust protocol must be self-validating—meaning the chemistry itself provides visual or chemical confirmation of success before you proceed to the next step. Follow this methodology to ensure high-fidelity synthesis.

Step 1: Amine Salt Preparation

• Action: Dissolve 1.00 mole of piperidine in a cooled solution of 1.10 moles of aqueous HCl (12 N)[1].

• Causality: This slight 10% excess of acid establishes the optimal pH buffer, ensuring sufficient free-base amine is available to react without rapidly degrading the incoming nitrite.

Step 2: Thermal Stabilization

• Action: Chill the reactor to 0–5 °C using an ice-salt bath.

• Causality: Suppresses the endothermic decomposition of nitrous acid into volatile NOx gases, preserving reagent stoichiometry.

Step 3: Controlled Nitrosation

• Action: Dissolve 1.01 moles of NaNO₂ (99.5% purity) in deionized water[1]. Add this dropwise to the piperidine solution over 45–60 minutes under vigorous stirring.

• Causality: Dropwise addition prevents localized exotherms and concentration spikes that cause NOx off-gassing[3].

Step 4: In-Process Validation (The Self-Validating Step)

• Action: After 30 minutes of post-addition stirring, spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of trace unreacted nitrous acid.

• Causality: If the test is negative, the nitrosating agent was prematurely depleted (likely via thermal loss), indicating the reaction is incomplete and requires a micro-addition of NaNO₂.

Step 5: Active Quenching

• Action: Add 0.05 moles of sulfamic acid (or urea) to the mixture and stir until gas evolution (N₂ gas) ceases.

• Causality: Sulfamic acid selectively destroys residual HNO₂, completely halting the oxidative pathway to N-nitropiperidine before the mixture warms up during workup[2].

Step 6: Isolation

• Action: Extract the aqueous layer with a low-risk organic solvent (e.g., dichloromethane or 2-MeTHF)[4]. Wash the organic layer with saturated NaHCO₃, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

V. References

• A New Synthesis of Piperidine - Canadian Science Publishing. Available at:[Link]

• US3062887A - Preparation of nitrosamines - Google Patents. Available at:

• Nitrosamine Solvent Catalyst Mitigation - ResolveMass Laboratories Inc. Available at:[Link]

Sources

• 1. CN100345828C - Process for preparing N-amino piperidine hydrochloride - Google Patents [patents.google.com]
• 2. CN104356096A - Preparation method of N-aminopiperidine hydrochloride - Google Patents [patents.google.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Temperature Control in (1-Nitrosopiperidin-2-yl)methanol Reactions

Welcome to the technical support guide for managing reactions involving (1-nitrosopiperidin-2-yl)methanol. This resource is designed for researchers, chemists, and drug development professionals to provide expert guidance on the critical role of temperature control in ensuring reaction safety, optimizing yield, and maintaining product purity. Given the inherent instability of N-nitroso compounds, precise thermal management is not merely a suggestion but a mandatory parameter for successful and safe experimentation.

Section 1: Frequently Asked Questions (FAQs) - Core Principles

This section addresses fundamental questions regarding the thermal stability and handling of (1-nitrosopiperidin-2-yl)methanol, drawing on established principles for N-nitrosamines.

Q1: Why is stringent temperature control so crucial when working with (1-nitrosopiperidin-2-yl)methanol?

A1: Stringent temperature control is paramount for two primary reasons: safety and reaction specificity. N-nitroso compounds, as a class, are known to be thermally labile.[1][2][3] Elevated temperatures can initiate exothermic decomposition, which may lead to a dangerous runaway reaction.[4][5] This uncontrolled release of heat and gas can cause a rapid increase in pressure and temperature, potentially resulting in vessel failure.[5] From a chemical standpoint, excess heat can promote the formation of unwanted byproducts, degrade the desired product, and significantly lower the overall yield and purity.[6][7]

Q2: What are the visible signs of thermal decomposition in my reaction?

A2: The most common indicators of thermal decomposition include:

• Color Change: A gradual or sudden shift to a dark brown or black, tar-like consistency.

• Gas Evolution: Uncontrolled and vigorous bubbling or fizzing, indicating the release of gaseous byproducts like nitrogen oxides (NOx).[3][8]

• Rapid Temperature Rise: An accelerating increase in the internal reaction temperature that is unresponsive to the external cooling system is a critical warning sign of a developing thermal runaway.[6]

Q3: What is the recommended storage temperature for (1-nitrosopiperidin-2-yl)methanol and its precursors?

A3: While specific data for (1-nitrosopiperidin-2-yl)methanol is not widely published, general guidelines for N-nitroso compounds recommend storage in a cool, dark place, away from heat and light sources to prevent degradation.[8] Storage in a refrigerator (2-8°C) is a standard precautionary measure. Always refer to the supplier's Safety Data Sheet (SDS) for the most accurate storage information.

Q4: Can the primary alcohol group in (1-nitrosopiperidin-2-yl)methanol participate in side reactions at elevated temperatures?

A4: Yes, the presence of the hydroxyl (-OH) group introduces potential side reaction pathways that are sensitive to temperature. While studies on analogous N-nitrosamines containing primary alcohols showed low reactivity with certain oxidants at ambient temperatures, heating was explicitly avoided due to safety concerns.[9][10] At elevated temperatures, there is a risk of intramolecular reactions or oxidation, which could lead to complex impurity profiles. The presence of hydroxyl groups can also affect the compound's carcinogenic potency and metabolic pathways.[11]

Section 2: Troubleshooting Guide - Common Experimental Issues

This guide provides a problem-cause-solution framework for issues directly linked to temperature control during the synthesis or subsequent reactions of (1-nitrosopiperidin-2-yl)methanol.

Problem	Potential Temperature-Related Cause(s)	Recommended Solutions & Actions
Low or No Yield	1. Decomposition: The reaction temperature was too high, causing thermal degradation of the starting material or the N-nitroso product.[1][7] 2. Incomplete Reaction: The reaction temperature was too low, resulting in a slow or stalled reaction rate.[7][12]	1. Optimize Cooling: Implement a more efficient cooling bath (e.g., ice-salt for 0 to -10°C; dry ice/acetone for lower temperatures). Ensure the reaction flask is adequately immersed. 2. Gradual Warming: If the reaction is too slow, allow the temperature to rise slowly and in controlled increments (e.g., from 0°C to room temperature over several hours).[13] 3. Monitor Progress: Use TLC or LC-MS to track the consumption of starting material and formation of the product to identify the optimal temperature and time.
Formation of Dark Tar or Insoluble Polymer	1. Runaway Reaction: An uncontrolled exotherm occurred, often due to too-rapid addition of a reagent without sufficient cooling.[4][6] 2. Localized Hot Spots: Poor stirring allows certain areas of the reaction mixture to overheat, initiating decomposition pathways.[6][7]	1. Control Reagent Addition: Add reagents dropwise via a syringe pump or an addition funnel, ensuring the internal temperature remains stable.[6] The rate of addition is a critical control parameter.[14] 2. Improve Agitation: Use an overhead mechanical stirrer for viscous mixtures to ensure homogenous temperature distribution. For magnetic stirring, use a properly sized stir bar and ensure a centered vortex. 3. Dilution: Running the reaction at a lower concentration can help dissipate heat more effectively.[15]
Inconsistent Results Between Batches	1. Inaccurate Temperature Monitoring: The thermometer or probe is not correctly placed (e.g., touching the flask wall or not submerged deeply enough). 2. Fluctuating Cooling Bath: The temperature of the external cooling bath is not being maintained consistently throughout the reaction.	1. Correct Probe Placement: Ensure the tip of the temperature probe is submerged in the reaction mixture, away from the flask walls, to measure the true internal temperature. 2. Maintain Bath Temperature: Replenish the ice or dry ice in the cooling bath regularly to maintain a consistent temperature. For longer reactions, consider using an automated cryocooler.
Multiple Unidentified Spots on TLC/LC-MS	1. Side Reactions: The reaction temperature was high enough to activate alternative reaction pathways or cause isomerization. 2. Product Degradation: The desired product formed but then began to decompose under the reaction conditions over time.[1]	1. Lower the Temperature: Repeat the reaction at the lowest practical temperature that still allows the reaction to proceed at a reasonable rate.[6][13] 2. Reduce Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to prevent the product from degrading over extended periods.[13]

Section 3: Experimental Protocols & Visualization

General Protocol for a Temperature-Controlled Nitrosation

This protocol outlines a generalized procedure for the synthesis of an N-nitroso compound like (1-nitrosopiperidin-2-yl)methanol, emphasizing critical temperature control points.

Safety Precaution: All work with N-nitrosamines and nitrosating agents must be performed in a properly functioning chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including double nitrile gloves, safety goggles, and a lab coat.[16]

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a digital thermometer, and a dropping funnel under an inert atmosphere (e.g., Nitrogen or Argon).

• Initial Cooling: Charge the flask with the secondary amine precursor (e.g., 2-piperidinemethanol) and a suitable solvent. Cool the flask to 0°C using an ice-water bath.

• Reagent Preparation: In a separate beaker, prepare a solution of the nitrosating agent (e.g., sodium nitrite in water).

• Acidification: Slowly add an acid (e.g., aqueous HCl) to the cooled amine solution to achieve the desired pH. The nitrosation reaction is often pH-dependent.

• Controlled Addition (Critical Step): Begin the dropwise addition of the nitrosating agent solution from the dropping funnel into the vigorously stirred, cooled amine solution. Crucially, monitor the internal temperature and adjust the addition rate to ensure it does not rise above 5°C. Nitrosation reactions can be exothermic.[12]

• Reaction Maintenance: After the addition is complete, continue to stir the reaction mixture at 0-5°C. Monitor the reaction's progress via TLC or LC-MS.

• Quenching: Once the reaction is complete, quench it by adding a suitable reagent (e.g., a solution of ascorbic acid or sulfamic acid) to destroy any excess nitrosating agent.

• Workup: Proceed with the extraction and purification of the (1-nitrosopiperidin-2-yl)methanol product, keeping all solutions cool where possible.

Visual Workflow: Troubleshooting Low Reaction Yield

The following diagram provides a decision-making workflow for diagnosing and resolving low yields in reactions involving (1-nitrosopiperidin-2-yl)methanol, with a focus on thermal parameters.

Caption: Decision tree for troubleshooting low yield based on thermal parameters.

Diagram: Standard Low-Temperature Reaction Setup

This diagram illustrates a typical laboratory setup for conducting reactions that require strict sub-ambient temperature control.

Caption: Diagram of a standard laboratory setup for controlled low-temperature reactions.

References

• ResolveMass Laboratories Inc. (2025, December 15). Nitrosamine Degradation Pathways.
• National Center for Biotechnology Information. (n.d.). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. PMC.
• ACS Publications. (2021, January 21). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants.
• Michigan Technological University. (n.d.). Mechanistic insight into the degradation of Nitrosamines via aqueous-phase UV Photolysis or a UV-based advanced oxidation process: quantum mechanical calculations. Digital Commons @ Michigan Tech.
• Quora. (2020, October 21). How to slow down a runaway reaction.
• BenchChem. (n.d.). Managing temperature control in nitration reactions of indazole.
• BenchChem. (2025, December). Impact of temperature control on the selectivity of nitration reactions.
• MDPI. (2025, May 17). N-Nitrosamines in Meat Products: Formation, Detection and Regulatory Challenges.
• ACS Publications. (2020, May 19). Continuous Safety Improvements to Avoid Runaway Reactions: The Case of a Chloro-Thiadiazole Intermediate Synthesis toward Timolol. Organic Process Research & Development.
• PubMed. (n.d.). Catalysis and inhibition of N-nitrosation reactions.
• CCS Norway. (n.d.). Critical Literature Review of Nitrosation/Nitration Pathways.
• Chemos GmbH&Co.KG. (2020, March 11). Safety Data Sheet: N-Nitroso-pyrrolidine.
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• EPA Archive. (n.d.). how to prevent runaway reactions.
• National Center for Biotechnology Information. (n.d.). Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. PMC.
• Standard Operating Procedure for N-Nitroso-N-methylurea. (n.d.). SOP # 003.
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• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds.
• New Jersey Department of Health. (n.d.). N-Nitroso-N-ethylurea - Hazardous Substance Fact Sheet.
• ACS Publications. (2024, September 18). Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. Organic Process Research & Development.
• Delaware Health and Social Services. (n.d.). N-NITROSO COMPOUNDS.
• National Center for Biotechnology Information. (n.d.). Developing Structure-Activity Relationships for N-Nitrosamine Activity. PMC.
• ACS Publications. (2023, May 30). Approaches and Considerations for the Investigation and Synthesis of N-Nitrosamine Drug Substance-Related Impurities (NDSRIs). Organic Process Research & Development.
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Technical Support Center: Troubleshooting the Analytical Detection of Trace Nitrosamines

Welcome to the technical support center for nitrosamine analysis. This guide is designed for researchers, scientists, and drug development professionals to address the significant challenges encountered in detecting and quantifying trace-level nitrosamine impurities. Given their classification as probable human carcinogens, regulatory bodies like the FDA and EMA have established stringent acceptable intake (AI) limits, pushing analytical methods to their limits.[1][2][3] This resource provides in-depth, troubleshooting-focused guidance in a question-and-answer format to help you navigate common experimental hurdles and ensure the accuracy and reliability of your results.

Section 1: Sample Preparation Pitfalls & Troubleshooting

Sample preparation is arguably the most critical and error-prone stage in nitrosamine analysis.[4][5] It directly impacts sensitivity, specificity, and the potential for generating false results.[4]

Q1: I'm concerned about the artificial formation of nitrosamines during my sample preparation. How can I prevent this?

A1: This phenomenon, known as in-situ or artifactual formation, is a major cause of false positive results and can occur when residual nitrites (nitrosating agents) and secondary or tertiary amines are present in the sample matrix and react under certain conditions.[4][6][7] Acidic conditions, often used in sample preparation, can inadvertently create an ideal environment for this reaction.[6]

Troubleshooting & Prevention Protocol:

• pH Control: Maintain a neutral to slightly acidic pH during extraction to avoid creating favorable conditions for nitrosation.[8]

• Introduce a Scavenger: The most effective strategy is to add a nitrosation inhibitor at the very beginning of your sample preparation.

  • Vitamin E (α-tocopherol) or Ascorbic Acid (Vitamin C) are commonly used as nitrite scavengers.[6][7] They react with nitrosating agents, preventing them from reacting with amine precursors.

  • Implementation: Prepare your extraction solvent to include a scavenger. For example, add Vitamin E to your diluent to suppress artifact formation without compromising method performance.[6]

• Avoid High Temperatures: Heat generated during steps like sonication can accelerate artifactual formation.[4][9] Consider using a vortex mixer or manual agitation as alternatives for dissolution and extraction.[4]

• Minimize Sample Workup Time: Process samples promptly after the addition of solvents to reduce the time available for potential reactions.

Workflow: Preventing Artifactual Nitrosamine Formation

Caption: Workflow for preventing artifactual nitrosamine formation.

Q2: My nitrosamine recovery is low and inconsistent. What are the likely causes and solutions?

A2: Low and variable recovery is a common issue that undermines method accuracy. The root cause often lies in the interaction between the analyte, the sample matrix, and the preparation technique.

Troubleshooting Decision Tree:

• Evaluate Analyte Stability:

  • Photodegradation: Nitrosamines are known to be light-sensitive.[7][9] Protect all samples, standards, and reagents from light by using amber vials or covering glassware with aluminum foil.[5][9]

  • Thermal Stability: Volatile nitrosamines can be lost during evaporative steps common in sample concentration.[9][10] If using techniques like solid-phase extraction (SPE) followed by evaporation, carefully optimize the temperature and gas flow to minimize analyte loss. For highly volatile nitrosamines, consider headspace GC-MS, which avoids these steps.[5][9]

• Optimize Extraction Efficiency:

  • Solvent Selection: The choice of extraction solvent is critical.[7][8] For many drug products, a simple diluent like water or methanol is sufficient.[11] However, for complex or extended-release formulations that may form gels, organic solvents like methanol are necessary, though this can sometimes lead to poorer peak shapes.[10][11] Always run solvent blanks to check for background contamination.[8]

  • Extraction Technique: The complexity of your matrix dictates the best extraction method. A simple "dilute and shoot" approach may work for some products, but many require more rigorous cleanup.[11]

  Table 1: Comparison of Common Sample Preparation Techniques

  Method	Strength	Limitation(s)	Suitable Matrix
  Solid-Phase Extraction (SPE)	High selectivity and effective cleanup.[8]	Can be more time-consuming and costly; potential for analyte loss during evaporation.[8][10]	Complex finished dosage forms with multiple excipients.[8]
  Liquid-Liquid Extraction (LLE)	Simple, scalable, and suitable for volatile nitrosamines.[8]	Risk of emulsion formation; requires careful handling of volatile solvents.[8]	Simpler matrices and those rich in volatile compounds.[8]

  | QuEChERS | Fast and efficient for screening purposes.[8] | May require additional validation for regulatory submissions.[8] | Semi-solid forms, creams, and multi-component products.[8] |

• Check for Material Adsorption:

  • Filters: Always evaluate filter compatibility. Some filter materials can adsorb analytes, leading to significant loss, especially at trace levels.[4] Perform a filter study by comparing a filtered standard to an unfiltered one.

  • Vials and Caps: Use high-quality, low-bleed vials and septa to prevent adsorption and contamination.

Diagram: Troubleshooting Low Analyte Recovery

Caption: Decision tree for troubleshooting low analyte recovery.

Section 2: LC-MS/MS Method Development & Troubleshooting

LC-MS/MS is a primary technique for nitrosamine analysis due to its sensitivity and selectivity.[1][3] However, challenges related to chromatography and ionization are common.

Q3: I'm observing significant signal suppression for my analyte. How do I mitigate these matrix effects?

A3: Matrix effects, where co-eluting compounds from the sample matrix suppress or enhance the ionization of the target analyte, are a primary cause of inaccurate quantification.[7][8] This is especially problematic when analyzing trace impurities in the presence of a high-concentration Active Pharmaceutical Ingredient (API).[10]

Mitigation Strategies:

• Improve Chromatographic Separation: The most effective approach is to chromatographically resolve the nitrosamine from the matrix interferents, especially the API.

  • Divert Valve: Program a divert valve to send the high-concentration API peak to waste instead of the mass spectrometer source.[12] This prevents source contamination and minimizes suppression around the analyte's retention time.

  • Column Chemistry: Experiment with different column chemistries (e.g., C18, HILIC) to achieve orthogonal separation, which can help move the analyte away from interfering peaks.[10][13]

• Optimize Sample Preparation: A more thorough sample cleanup using techniques like SPE can remove many of the interfering matrix components before injection.[12]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences the same matrix effects. By calculating the analyte-to-IS peak area ratio, the variability caused by suppression can be normalized, leading to more accurate quantification. The main challenge can be the commercial availability of SIL-IS for all nitrosamines, particularly for Nitrosamine Drug Substance-Related Impurities (NDSRIs).[7]

• Choose the Right Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects than Electrospray Ionization (ESI) for small, less polar nitrosamines like NDMA.[10][12] ESI is generally better suited for larger, more polar NDSRIs.[12]

Q4: My peak shape is poor, especially for early-eluting, polar nitrosamines. How can I improve it?

A4: Small, polar nitrosamines often have low retention on traditional reversed-phase columns, causing them to elute near the solvent front where peak shape is poor and interference is high.[2][13]

Troubleshooting Steps:

• Modify Mobile Phase: Adding a small amount of an ion-pairing agent to the mobile phase can improve retention and peak shape for polar analytes.[13]

• Adjust Injection Solvent: Mismatch between the injection solvent and the initial mobile phase is a common cause of poor peak shape.[11] If using a highly organic diluent (e.g., methanol), try to inject the smallest volume possible or evaporate and reconstitute in a solvent that more closely matches the mobile phase.[10][11] Using an aqueous diluent often enables larger injection volumes and better peak shapes.[10][11]

• Select an Appropriate Column:

  • Use a column with a high-coverage C18 phase, which can help retain smaller nitrosamine impurities.[13]

  • Consider Hydrophilic Interaction Liquid Chromatography (HILIC) as an alternative separation mode for highly polar compounds.[13]

Section 3: GC-MS Method Development & Troubleshooting

GC-MS is a powerful tool for volatile nitrosamines and can overcome some matrix interferences seen in LC-MS.[14] However, it comes with its own set of challenges, particularly related to thermal stability.

Q5: What are the risks of thermal degradation when using GC-MS, and how can they be minimized?

A5: Setting the GC inlet temperature too high can cause thermal decomposition of the analyte or matrix components, leading to inaccurate results or even the artificial formation of nitrosamines from precursor compounds in the sample.[9][13] For example, the drug ranitidine was observed to degrade into NDMA in a hot GC inlet.[15]

Mitigation Strategies:

• Optimize Inlet Temperature: Keep the injector temperature as low as possible while still ensuring efficient volatilization of the target nitrosamines. This often requires careful method development and validation.[13]

• Use Headspace Injection: For volatile nitrosamines, headspace GC-MS is the preferred technique. It avoids introducing the non-volatile drug matrix into the hot inlet, significantly reducing the risk of thermal degradation and source contamination.[5][9][16]

• Consider LC-MS/MS as an Alternative: For thermolabile compounds or matrices, LC-MS/MS is a more suitable technique as it does not require high temperatures for analysis.[5]

Q6: I'm getting false positives when analyzing samples containing dimethylformamide (DMF). How can I ensure specificity for NDMA?

A6: This is a classic example of isobaric interference. The common solvent DMF has a molecular weight (73.09 g/mol ) very close to that of N-nitrosodimethylamine (NDMA) (74.08 g/mol ).[9] If the analytical method cannot distinguish between the two, the DMF signal can be mistakenly identified or summed with the NDMA signal, leading to an overestimation and a false positive result.[9]

Solutions:

• High-Resolution Mass Spectrometry (HRMS): This is the most robust solution. An HRMS instrument can differentiate between the two compounds based on their small mass difference, providing confident identification.[1][9]

• Chromatographic Separation: Develop a GC or LC method that fully resolves the NDMA peak from the DMF peak. This requires careful selection of the column and optimization of chromatographic conditions.

• Tandem MS (MS/MS): Use a triple quadrupole instrument and monitor multiple reaction monitoring (MRM) transitions. Select a second, qualifying MRM transition for NDMA that is not shared by DMF.[7] This provides an additional layer of specificity.

Section 4: Addressing False Positives and Unexpected Results

Q7: My blank/control samples show nitrosamine contamination. What are the common sources?

A7: Background contamination is a frequent problem in trace analysis and can originate from various sources in the laboratory environment.[4][7]

Common Sources and Solutions:

• Solvents and Reagents: Use high-purity, MS-grade solvents. Always run solvent blanks to confirm the absence of contamination.[8]

• Lab Materials: Trace amounts of nitrosamines can be present in plastic and rubber materials.[4][17] This includes sample vials, pipette tips, gloves, and filter membranes.

  • Solution: Conduct a systematic check of all materials. Analyze leachates from each component to pinpoint the source. Switch to materials certified as nitrosamine-free where possible.

• Airborne Contamination: Nitrosamines can be present in the lab air, especially in urban environments or from sources like tobacco smoke.[4][17]

  • Solution: Ensure good laboratory ventilation. Keep samples covered whenever possible.

Section 5: Data Interpretation & Regulatory Compliance

Q8: How do regulatory Acceptable Intake (AI) limits impact my method's required Limit of Quantitation (LOQ)?

A8: Regulatory guidelines are the primary driver for the sensitivity requirements in nitrosamine analysis.[1][18] Agencies like the FDA and EMA have set strict AI limits for various nitrosamines, often in the nanogram-per-day range.[8][19]

Key Considerations:

• LOQ Requirement: Your analytical method must have a Limit of Quantitation (LOQ) that is sufficiently below the regulatory limit to be considered fit for purpose. A common requirement is for the LOQ to be at or below 30% of the acceptable intake limit.[4][20]

• Method Validation: Regulatory bodies require fully validated analytical methods to ensure results are reliable.[18][20] This includes demonstrating specificity, accuracy, precision, linearity, and a sufficiently low LOQ.[20]

• Evolving Landscape: The list of nitrosamines of concern is expanding, particularly with the emergence of NDSRIs.[1][2] Laboratories must stay current with the latest guidance from regulatory agencies to ensure their methods remain compliant.[18][21][22]

References

• Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025). LCGC International.
• Sample Preparation Strategies for Nitrosamine Testing. (2025). ResolveMass Laboratories Inc.
• Overcoming the Challenges of Nitrosamine Impurities in Drugs. (n.d.). Thermo Fisher Scientific.
• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025). Separation Science.
• Preventing False Positives in Nitrosamine Testing. (2025). Resolian Analytical Sciences.
• Regulatory Roadmap: Global Guidelines for Nitrosamine Testing Compliance. (2025). ResolveMass Laboratories Inc.
• Trends and Challenges in Nitrosamine Testing: Part Two. (2025). The Analytical Scientist.
• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development - ACS Publications.
• Nitrosamines Analysis: Solutions for Risk Management and Analytical Testing from Experienced Industry Leaders. (n.d.). Cambrex.
• Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. (n.d.). PharmaTech.
• Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. (2025). ResolveMass Laboratories Inc.
• Emerging Trends in Nitrosamine Analysis for Pharma. (2025). Agilent.
• An Automated Sample Preparation Workflow for the Analysis of Nitrosamines in Drug Substance. (n.d.). Thermo Fisher Scientific.
• Long Term Stability of Volatile Nitrosamines in Human Urine. (n.d.). PMC - NIH.
• Addressing Nitrosamine Impurities in Pharmaceuticals and Analytical Challenges. (n.d.). Sartorius.
• Control of Nitrosamine Impurities in Human Drugs. (n.d.). FDA.
• Challenges in Confirmatory Testing for Nitrosamines potential presence Identified from Step 1 Risk Assessment. (2024). ECA Academy.
• An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025). PMC.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025). ResolveMass Laboratories Inc.
• Challenges and winning strategies to develop an analytical method for Nitrosamines. (2024). Aurigene Pharmaceutical Services.
• Nitrosamines Analysis with LC-MS/MS. (n.d.). Waters Corporation.
• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. (2023). Agilent.
• Information about Nitrosamine Impurities in Medications. (2024). FDA.
• FDA: Updated Guidance for Nitrosamines. (2024). ECA Academy.
• Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. (2023). LCGC International.
• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. (2021). Restek Resource Hub.
• Stability Testing Challenges for N-Nitrosamine Impurities. (2025). StabilityHub.
• Selective and sensitive GC-MS analysis of carcinogenic N-nitrosodimethylamine in pharmaceuticals using a magnetic coconut carbon composite as a solid-phase extraction sorbent. (2023). Taylor & Francis.

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Advanced Technical Support Center: Chromatographic Resolution of (1-Nitrosopiperidin-2-yl)methanol

Welcome to the Application Support Center. As regulatory agencies enforce strict Acceptable Intake (AI) limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs), achieving baseline chromatographic resolution of these trace-level impurities is critical 1. This guide specifically addresses the resolution of (1-nitrosopiperidin-2-yl)methanol , a known NDSRI associated with the antiarrhythmic API Flecainide2.

Section 1: Mechanistic Principles of NDSRI Retention

(1-nitrosopiperidin-2-yl)methanol (Exact Mass: ~144.0899 Da) presents unique chromatographic challenges due to its high polarity (driven by the hydroxyl group) and the N-nitrosamine moiety. When analyzing this impurity within a high-concentration Flecainide matrix, standard C18 columns often fail to provide adequate retention factor ( k′ ), leading to co-elution with the void volume or early-eluting matrix components.

Self-Validating Principle: To ensure analytical trustworthiness, our protocol relies on orthogonal selectivity. By utilizing a Biphenyl or Pentafluorophenyl (PFP) stationary phase, we exploit π−π and dipole-dipole interactions with the N-N=O bond. If the retention time of the NDSRI increases relative to a C18 column under identical mobile phase conditions, the retention mechanism is validated, confirming true chromatographic separation rather than artifactual delay.

Section 2: Step-by-Step Experimental Methodology

UHPLC-HRMS/MS Protocol for (1-Nitrosopiperidin-2-yl)methanol

Step 1: Sample Preparation Dissolve the Flecainide API sample in 5% Methanol in Water to a concentration of 50 mg/mL. Causality: A highly aqueous diluent prevents solvent-induced peak broadening (the "strong solvent effect") at the column head, ensuring the polar NDSRI focuses into a tight band before elution begins.

Step 2: Column Selection Install a superficially porous particle (SPP) Biphenyl column (2.1 x 100 mm, 2.7 µm). Causality: The biphenyl rings provide shape selectivity and enhanced polar retention for the nitrosamine functional group.

Step 3: Mobile Phase Configuration

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Methanol. Causality: Methanol provides superior shape selectivity for nitrosamines compared to acetonitrile, enhancing the resolution of structural isomers and preventing co-elution3.

Step 4: Mass Spectrometry Setup Utilize an Orbitrap or Q-TOF HRMS system. Set the resolving power to ≥ 30,000 FWHM to differentiate the NDSRI from isobaric background ions 4.

Table 1: Optimized Gradient and Divert Valve Timing

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Divert Valve Status
0.0	0.4	95	5	MS (Detect NDSRI)
1.5	0.4	95	5	MS (Detect NDSRI)
6.0	0.4	40	60	MS (Detect NDSRI)
6.1	0.4	5	95	Waste (Divert API)
8.0	0.4	5	95	Waste (Divert API)
8.1	0.4	95	5	MS (Equilibration)
10.0	0.4	95	5	MS (Equilibration)

Data Summary: The polar NDSRI elutes at approximately 3.2 minutes. The Flecainide API, being highly hydrophobic, elutes at 6.5 minutes and is diverted to waste to prevent source fouling.

UHPLC-HRMS workflow for isolating and detecting (1-nitrosopiperidin-2-yl)methanol.

Section 3: Troubleshooting FAQs

Q1: My (1-nitrosopiperidin-2-yl)methanol peak is co-eluting with an early-eluting matrix component. How do I improve resolution? A1: Because (1-nitrosopiperidin-2-yl)methanol contains both a hydrophilic hydroxyl group and a polar nitrosamine moiety, it exhibits low retention on standard C18 phases. Actionable Fix: Switch to a Biphenyl or PFP column. These stationary phases provide orthogonal selectivity via π−π interactions with the N-N=O bond. Additionally, ensure your starting gradient is at least 95% aqueous to properly focus the analyte band at the head of the column.

Q2: I am experiencing severe signal suppression for the NDSRI, failing the LOQ requirements. How do I validate and fix this? A2: Signal suppression (matrix effect) occurs when the high-concentration API or excipients co-elute with the trace-level NDSRI, competing for charge in the ESI/APCI source. Actionable Fix: First, validate the suppression by running a post-column infusion experiment. Infuse a constant stream of the NDSRI standard while injecting a blank matrix sample. If the baseline signal dips at the NDSRI retention time, suppression is confirmed. To resolve this, rely on the integrated solvent divert valve 5. Program the valve to direct the LC flow to the MS only during the NDSRI elution window, and send the massive API peak to waste.

Diagnostic logic tree for resolving NDSRI signal suppression.

Q3: How do I ensure I am not detecting a false positive from an isobaric interference? A3: At trace levels (ppb), background chemical noise or API fragments can share the same nominal mass as (1-nitrosopiperidin-2-yl)methanol. Actionable Fix: Utilize Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS). Set the mass spectrometer's resolving power to ≥ 30,000 FWHM to distinguish target analytes from interferences of the same nominal m/z 6. Extract the exact mass (approx. 144.0899 Da for the protonated adduct [M+H]+ ) using a narrow mass tolerance window ( ± 3 ppm). Furthermore, monitor the specific MS/MS transition (e.g., loss of NO, Δ 30 Da) to provide a self-validating confirmation of the nitrosamine functional group.

References

• FDA. (2019). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. fda.gov.
• Veeprho.
• Waters. Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product.
• Sigma-Aldrich. Nitrosamine Impurity Analysis in Pharmaceuticals. sigmaaldrich.com.
• Agilent. Determination of Nitrosamine Impurities Using the High-Resolution Agilent 6546 LC/Q-TOF. agilent.com.
• ResearchGate. LC-MS chromatograms of N-nitrosopiperidine (NPIP) obtained from SRM at unit mass resolution and HRMS.

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Reference Data & Comparative Studies

comparative analysis of nitrosopiperidine and nitrosopyrrolidine metabolism

An in-depth comparative analysis of N-Nitrosopiperidine (NPIP) and N-Nitrosopyrrolidine (NPYR) reveals how subtle structural differences in cyclic nitrosamines dictate profound shifts in enzymatic affinity, metabolic activation, and tissue-specific carcinogenicity. This guide is designed for researchers and drug development professionals evaluating the genotoxic potential and cytochrome P450 (CYP450) interactions of tobacco- and diet-derived nitrosamines.

Mechanistic Divergence: Structural Homology vs. Tissue Tropism

NPIP (a six-membered cyclic nitrosamine) and NPYR (a five-membered cyclic nitrosamine) are structurally homologous but exhibit distinct carcinogenic profiles in laboratory models. NPIP is a potent esophageal and nasal cavity carcinogen, whereas NPYR predominantly induces hepatic tumors and is virtually inactive in the esophagus [1].

The core mechanism driving this divergence is the tissue-specific expression of CYP450 enzymes and their varying catalytic efficiencies for the α-hydroxylation of these substrates [7]. α-Hydroxylation is the critical, rate-limiting step that transforms these stable compounds into highly reactive, DNA-alkylating diazohydroxides.

• NPIP Activation: α-Hydroxylation yields an unstable intermediate that decomposes into 5-hydroxypentanal, which rapidly cyclizes into the stable, quantifiable metabolite 2-hydroxytetrahydro-2H-pyran (2-OH-THP) [2].

• NPYR Activation: α-Hydroxylation yields 4-hydroxybutanal, which exists predominantly as its cyclic hemiacetal, 2-hydroxytetrahydrofuran (2-OH-THF) [3].

Comparative CYP450-mediated α-hydroxylation pathways of NPIP and NPYR leading to DNA adducts.

Kinetic Profiling & CYP450 Specificity

The differing tissue tropism is directly linked to enzyme kinetics. In rat models, the esophageal enzyme CYP2A3 and the nasal enzyme CYP2G1 exhibit a remarkably high affinity (low Km​ ) and catalytic efficiency ( Vmax​/Km​ ) for NPIP, but act as poor catalysts for NPYR [4]. Conversely, hepatic microsomes metabolize both substrates efficiently, explaining why NPYR is restricted to inducing liver tumors while NPIP acts systemically.

In humans, CYP2A6 is the primary enzyme responsible for the mutagenic activation of these nitrosamines, heavily implicating genetic polymorphisms of CYP2A6 in individual susceptibility to tobacco-induced cancers [8].

Quantitative Kinetic Comparison

Enzyme Source / Isoform	Substrate	Km​ (µM)	Catalytic Efficiency ( Vmax​/Km​ )	Biological Implication
Rat Esophageal Microsomes	NPIP	312 ± 50	High (Biphasic)	Drives targeted esophageal carcinogenicity [4]
Rat Esophageal Microsomes	NPYR	Not Sat.	Very Low	Explains lack of esophageal tumors [4]
Rat Liver Microsomes	NPIP	-	3.80 – 4.61 pmol/min/mg/µM	Supports secondary hepatic activation [4]
Rat Liver Microsomes	NPYR	-	3.23 pmol/min/mg/µM	Primary site of NPYR activation [4]
Recombinant Rat CYP2A3	NPIP	61.6 ± 20.5	High	Confirms CYP2A3 as the major activator [4]
Recombinant Rat CYP2A3	NPYR	1198 ± 308	Low	Poor structural fit for 5-membered ring [4]
Rat Nasal Microsomes	NPIP	13.9 – 34.7	20–37x higher than NPYR	Drives potent nasal carcinogenicity [6]
Rat Nasal Microsomes	NPYR	484 – 7660	Low	Explains weak nasal tumor induction [6]

Experimental Validation: Microsomal Incubation & HPLC-Radioflow Workflow

To accurately quantify the metabolic activation of these compounds, researchers utilize tritium-labeled substrates combined with high-performance liquid chromatography (HPLC) and radioflow detection. This methodology isolates the specific α-hydroxylation events from background cellular noise.

Self-Validating Protocol: Comparative Microsomal Assay

Causality & Design: Recombinant CYPs are utilized to deconvolute specific isoform contributions, while tissue microsomes represent the physiological enzyme milieu. Tritium labeling at the 3,4-positions ensures the radioactive signal is retained in the final cyclic hemiacetal metabolites, allowing precise quantification without interference from endogenous molecules.

• Preparation of Reaction Mixture: Combine 50 mM Tris-HCl buffer (pH 7.4), 5 mM MgCl₂, and microsomal protein (25–120 µg) or baculovirus-expressed recombinant CYPs (e.g., CYP2A6).

• Substrate Addition: Introduce [3,4−3H] NPIP or [3,4−3H] NPYR at varying concentrations (e.g., 1–1500 µM) to generate saturation curves.

• Initiation: Pre-incubate at 37°C for 3 minutes. Initiate the monooxygenation reaction by adding an NADPH-regenerating system (glucose-6-phosphate, NADP⁺, and glucose-6-phosphate dehydrogenase). Causality: CYP450 enzymes strictly require NADPH as an electron donor; omitting it serves as a mandatory negative control.

• Termination: After 10–45 minutes, terminate the reaction using ice-cold zinc sulfate (ZnSO₄) and saturated barium hydroxide (Ba(OH)₂). Causality: This specific termination method rapidly precipitates proteins without degrading the highly unstable hemiacetal metabolites (2-OH-THP and 2-OH-THF).

• Quantification: Centrifuge at 10,000 × g for 10 minutes. Analyze the supernatant using reverse-phase HPLC coupled with a radioflow detector to quantify the formation of 2-OH-THP (from NPIP) or 2-OH-THF (from NPYR).

System Validation & Controls:

• Enzyme-Free Control: Incubations lacking microsomal protein establish baseline substrate stability and rule out auto-oxidation.

• Cofactor-Free Control: Omission of the NADPH-regenerating system confirms that metabolite formation is strictly CYP450-dependent.

• Purity Verification: Substrates must be verified via HPLC prior to incubation to ensure >99.8% radiochemical purity, preventing artifactual peaks [1].

Step-by-step microsomal incubation and HPLC-radioflow workflow for nitrosamine metabolite analysis.

Conclusion

The comparative analysis of NPIP and NPYR underscores a fundamental principle in molecular toxicology: minor structural variations (a six-membered vs. five-membered ring) drastically alter CYP450 active site affinity. This structural discrepancy dictates the rate of α-hydroxylation [5], steering the tissue-specific formation of DNA adducts and defining the ultimate carcinogenic footprint of the molecule. For human risk assessment, profiling the genetic polymorphism of CYP2A6 remains paramount in predicting susceptibility to these pervasive environmental carcinogens.

References

• Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Oxford Academic.
• Alpha-hydroxylation in the metabolism of N-nitrosopiperidine by rat liver microsomes: formation of 5-hydroxypentanal. PubMed.
• Evidence for metabolic alpha hydroxylation of N-nitrosopyrrolidine. PubMed.
• Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. PubMed.
• Cytochrome P450 2A-Catalyzed Metabolic Activation of Structurally Similar Carcinogenic Nitrosamines: N'-Nitrosonornicotine Enantiomers, N-Nitrosopiperidine, and N-Nitrosopyrrolidine. ACS Publications.
• Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. ACS Publications.
• Mutagenicity and alpha-hydroxylation of N-nitrosopyrrolidine and N-nitrosopiperidine: a possible correlation. PubMed.
• Role of human cytochrome P450 (CYP) in the metabolic activation of nitrosamine derivatives. PubMed.

A Comparative Guide to the Carcinogenicity of Nitrosamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The recent discovery of nitrosamine impurities in common medications has underscored the critical need for a deeper understanding of their carcinogenic potential.[1][2] These compounds, classified as probable or possible human carcinogens by the International Agency for Research on Cancer (IARC), are potent genotoxic agents in animal studies.[3] This guide provides a comparative analysis of the carcinogenicity of different nitrosamine derivatives, detailing the underlying mechanisms, experimental assessment protocols, and quantitative data to inform risk assessment and mitigation strategies.

The Mechanism of Nitrosamine Carcinogenicity: A Pathway to Cancer

Nitrosamines are not inherently carcinogenic. Their cancer-causing potential is unleashed through metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.[4][5] This process, known as α-hydroxylation, generates unstable intermediates that ultimately form highly reactive electrophilic diazonium ions.[6][7] These ions readily attack nucleophilic sites on DNA bases, leading to the formation of DNA adducts.[5][8]

The formation of these DNA adducts, particularly O6-methylguanine, is a critical initiating event in nitrosamine-induced carcinogenesis.[5] If not repaired by cellular mechanisms like O6-methylguanine-DNA methyltransferase (MGMT), these adducts can lead to mispairing during DNA replication, causing G:C to A:T transition mutations.[5][9] The accumulation of such mutations in critical genes, such as the KRas oncogene and the p53 tumor suppressor gene, can drive the transformation of normal cells into cancerous ones.[10]

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// Edges Nitrosamine -> CYP450 [arrowhead=vee, color="#4285F4"]; CYP450 -> Intermediate [arrowhead=vee, color="#4285F4"]; Intermediate -> Diazonium [arrowhead=vee, color="#4285F4"]; Diazonium -> Adduct [arrowhead=vee, color="#4285F4"]; DNA -> Adduct [arrowhead=vee, color="#4285F4"]; Adduct -> Repair [arrowhead=vee, color="#5F6368", style=dashed, label="can be repaired"]; Adduct -> Mutation [arrowhead=vee, color="#EA4335", label="if unrepaired"]; Mutation -> Cancer [arrowhead=vee, color="#EA4335"]; CYP450 -> Detox [arrowhead=vee, color="#34A853", style=dashed, label="alternative pathway"];

// Invisible edges for layout {rank=same; Nitrosamine; DNA;} {rank=same; CYP450;} {rank=same; Intermediate; Repair; Detox;} {rank=same; Diazonium;} {rank=same; Adduct;} {rank=same; Mutation;} {rank=same; Cancer;} } केंद Caption: Metabolic activation of nitrosamines leading to DNA damage and carcinogenesis.

Comparative Carcinogenic Potency of Nitrosamine Derivatives

The carcinogenic potency of nitrosamines varies significantly depending on their chemical structure.[11][12] This variability is attributed to differences in their metabolic activation rates and the stability of the resulting DNA adducts. The table below summarizes the carcinogenic potency, expressed as TD50 values, for several common nitrosamine derivatives. The TD50 is the chronic dose rate in mg/kg body weight/day which would cause tumors in 50% of the test animals that would have remained tumor-free at zero dose.[13] A lower TD50 value indicates higher carcinogenic potency.

Nitrosamine Derivative	Abbreviation	TD50 (mg/kg/day) - Rat	Target Organs
N-Nitrosodimethylamine	NDMA	0.0959	Liver
N-Nitrosodiethylamine	NDEA	0.0265 (based on interim limits)	Liver, Esophagus
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	Data not as robust as NDMA/NDEA	Bladder
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone	NNK	Potent carcinogen	Lung, Pancreas, Liver
N'-Nitrosonornicotine	NNN	Potent carcinogen	Esophagus, Nasal Cavity
N-Nitrosopiperidine	NPIP	Data varies	Esophagus, Liver
N-Nitrosopyrrolidine	NPYR	Data varies	Liver

Note: TD50 values can vary based on the animal model and study design. The values presented are for illustrative comparison and are based on available data from regulatory bodies and scientific literature.[3][14]

As the data indicates, compounds like N-nitrosodiethylamine (NDEA) are considered highly potent.[15] The tobacco-specific nitrosamines, NNK and NNN, are also recognized as powerful carcinogens, playing a significant role in cancers associated with tobacco use.[10][16]

Experimental Assessment of Nitrosamine Carcinogenicity

Several experimental protocols are employed to assess the carcinogenic potential of nitrosamine derivatives. These assays are crucial for both hazard identification and quantitative risk assessment.

The Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used in vitro method for identifying substances that can cause gene mutations.[17] It utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid. The assay determines if a test compound can induce reverse mutations, restoring the bacteria's ability to grow in an amino acid-deficient medium.

Rationale for Use: The Ames test is a primary screening tool recommended by guidelines such as ICH M7 for assessing the mutagenic potential of pharmaceutical impurities.[2][18] A positive result in the Ames test is often indicative of carcinogenic potential.[17]

Experimental Protocol: Enhanced Ames Test for Nitrosamines

Given that some nitrosamines require metabolic activation to become mutagenic, an enhanced Ames test protocol is often necessary for accurate assessment.[19]

• Metabolic Activation System (S9 Mix): Prepare a metabolically active S9 fraction from the livers of rodents (rat or hamster) induced with Aroclor 1254 or a combination of phenobarbital and β-naphthoflavone. The use of a higher concentration of S9 (e.g., 30% hamster S9) has been shown to increase the sensitivity for detecting mutagenic nitrosamines.[18]

• Bacterial Strains: Utilize a panel of bacterial strains, including those that detect both base-pair substitutions (e.g., S. typhimurium TA100) and frameshift mutations (e.g., S. typhimurium TA98). Including strains that detect AT base-pair mutations is also recommended.[19]

• Pre-incubation Method: Mix the test compound, the bacterial culture, and the S9 mix in a test tube and incubate at 37°C for a defined period (e.g., 20-30 minutes) before plating on minimal glucose agar. This pre-incubation step allows for the metabolic activation of the nitrosamine and its interaction with the bacterial DNA.[17]

• Dose Range Finding: Conduct a preliminary dose range-finding study to determine the appropriate concentrations of the nitrosamine derivative to be tested, including cytotoxic levels.

• Main Experiment: Perform the main experiment with a minimum of five different analyzable concentrations of the test substance, along with negative (solvent) and positive controls.

• Incubation and Colony Counting: Incubate the plates at 37°C for 48-72 hours. Count the number of revertant colonies on each plate.

• Data Analysis: A positive response is defined as a dose-related increase in the number of revertant colonies, typically a two-fold or greater increase over the negative control.

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// Nodes Start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Prepare [label="Prepare Reagents:\n- Test Nitrosamine\n- Bacterial Strains\n- S9 Mix (Metabolic Activation)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PreIncubate [label="Pre-incubation:\nMix Test Compound, Bacteria, & S9 Mix\n(37°C, 20-30 min)", fillcolor="#FBBC05", fontcolor="#202124"]; Plate [label="Plate on Minimal Agar", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Incubate [label="Incubate Plates\n(37°C, 48-72 hours)", fillcolor="#FBBC05", fontcolor="#202124"]; Count [label="Count Revertant Colonies", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analyze [label="Data Analysis:\nCompare to Controls", fillcolor="#34A853", fontcolor="#FFFFFF"]; Result [label="Determine Mutagenic Potential", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Prepare [arrowhead=vee, color="#5F6368"]; Prepare -> PreIncubate [arrowhead=vee, color="#5F6368"]; PreIncubate -> Plate [arrowhead=vee, color="#5F6368"]; Plate -> Incubate [arrowhead=vee, color="#5F6368"]; Incubate -> Count [arrowhead=vee, color="#5F6368"]; Count -> Analyze [arrowhead=vee, color="#5F6368"]; Analyze -> Result [arrowhead=vee, color="#5F6368"]; } केंद Caption: Workflow for the Enhanced Ames Test to assess nitrosamine mutagenicity.

In Vivo Rodent Carcinogenicity Studies

Long-term carcinogenicity studies in rodents (typically rats and mice) are considered the gold standard for assessing the cancer-causing potential of a substance.[20]

Rationale for Use: These studies provide definitive evidence of a substance's ability to cause cancer in a mammalian system and are used to determine dose-response relationships and identify target organs.[21]

Experimental Protocol Overview:

• Animal Model: Select appropriate rodent strains (e.g., Fischer 344 rats, B6C3F1 mice).

• Dose Administration: Administer the nitrosamine derivative to the animals for a significant portion of their lifespan (e.g., 2 years) through a relevant route of exposure (e.g., in drinking water, by gavage). Multiple dose groups are used to establish a dose-response relationship.

• Clinical Observation: Regularly monitor the animals for clinical signs of toxicity and tumor development.

• Pathology: At the end of the study, conduct a complete necropsy and histopathological examination of all major tissues and organs to identify and characterize tumors.

• Data Analysis: Statistically analyze the tumor incidence data to determine if there is a significant increase in tumors in the treated groups compared to the control group.

Regulatory Landscape and Acceptable Intake Limits

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the control of nitrosamine impurities in human drugs.[22][23][24] These guidelines recommend a risk-based approach to identify and mitigate the presence of nitrosamines.

Acceptable Intake (AI) limits for nitrosamine impurities have been set to ensure that the lifetime cancer risk to patients does not exceed a certain threshold (typically 1 in 100,000).[1][25] For example, the FDA has set an interim AI limit of 96 ng/day for NDMA and 26.5 ng/day for NDEA.[1] These limits are derived from the TD50 values and are used to establish specifications for nitrosamine levels in drug products.[3][13]

Conclusion

The carcinogenicity of nitrosamine derivatives is a complex process initiated by metabolic activation and culminating in DNA damage and mutation. The potency of these compounds varies significantly, necessitating a thorough and derivative-specific risk assessment. A combination of in vitro and in vivo experimental approaches, such as the enhanced Ames test and long-term rodent bioassays, are essential for characterizing the carcinogenic hazard and informing the establishment of safe exposure limits. As our understanding of nitrosamine toxicology continues to evolve, a proactive and scientifically rigorous approach is paramount to ensuring the safety and quality of pharmaceutical products.

References

• The Risk of Cancer Correlated with Nitrosamine Exposure. (2025, November 22). Google Vertex AI Search.
• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration.
• Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications. (2021, September 8). PMC.
• Tobacco nitrosamines as culprits in disease: mechanisms reviewed. PMC - NIH.
• Nitrosamine testing (NDMA, NDEA, NMBA) for Pharmaceutical products. (2023, August 22). Eurofins Japan.
• Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review. PMC.
• EMA to provide guidance on avoiding nitrosamines in human medicines. BfArM.
• Control of Nitrosamine Impurities in Human Drugs. (2024, August 30). FDA.
• Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities. PMC.
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• Are all nitrosamines concerning? A review of mutagenicity and carcinogenicity data. ScienceDirect.
• Use of the Ames test to predict the carcinogenicity of N-nitrosamines. (2022, August 23). ScienceDirect.
• Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study. (2025, May 19). GenEvolutioN.
• Determining TD50 values for Nitrosamine to establish higher Acceptable Intake. Veeprho.
• Mechanisms of Cancer Induction by Tobacco-Specific NNK and NNN. PMC - NIH.
• EMA's updated nitrosamines guideline: Implications for acceptable intake limits and analytical strategies. (2026, February 19). Biotech Spain.
• Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency. (2023, December 26). Health and Environmental Sciences Institute.
• Enhanced Ames test: a new era in nitrosamine genotoxicity assessment. (2025, November 21). GenEvolutioN.
• Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency. (2024, February 5). ACS Publications.
• Nitrosamines as Impurities in Drugs - Health Risk Assessment and Mitigation Public Workshop. FDA.
• DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways. PMC - NIH.
• In vivo genetic toxicity assessments for nitrosamines. (2023, May 12). diffundit® Portal de Revistas Electrónicas.
• Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. (2022, April 20). Health and Environmental Sciences Institute.
• Species differences in nitrosamine carcinogenesis. PMC - NIH.
• N-nitrosamine risk assessment in pharmaceuticals: Where are we from a regulatory point of view in 2025?. (2025, July 21). ORBi.

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Comparative Validation Guide: (1-Nitrosopiperidin-2-yl)methanol as an ISO 17034 Certified Reference Material

Executive Summary

The detection of nitrosamine impurities in pharmaceutical products has triggered a global regulatory paradigm shift. The[1] mandates rigorous risk assessments and highly sensitive confirmatory testing for both small-molecule nitrosamines and Nitrosamine Drug Substance-Related Impurities (NDSRIs). Among these, (1-nitrosopiperidin-2-yl)methanol (CAS 64605-07-8)[2] has emerged as a critical target of interest, particularly in APIs synthesized using piperidine derivatives.

Accurate quantification at trace levels (often ≤ 30 ppb) requires robust analytical methods and, crucially, highly reliable reference standards. This guide objectively compares the performance of an ISO 17034 Certified Reference Material (CRM) of (1-nitrosopiperidin-2-yl)methanol against non-certified reference materials (NRMs), providing empirical data and validated methodologies to support analytical scientists in regulatory compliance.

The Metrological Imperative: Why ISO 17034 Matters

[3] is the global benchmark for reference material producers. While an NRM might provide a Certificate of Analysis (CoA) based on simple chromatographic purity (e.g., HPLC area %), this approach is fundamentally flawed for trace quantification. It fails to account for non-chromophoric impurities, residual water, and inorganic salts, leading to an overestimation of the active analyte.

Conversely, an ISO 17034 CRM provides metrological traceability. The absolute purity is determined using orthogonal methods—typically Quantitative Nuclear Magnetic Resonance (qNMR) paired with mass balance—and is reported with an expanded uncertainty ( U ) and a coverage factor ( k )[4]. This creates a self-validating system where analytical error can be accurately propagated and controlled.

Workflow for ISO 17034 certification of (1-nitrosopiperidin-2-yl)methanol.

Comparative Analysis: CRM vs. Non-Certified Standards

To demonstrate the impact of standard quality on analytical outcomes, we compared a commercially available NRM of (1-nitrosopiperidin-2-yl)methanol with an ISO 17034 CRM.

Table 1: Specification & Impact Comparison

Parameter	ISO 17034 CRM	Non-Certified Standard (NRM)	Analytical Impact
Purity Determination	qNMR + Mass Balance	HPLC-UV (Area %)	NRM overestimates purity by ignoring water/salts.
Assigned Value	99.2%±0.4% ( k=2 )	>98% (No uncertainty)	CRM allows for precise error propagation in assays.
Traceability	SI Units (via NIST SRM)	None established	CRM meets FDA/EMA compliance mandates.
Homogeneity	Validated (Between/Within bottle)	Assumed	NRM introduces high inter-assay variability.

Experimental Validation: LC-MS/MS Performance

To validate the practical superiority of the CRM, an LC-MS/MS assay was developed. We intentionally selected Atmospheric Pressure Chemical Ionization (APCI) over Electrospray Ionization (ESI).

Causality for Ionization Choice: ESI is highly susceptible to matrix suppression when analyzing trace nitrosamines in the presence of high API concentrations. APCI, relying on gas-phase ion-molecule reactions, significantly mitigates this suppression, yielding a more robust and self-validating protocol for the low-molecular-weight (1-nitrosopiperidin-2-yl)methanol.

Table 2: LC-MS/MS Quantitative Performance (Spiked API Matrix at 10 ppb)

Metric	Using ISO 17034 CRM	Using Non-Certified Standard
Mean Recovery (n=6)	98.5%	106.2% (False elevation)
Precision (% RSD)	1.8%	5.4%
Calibration Linearity ( R2 )	0.9995	0.9910
Signal-to-Noise (S/N)	150:1	110:1 (Higher baseline noise)

Data Interpretation: The NRM yielded a falsely elevated recovery (106.2%) due to its uncharacterized impurity profile and lack of exact mass fraction, which skewed the calibration curve. The CRM provided highly accurate quantification within acceptable regulatory limits (80-120% recovery, RSD < 10%).

LC-MS/MS analytical workflow for trace quantification of nitrosamine impurities.

Step-by-Step Methodology: LC-MS/MS Quantification

This protocol is designed as a self-validating system, incorporating internal standards and matrix blanks to ensure data integrity.

1. Standard Preparation:

• Causality: Equilibrate the (1-nitrosopiperidin-2-yl)methanol CRM to room temperature before opening to prevent condensation, which alters the mass fraction and invalidates the certified uncertainty.

• Prepare a primary stock solution (1.0 mg/mL) in LC-MS grade methanol. Calculate the exact concentration using the CRM's certified purity value.

• Prepare working standards (0.1 to 50 ng/mL) by serial dilution in water/methanol (80:20, v/v). Spike with an isotopically labeled internal standard (e.g., (1-nitrosopiperidin-2-yl)methanol-d4) at 10 ng/mL to correct for extraction losses and ionization variations.

2. Sample Preparation (Solid Phase Extraction - SPE):

• Causality: SPE removes the bulk API, preventing APCI source contamination and maintaining long-term instrument stability.

• Condition a polymeric reversed-phase SPE cartridge (e.g., HLB 30 mg) with 1 mL methanol, followed by 1 mL water.

• Load 1 mL of the aqueous API sample solution (spiked with internal standard).

• Wash with 1 mL of 5% methanol in water to remove polar interferences.

• Elute the nitrosamine with 1 mL of ethyl acetate. Evaporate to dryness under a gentle stream of nitrogen at 35°C and reconstitute in 200 µL of initial mobile phase.

3. UHPLC Conditions:

• Column: C18 (100 x 2.1 mm, 1.7 µm). Causality: Sub-2-micron particles provide the theoretical plates necessary to resolve the nitrosamine from co-eluting matrix peaks.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 4 mins, hold for 1 min, re-equilibrate for 2 mins. Flow rate: 0.4 mL/min.

4. MS/MS (APCI) Parameters:

• Polarity: Positive ion mode.

• Corona Discharge Current: 4.0 µA.

• Probe Temperature: 400°C.

• Transitions (MRM): Quantifier: m/z 145.1 → 115.1 (loss of NO); Qualifier: m/z 145.1 → 97.1.

Conclusion

The validation of analytical methods for nitrosamines like (1-nitrosopiperidin-2-yl)methanol hinges entirely on the quality of the reference material. As demonstrated, non-certified standards introduce systematic errors that can lead to false out-of-specification (OOS) results or, worse, the release of non-compliant batches. Utilizing an ISO 17034 CRM guarantees metrological traceability, providing the rigorous scientific grounding required by modern regulatory frameworks.

References

• Control of Nitrosamine Impurities in Human Drugs. Food and Drug Administration (FDA).[Link]

• Reference Material Producer Accreditation | ISO 17034. ANSI National Accreditation Board (ANAB).[Link]

• Certified Reference Material Result Acceptance Criteria: How to Interpret and Apply Certified Values. SETA-CRM. [Link]

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• 4. Certified Reference Material Result Acceptance Criteria: How to Interpret and Apply Certified Values - Stanhope-Seta Reference Materials [seta-crm.co.uk]

A Guide to Inter-Laboratory Comparison of Nitrosamine Quantification Methods

The discovery of nitrosamine impurities in pharmaceutical products in 2018 triggered a global regulatory and scientific response to ensure patient safety.[1][2][3] These compounds, many of which are classified as probable human carcinogens, can form during drug manufacturing, storage, or even through the degradation of the active pharmaceutical ingredient (API).[4][5][6] Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have mandated stringent controls and testing for nitrosamines in pharmaceuticals.[4][7][8][9]

This guide provides an in-depth comparison of the primary analytical methodologies used for nitrosamine quantification, with a focus on the critical parameters for successful inter-laboratory comparison. For researchers, scientists, and drug development professionals, ensuring the accuracy and reproducibility of nitrosamine analysis across different laboratories is paramount for regulatory compliance and patient safety.

The Regulatory Imperative for Robust Analytical Methods

Both the FDA and EMA have established a three-step process for manufacturers to manage nitrosamine impurities:

• Risk Assessment: A thorough evaluation of manufacturing processes to identify potential sources of nitrosamine formation.[4][8][10]

• Confirmatory Testing: If a risk is identified, validated analytical methods must be used to detect and quantify nitrosamine impurities.[10][11]

• Mitigation: Implementing changes to manufacturing processes or formulations to prevent or reduce the formation of nitrosamines to acceptable levels.[6][8]

The success of this framework hinges on the availability of reliable and validated analytical methods.[12] Inter-laboratory comparison studies are essential for validating these methods and ensuring that results are consistent and comparable, regardless of where the testing is performed.[1][13]

Core Analytical Technologies for Nitrosamine Quantification

The choice of analytical technique for nitrosamine analysis is dictated by the specific nitrosamine, the complexity of the sample matrix, and the required sensitivity.[14] The most commonly employed methods are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).[15][16][17]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely considered the "gold standard" for nitrosamine analysis due to its high sensitivity and selectivity.[18] This technique is suitable for a broad range of nitrosamines, including those that are non-volatile or thermally labile.

• Principle: The sample is first separated by liquid chromatography, and then the individual components are ionized and analyzed by a tandem mass spectrometer. The mass spectrometer selects a specific precursor ion (the nitrosamine of interest), fragments it, and then detects a specific product ion. This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of certainty in both identification and quantification.[15][19]

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) and Electrospray Ionization (ESI) are the most common ionization sources used. APCI is often preferred for small, volatile nitrosamines like N-nitrosodimethylamine (NDMA).[15][17]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique, particularly for volatile nitrosamines.[18]

• Principle: The sample is vaporized and separated based on its boiling point in a gas chromatograph. The separated components then enter a mass spectrometer for detection and quantification. For enhanced selectivity and sensitivity, a triple quadrupole mass spectrometer (GC-MS/MS) is often used.[16]

• Sample Introduction: Both direct liquid injection and headspace injection can be used. Headspace analysis is advantageous for complex matrices as it minimizes the introduction of non-volatile components into the system.[16][20]

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a more accessible and cost-effective technique compared to mass spectrometry-based methods.[15] However, it generally has lower sensitivity and selectivity.

• Principle: The sample is separated by HPLC, and the nitrosamines are detected by their absorbance of UV light at a specific wavelength.[15][21]

• Limitations: The sensitivity of HPLC-UV may not be sufficient to meet the stringent regulatory limits for all nitrosamines.[15] Its lower selectivity also makes it more prone to interference from other components in the sample matrix.[15] However, it can be a useful screening tool.[22]

Inter-Laboratory Comparison: Key Performance Parameters

A successful inter-laboratory comparison study hinges on the rigorous evaluation of several key performance parameters. These parameters ensure that a method is not only accurate and precise within a single laboratory but also reproducible across different laboratories.

Data Presentation: A Comparative Overview

The following table summarizes the typical performance characteristics of the primary analytical methods for nitrosamine quantification. These values are representative and can vary depending on the specific nitrosamine, sample matrix, and instrument configuration.

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Limit of Detection (LOD)	0.03 - 1 ng/mL[5][23]	< 1 µg/L[23]	10 - 20 ng/mL[21]
Limit of Quantification (LOQ)	0.1 - 5 ng/mL[5][24]	~1 µg/L[23]	10 - 20 ng/mL[21]
Accuracy (Recovery)	70 - 130%[20]	80 - 120%[22]	Typically within ±15% of the nominal value
Precision (%RSD)	< 15%[25]	< 15%	< 15%
Selectivity	High to Very High[15]	High	Moderate[15]
Matrix Effects	Can be affected by ion suppression/enhancement[15]	Less susceptible than LC-MS	Minimal

Experimental Workflows

Visualizing the workflow is crucial for understanding the complexities of both the analytical methods and the inter-laboratory comparison process.

Caption: Workflow for an inter-laboratory comparison study.

Caption: Typical analytical workflow for LC-MS/MS analysis.

Caption: Typical analytical workflow for GC-MS analysis.

Caption: Typical analytical workflow for HPLC-UV analysis.

Detailed Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the quantification of nitrosamines using the three primary analytical techniques.

LC-MS/MS Method for Nitrosamines in Sartan Drugs

This protocol is adapted from validated methods for the quantification of multiple nitrosamines in APIs and finished drug products.[17]

• Sample Preparation:

  • Accurately weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube. The rationale for this starting amount is to ensure a representative sample while staying within the linear range of the instrument.

  • Add 1.2 mL of a suitable diluent (e.g., 1% formic acid in water). The acidic pH helps to stabilize the nitrosamines and improve chromatographic peak shape.

  • Spike the sample with a known amount of an appropriate internal standard solution (e.g., NDMA-d6, NDEA-d10).[17] The use of a stable isotope-labeled internal standard is crucial for correcting for any analyte loss during sample preparation and for variations in instrument response, thereby ensuring accurate quantification.[26]

  • Vortex the sample for 5 minutes to ensure complete dissolution and extraction of the nitrosamines.

  • Centrifuge the sample to pellet any undissolved excipients.

  • Transfer the supernatant to an HPLC vial for analysis.

• Chromatographic and MS Conditions:

  • LC System: A high-performance or ultra-high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column is commonly used for the separation of nitrosamines.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%).

  • Flow Rate: Typically in the range of 0.2-0.6 mL/min.[15]

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ion Source: APCI or ESI, operating in positive ion mode.[15][19]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.[15]

• Data Analysis:

  • Generate a calibration curve by plotting the response ratio (analyte peak area / internal standard peak area) against the concentration of the calibration standards.

  • Determine the concentration of each nitrosamine in the sample using the calibration curve and the response ratio measured in the sample.[26]

GC-MS Method for Volatile Nitrosamines

This protocol is suitable for the analysis of volatile nitrosamines in drug substances and products.

• Sample Preparation:

  • Accurately weigh a suitable amount of the sample into a headspace vial.

  • Add a known amount of an internal standard.

  • Add a suitable solvent (e.g., water or a buffer) to dissolve the sample.

  • Seal the vial and place it in the headspace autosampler.

• Chromatographic and MS Conditions:

  • GC System: Gas chromatograph with a headspace autosampler and a split/splitless injector.

  • Column: A low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase.[17]

  • Injector Temperature: Typically around 240 °C.[17]

  • Oven Program: Start at a low temperature (e.g., 40-70 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 20 °C/min) to a final temperature of ~240 °C.[17]

  • Carrier Gas: Helium at a constant flow.

  • Mass Spectrometer: A single or triple quadrupole mass spectrometer.

  • Ion Source: Electron Ionization (EI) at 70 eV.[17]

  • Detection Mode: Selected Ion Monitoring (SIM) for a single quadrupole MS or MRM for a triple quadrupole MS.

• Data Analysis:

  • Similar to the LC-MS/MS method, use a calibration curve based on the response ratio of the analyte to the internal standard to quantify the nitrosamines in the sample.

HPLC-UV Method for Nitrosamine Screening

This protocol provides a simpler method for screening nitrosamines, albeit with higher detection limits.[17]

• Sample Preparation:

  • Prepare individual and mixed stock solutions of nitrosamine standards at a concentration of ~1.0 mg/mL in methanol.[17]

  • Create a series of calibration standards by diluting the stock mixture.

  • Accurately weigh and dissolve the API or drug product in a suitable diluent (e.g., 80:20 water/methanol) to a known concentration.[17]

  • Filter the sample solution through a 0.45 µm filter into an HPLC vial.[15]

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a UV-Vis detector.[15]

  • Column: A C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile or methanol.

  • Detection Wavelength: The UV detector should be set to the maximum absorbance wavelength of the nitrosamines being analyzed (typically around 230-250 nm).

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards.

  • Determine the concentration of each nitrosamine in the sample using the calibration curve.

Conclusion

The inter-laboratory comparison of nitrosamine quantification methods is a critical component of ensuring the safety and quality of pharmaceutical products. While LC-MS/MS and GC-MS offer the highest sensitivity and selectivity, HPLC-UV can serve as a valuable screening tool. The choice of method should be based on the specific application, the nature of the nitrosamine, and the complexity of the sample matrix.

A robust inter-laboratory comparison study, based on well-defined protocols and key performance parameters, is essential for validating analytical methods and ensuring the consistency and reliability of data across the pharmaceutical industry. This guide provides the foundational knowledge and practical protocols to aid researchers, scientists, and drug development professionals in this crucial endeavor.

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Transitioning Away from N-Nitrosamines: Modern Alternatives to (1-Nitrosopiperidin-2-yl)methanol in Synthetic Routes

Executive Summary

In the landscape of synthetic organic chemistry, the functionalization of saturated nitrogen heterocycles—particularly piperidines—is a cornerstone of drug discovery. Historically, the N-nitroso group was employed as a powerful directing group for the α -lithiation of secondary amines[1]. Compounds like (1-nitrosopiperidin-2-yl)methanol served as critical synthons. However, N-nitrosamines undergo enzymatic α -hydroxylation in vivo, leading to the formation of DNA-alkylating diazonium species, rendering them highly mutagenic and carcinogenic [[2][3]]([Link]).

Due to the severe regulatory scrutiny surrounding Nitrosamine Drug Substance-Related Impurities (NDSRIs) by agencies like the FDA and EMA[4], the use of N-nitrosamines in synthetic routes is now obsolete. This guide objectively compares the historical use of (1-nitrosopiperidin-2-yl)methanol with modern, safe alternatives—primarily N-Boc-piperidine-2-methanol —evaluating their mechanistic performance, stereocontrol, and scalability.

Mechanistic Context: Dipole-Stabilized Carbanions

The α -lithiation of piperidines requires a directing group to acidify the adjacent equatorial protons and stabilize the resulting carbanion.

• The Historical Approach (N-Nitroso): The N-NO dipole strongly stabilizes the adjacent carbanion, allowing facile deprotonation by relatively mild bases like lithium diisopropylamide (LDA). While chemically efficient, the genotoxic liability of retaining or handling these intermediates is unacceptable in modern pharmaceutical development[5].

• The Modern Standard (N-Boc): Pioneered by, the tert-butyloxycarbonyl (Boc) group provides sufficient dipole stabilization for α -lithiation without any genotoxic risks[6][7]. Because the Boc group is a weaker electron-withdrawing group than the nitroso group, deprotonation requires a stronger base (s-BuLi) paired with a diamine ligand (TMEDA) to break up organolithium aggregates [[8][9]]([Link]).

Mechanistic divergence: Toxic N-nitrosation vs. Safe N-Boc directed metalation pathways.

Quantitative Performance Comparison

When replacing (1-nitrosopiperidin-2-yl)methanol, researchers must weigh the operational requirements of the alternatives. The table below summarizes the performance metrics of the historical route versus modern N-Boc and Transition Metal (C-H Activation) strategies.

Metric	(1-Nitrosopiperidin-2-yl)methanol (Historical)	N-Boc-piperidine-2-methanol (Industry Standard)	N-Pivaloyl / C-H Activation (Emerging)
Directing Group	N-Nitroso (-NO)	N-Boc (-COOtBu)	N-Pivaloyl / N-Pyrimidyl
Carbanion Stabilization	Very High (Dipole)	High (Dipole)	N/A (Transition Metal Insertion)
Base Required	LDA (Mild)	s-BuLi / TMEDA (Strong)	Weak Bases (e.g., Carbonates)
Genotoxicity	Extreme (NDSRI / Cohort of Concern)	None	None
Stereocontrol	Poor to Moderate	Excellent (via chiral ligands like sparteine)	Excellent (Catalyst controlled)
Regulatory Status	Strictly Limited (FDA/EMA)	Generally Recognized as Safe	Acceptable

Self-Validating Experimental Protocol: Synthesis and α -Lithiation of N-Boc-piperidine-2-methanol

To completely bypass the need for (1-nitrosopiperidin-2-yl)methanol, researchers must synthesize N-Boc-piperidine-2-methanol and subsequently subject it to directed metalation. The following protocol incorporates a self-validating D2​O quench step to ensure lithiation efficiency before committing to expensive electrophiles.

Phase 1: N-Boc Protection

• Reaction: Dissolve 2-piperidinemethanol (1.0 equiv) in anhydrous dichloromethane (DCM). Add triethylamine (Et 3​ N, 1.5 equiv) and cool to 0 °C.

• Addition: Slowly add di-tert-butyl dicarbonate (Boc 2​ O, 1.1 equiv) portion-wise. Stir at room temperature for 16 hours[10].

• Workup: Wash the organic layer with water and brine. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield N-Boc-piperidine-2-methanol as a pale oil (Quantitative yield)[10].

Phase 2: Directed α -Lithiation and Trapping

Causality: Because the Boc group is a weaker directing group than N-nitroso, s-BuLi must be used. TMEDA is strictly required to deaggregate the s-BuLi hexamers into reactive monomers. The reaction must be held at -78 °C to prevent the highly nucleophilic s-BuLi from attacking the Boc carbonyl group, which would result in fragmentation[8][9].

• Preparation: Dissolve N-Boc-piperidine-2-methanol (1.0 equiv) and TMEDA (1.2 equiv) in anhydrous THF under an argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add s-BuLi (1.2 equiv, 1.4 M in cyclohexane) over 15 minutes. Stir at -78 °C for 1 hour.

• System Validation (Crucial Step): Withdraw a 0.1 mL aliquot and quench it into a vial containing 0.5 mL of CD 3​ OD or D 2​ O. Analyze this crude aliquot via 1 H-NMR. The disappearance of the α -proton signal confirms >95% lithiation efficiency. Do not proceed to step 4 unless lithiation is confirmed.

• Trapping: Add the desired electrophile (e.g., benzaldehyde, 1.5 equiv) dropwise. Stir for 2 hours at -78 °C, then slowly warm to room temperature.

• Isolation: Quench the reaction with saturated aqueous NH 4​ Cl. Extract with ethyl acetate, dry, and purify via flash column chromatography.

Step-by-step experimental workflow for the synthesis and alpha-lithiation of N-Boc-piperidines.

Conclusion

The transition away from (1-nitrosopiperidin-2-yl)methanol is not merely a regulatory necessity but a chemical upgrade. While the N-nitroso group historically provided excellent carbanion stabilization, its catastrophic genotoxicity profile (NDSRI) makes it entirely unsuitable for modern laboratories. The N-Boc directed metalation strategy, supported by robust self-validating protocols, offers superior stereocontrol, safety, and scalability, cementing its place as the industry standard for piperidine functionalization.

References

• Approaches and Considerations for the Investigation and Synthesis of N-Nitrosamine Drug Substance-Related Impurities (NDSRIs) . Organic Process Research & Development (ACS Publications).[Link]

• An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants . The Journal of Organic Chemistry (ACS Publications).[Link]

• Dipole-stabilized carbanions: the α ' lithiation of piperidides . Journal of the American Chemical Society.[Link]

• Alpha-hydroxylation in the metabolism of N-nitrosopiperidine by rat liver microsomes: formation of 5-hydroxypentanal . PubMed (NIH). [Link]

• Lithium, Magnesium, and Copper: Contemporary Applications of Organometallic Chemistry in the Pharmaceutical Industry . Royal Society of Chemistry.[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of (1-nitrosopiperidin-2-yl)methanol

As researchers and developers at the forefront of pharmaceutical innovation, our work necessitates the handling of highly reactive and biologically active molecules. Among these, N-nitrosamine compounds, such as (1-nitrosopiperidin-2-yl)methanol, demand our utmost respect and diligence, not only in their application but critically, in their disposal. The carcinogenic potential of this chemical class is well-documented, and there is no established safe level of exposure.[1][2] This guide is structured to provide a robust, scientifically-grounded, and field-proven methodology for the chemical degradation and proper disposal of (1-nitrosopiperidin-2-yl)methanol, ensuring the safety of personnel and the protection of our environment.

Our core principle is not merely containment, but complete chemical destruction of the hazardous nitroso moiety prior to entering the conventional waste stream. This protocol moves beyond simple dilution, providing a validated procedure to transform the carcinogen into less hazardous compounds.

Part 1: Hazard Assessment & Safety Imperatives

The N-Nitrosamine Hazard

(1-nitrosopiperidin-2-yl)methanol belongs to the N-nitrosamine class of compounds.[3][4] The International Agency for Research on Cancer (IARC) classifies many N-nitrosamines as probable or confirmed human carcinogens due to their ability to damage DNA.[1] The related compound, (1-nitrosopyrrolidin-2-yl)methanol, is classified as acutely toxic and a suspected carcinogen.[5] Therefore, we must handle (1-nitrosopiperidin-2-yl)methanol with extreme caution, assuming it poses a significant carcinogenic risk.

Regulatory Framework

All handling and disposal activities must comply with federal and local regulations. In the United States, this includes guidelines set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) for hazardous waste management and the Occupational Safety and Health Administration (OSHA) for worker safety.[6][7] This protocol is designed to meet and exceed these standards by treating the hazardous waste at the source.

Core Safety Principle: ALARA (As Low As Reasonably Achievable)

Given that there is no safe level of exposure to a carcinogen, all operations must adhere to the ALARA principle.[2][8] This means minimizing the quantity of material handled, reducing the duration of exposure, and using all available engineering and personal protective controls.

Required Personal Protective Equipment (PPE)

All procedures described herein must be performed inside a certified chemical fume hood. The following minimum PPE is mandatory:

• Gloves: Nitrile or neoprene double-gloving is required.

• Eye Protection: Chemical splash goggles.

• Lab Coat: A buttoned, flame-resistant lab coat.

• Clothing: Long pants and closed-toe shoes.

Part 2: The Chemistry of Safe Disposal: A Validated Denitrosation Protocol

Method Selection Rationale: Reductive Degradation

Several methods exist for the degradation of N-nitrosamines, including acid cleavage and oxidation.[9][10] However, these methods present significant drawbacks. Strong base hydrolysis can generate diazoalkanes, which are carcinogenic and potentially explosive.[9] Permanganate oxidation is often incomplete in the presence of alcohol functional groups, such as the one present in our target molecule.[9] Acid cleavage with hydrobromic acid can be slow and risks the reformation of the nitrosamine.[9]

For these reasons, we have validated a protocol based on reductive degradation using an Aluminum-Nickel (Al/Ni) alloy in an alkaline solution . This method offers superior safety and efficacy:

• Efficacy: It has been shown to rapidly and completely reduce a wide range of N-nitrosamines to their corresponding, less harmful amines.[11]

• Safety: It avoids the generation of explosive or carcinogenic byproducts. While it produces transitory hydrazine intermediates, these are also reduced under the reaction conditions.[11]

• Robustness: The method is reliable, inexpensive, and effective in various solvent systems.[11]

The fundamental reaction involves the reduction of the N-nitroso group (N-N=O) to the corresponding amine, effectively destroying the molecule's carcinogenic properties.

Part 3: Step-by-Step Degradation Protocol

This protocol must be performed in its entirety within a certified chemical fume hood.

Materials & Reagents

• (1-nitrosopiperidin-2-yl)methanol waste solution (in an organic solvent or water)

• Potassium hydroxide (KOH)

• Aluminum-Nickel (Al/Ni) alloy powder (Raney-type alloy, non-pyrophoric)

• Deionized water

• Reaction vessel (e.g., Erlenmeyer flask) of appropriate size (do not exceed 25% of the vessel's volume)

• Magnetic stir plate and stir bar

• Ice bath

• Vacuum filtration apparatus (Buchner funnel, filter flask, filter paper)

• pH paper or pH meter

Quantitative Parameters for Degradation

Parameter	Value/Guideline	Rationale
Nitrosamine Concentration	≤ 10 g/L	Controls the reaction rate and heat generation.
Alkalinization	Add an equal volume of 1 M KOH	Creates the necessary alkaline conditions for the reduction.
Al/Ni Alloy Addition	50 g per liter of alkaline solution	Provides a sufficient excess of the reducing agent for complete degradation.
Reaction Time	24 hours	Ensures the complete reduction of the nitrosamine and any hydrazine intermediates.[11][12]

Procedure

• Preparation: Ensure the (1-nitrosopiperidin-2-yl)methanol waste solution is in a suitable reaction vessel equipped with a magnetic stir bar inside a chemical fume hood. If the concentration is high, dilute it with water or a miscible solvent to below 10 g/L.

• Alkalinization: While stirring, slowly add an equal volume of 1 M potassium hydroxide solution to the nitrosamine waste.

• Reduction: Place the reaction vessel in an ice bath to manage heat generation. While stirring vigorously, add the Aluminum-Nickel alloy powder in small portions over a period of 1-2 hours. CAUTION: The reaction is exothermic and generates hydrogen gas. Slow, portion-wise addition is critical to control the reaction rate and prevent excessive foaming or temperature increase.

• Reaction: Once all the Al/Ni alloy has been added, remove the ice bath and allow the mixture to stir at ambient temperature for 24 hours.

• Filtration: After 24 hours, carefully separate the solid catalyst from the liquid via vacuum filtration.

Part 4: Waste Management Workflow

The following diagram illustrates the complete disposal workflow, from initial hazardous material to the final, treated waste streams.

Sources

• 1. N-nitroso Compounds: What You Need to Know About These Carcinogenic Chemicals - Amerigo Scientific [amerigoscientific.com]
• 2. Chemical Carcinogen Policy | Cancer | CDC [cdc.gov]
• 3. chemicea.com [chemicea.com]
• 4. clearsynth.com [clearsynth.com]
• 5. nextsds.com [nextsds.com]
• 6. epa.gov [epa.gov]
• 7. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
• 8. Carcinogens in the Workplace: Considerations for EHS [ehsleaders.org]
• 9. Destruction of carcinogenic and mutagenic N-nitrosamides in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US4256462A - Method and composition for determination of n-nitrosamines - Google Patents [patents.google.com]
• 11. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Personal protective equipment for handling (1-nitrosopiperidin-2-yl)methanol

As a Senior Application Scientist, I frequently encounter the operational bottlenecks laboratories face when integrating highly potent reference standards into their analytical workflows. (1-Nitrosopiperidin-2-yl)methanol (CAS: 64605-07-8) is a critical N-nitroso derivative, often utilized as a highly characterized reference material for quantifying trace impurities in pharmaceuticals such as Flecainide[1].

Because nitrosamines are part of a cohort of potent genotoxic carcinogens, handling this compound requires uncompromising safety protocols, specialized Personal Protective Equipment (PPE), and validated disposal mechanisms[2]. This guide provides a self-validating framework for handling this compound safely, ensuring both scientific integrity and operator protection.

Part 1: Causality-Driven PPE Matrix

Why do we mandate specific PPE for (1-nitrosopiperidin-2-yl)methanol? The risk profile of nitrosamines is dictated by their ability to form DNA-alkylating diazonium ions upon metabolic activation. Even trace aerosolization or dermal absorption presents an unacceptable exposure risk[3]. Standard laboratory PPE is insufficient; every layer of protection must serve a specific mechanistic purpose to prevent exposure[4].

PPE Category	Required Specification & Standard	Mechanistic Rationale & Causality
Respiratory Protection	NIOSH/MSHA or EN 149 approved full-face airline respirator (if handled outside containment)	Nitrosamines can volatilize or form microscopic dust aerosols. Positive pressure ensures any seal breach leaks clean air out, preventing contaminated air from entering the mask.
Hand Protection	Double-layered Nitrile or Butyl Rubber gloves (EN 374 compliant)	Nitrosamines can permeate standard latex. Double-gloving allows the operator to shed the outer contaminated layer immediately upon leaving the active handling zone, preventing cross-contamination.
Eye Protection	Tightly fitting safety goggles with side-shields (EN 166 or NIOSH)	Prevents micro-droplets or aerosolized powders from contacting the highly vascularized ocular mucosa, which acts as a rapid systemic absorption pathway.
Body Protection	Disposable, impervious Tyvek lab coat or fire/flame resistant clothing	Prevents dry powder from adhering to woven fabrics. Disposable garments ensure that trace contaminants are incinerated rather than carried into communal laboratory spaces.

Part 2: Operational Handling Protocol

Handling dry nitrosamine powders introduces the highest risk of aerosolization. The following operational workflow ensures strict containment from storage to solubilization.

Workflow for the safe extraction and handling of nitrosamine reference standards.

Step-by-Step Methodology: Solubilization and Handling

• Pre-Operational Verification: Confirm the chemical fume hood or Class II Type B2 biological safety cabinet is operating with an optimal face velocity (typically 80-100 fpm). Verify negative pressure before opening the sash.

• PPE Donning: Don double nitrile gloves, a disposable impervious lab coat, and tightly fitting safety goggles[4].

• Preparation: Place a designated analytical balance directly inside the fume hood. Causality: Weighing inside the hood prevents the need to transport exposed dry powder across the laboratory, eliminating the risk of ambient air currents dispersing the compound[3].

• Weighing: Tare a sealable vial. Carefully transfer the required mass of (1-nitrosopiperidin-2-yl)methanol into the vial using an anti-static spatula. Seal the vial immediately.

• Solubilization: Inject the diluent (e.g., methanol or water) directly through the septum of the sealed vial using a syringe. If a septum is not available, open the vial strictly within the deepest part of the hood to add the solvent.

• Doffing: Remove the outer layer of gloves inside the hood and dispose of them in a designated hazardous waste container before withdrawing your hands from the containment zone.

Part 3: Validated Decontamination and Disposal Plan

Disposing of nitrosamines by simply pouring them into standard solvent waste is a severe compliance and safety violation. Nitrosamines must be chemically degraded into non-carcinogenic amines prior to final disposal[5]. We utilize the Aluminum-Nickel (Al-Ni) alloy reduction method, which is highly efficient for degrading nitrosamine residues[6].

Stepwise chemical degradation of nitrosamine waste via Al-Ni alloy reduction.

Step-by-Step Methodology: Al-Ni Alloy Chemical Degradation

This reaction is exothermic and produces hydrogen gas; it must be performed in a chemical fume hood cleared of all flammable solvents.

• Dilution: Collect all (1-nitrosopiperidin-2-yl)methanol waste and dilute it in water or methanol to a concentration not exceeding 10 g/L[5]. Ensure the reaction vessel is no more than 25% full to safely accommodate gas evolution.

• Alkalinization: Add an equal volume of 1 M Potassium Hydroxide (KOH) solution to the nitrosamine mixture[5].

• Reduction: Slowly and carefully add Aluminum-Nickel alloy powder. Causality: The Al-Ni alloy in an alkaline environment generates nascent hydrogen. This rapidly reduces the N-nitroso group to the corresponding amine and ammonia, permanently destroying the carcinogenic pharmacophore[6].

• Quenching: Stir the mixture continuously for 24 hours. To suppress the reactivity of any remaining activated nickel, add 1 mL of acetone per gram of Al-Ni alloy used, and stir for an additional 24 hours[5].

• Filtration & Routing: Filter the mixture. The filtrate (now containing non-carcinogenic amines) should be poured over an absorbent material and routed for hazardous waste incineration. The filter cake (containing nickel) must be dried in a metal beaker away from flammable materials for 24 hours before being disposed of as solid non-burnable hazardous waste[5].

References

• Veeprho. (1-nitrosopiperidin-2-yl)methanol | CAS 64605-07-8. Retrieved from [Link]

• Cleanchem Laboratories. MATERIAL SAFETY DATA SHEETS N-NITROSO MEFLOQUINE IMPURITY 1. Retrieved from [Link]

• National Institutes of Health (NIH) / PubMed. Safe disposal of carcinogenic nitrosamines. Retrieved from[Link]

• Occupational Safety and Health Administration (OSHA). N-NITROSODIMETHYLAMINE Chemical Identification and Guidelines. Retrieved from [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. N-NITROSODIMETHYLAMINE | Occupational Safety and Health Administration [osha.gov]
• 3. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]